Dichloropteridine-2,4-diamine

Core Science & Biosynthesis

The Pteridine Scaffold: A Technical Guide to Physical and Chemical Profiling

Executive Summary

The pteridine scaffold—a fused pyrazino[2,3-d]pyrimidine bicyclic ring system—is a privileged structure in medicinal chemistry and biochemistry [[1]](). From essential enzymatic cofactors like tetrahydrobiopterin (BH4) and folates to synthetic chemotherapeutics (e.g., methotrexate), pteridine derivatives exhibit a vast array of biological activities 2. This whitepaper provides a comprehensive, application-focused analysis of the physical and chemical properties of pteridines. Designed for researchers and drug development professionals, it bridges fundamental physicochemical theory with validated laboratory protocols, ensuring robust experimental design in spectroscopic and electrochemical characterizations.

Structural and Physical Properties

Structural Features and Tautomerism

Pteridines are highly electron-deficient aromatic systems due to the presence of four electronegative nitrogen atoms. This electron deficiency makes the ring system resistant to electrophilic attack but highly susceptible to nucleophilic substitution. A defining physical property of hydroxyl- and amino-substituted pteridines (such as pterins and lumazines) is their complex lactam-lactim and amine-imine tautomerism. In aqueous solution at physiological pH, the lactam (oxo) form heavily predominates over the lactim (hydroxy) form. Understanding this tautomeric equilibrium is critical, as it dictates the hydrogen-bonding networks essential for target binding in drug design (e.g., DHFR inhibitors) 2.

Photophysics and Fluorescence Profiling

Many fully oxidized pteridine derivatives are highly fluorescent, a property extensively leveraged in molecular diagnostics and biomarker discovery. For example, specific pteridine derivatives have been identified as unique fluorescent markers for authenticating monofloral honeys 3. In nucleic acid research, fluorescent pteridine nucleoside analogs like 3-methylisoxanthopterin (3MI) and 6-methylisoxanthopterin (6MI) are utilized as isomorphic fluorescent probes. These probes exhibit high quantum yields and sensitivity to their microenvironment, making them ideal for monitoring DNA-protein interactions 4.

Table 1: Photophysical Properties of Selected Pteridine Derivatives

Compound	Excitation Max (nm)	Emission Max (nm)	Quantum Yield (Φ)	Primary Application
3-Methylisoxanthopterin (3MI)	348	431	0.88	DNA/RNA structural probe 4
6-Methylisoxanthopterin (6MI)	340	430	0.70	Base-stacking dynamics 4
6,7-Dimethyl-2,4-pteridinedione	~330	~440	N/A	Botanical biomarker (TLC/HPLC) 3
Biopterin (Oxidized)	350	440	~0.30	Diagnostic biomarker 5

Chemical Reactivity and Redox Dynamics

The Redox Triad: Oxidized, Dihydro, and Tetrahydro States

The most pharmacologically and biologically significant chemical property of the pteridine scaffold is its redox cyclability. Pteridines exist in three primary oxidation states: fully oxidized (aromatic), 7,8-dihydro, and 5,6,7,8-tetrahydro 5. The redox chemistry of these molecules is not only central to their biological function (e.g., BH4 as a cofactor for nitric oxide synthase) but also makes them promising candidates for organic electrode materials in energy storage 6.

The transition between these states involves coupled electron-proton transfers. Crucially, while the fully oxidized forms are stable, the tetrahydro forms are highly susceptible to autoxidation by dissolved oxygen or reactive oxygen species (ROS), leading to irreversible degradation products like dihydroxanthopterin if not properly handled 5.

Pteridine Redox Cycling: Reversible electron transfer and degradation pathways.

Validated Experimental Methodologies

As a Senior Application Scientist, I emphasize that the structural instability of reduced pteridines dictates experimental design. The following protocols are engineered as self-validating systems to prevent artifactual data caused by spontaneous oxidation.

Dual-modal characterization workflow for pteridine derivatives.

Protocol 1: Anaerobic Spectroscopic Profiling (Fluorescence & UV-Vis)

Causality Check: Why strictly anaerobic? Tetrahydro-pteridines oxidize in ambient air with a half-life of minutes at physiological pH, confounding emission spectra and quantum yield calculations 5.

• Buffer Deoxygenation: Sparge 50 mM phosphate buffer (pH 7.4) with ultra-pure Argon for 45 minutes prior to use. Add 1 mM dithiothreitol (DTT) as a sacrificial antioxidant.

• Sample Preparation: Dissolve the pteridine derivative in the deoxygenated buffer inside an anaerobic glove box to a final concentration of 1-10 µM.

• Cuvette Sealing: Transfer the solution to a quartz cuvette equipped with a PTFE septum screw cap.

• Spectral Acquisition: Acquire UV-Vis absorption spectra (200-500 nm) to determine the excitation maximum. Subsequently, perform fluorescence emission scans.

• Validation Step: Re-scan the sample after 60 minutes. A spectral shift or intensity drop >5% indicates oxygen ingress or photobleaching, invalidating the run.

Protocol 2: Electrochemical Characterization via Cyclic Voltammetry (CV)

Causality Check: Why use a Glassy Carbon Electrode (GCE)? Pteridine redox intermediates are highly sensitive to surface adsorption. GCE minimizes the catalytic proton reduction that can mask pteridine redox waves, ensuring accurate formal potential measurements 6.

• Electrode Polishing: Polish the GCE with 0.05 µm alumina slurry on a microcloth. Rinse with Milli-Q water and sonicate in ethanol for 3 minutes to remove residual alumina.

• Electrolyte Preparation: Prepare a 0.1 M tetrabutylammonium hexafluorophosphate (TBAPF6) solution in anhydrous acetonitrile (for aprotic studies) or 0.1 M KCl in aqueous buffer (for protic studies).

• Cell Assembly: Use a three-electrode setup: GCE working electrode, Platinum wire counter electrode, and Ag/AgCl reference electrode.

• Voltammetric Sweeps: Purge the cell with Nitrogen for 15 minutes. Run cyclic sweeps from -1.0 V to +1.0 V at varying scan rates (10, 50, 100, 200 mV/s).

• Validation Step: Plot peak current ( Ip​ ) versus the square root of the scan rate ( ν1/2 ). A linear relationship confirms a diffusion-controlled redox process, validating the integrity of the electrochemical system.

Applications in Drug Development and Diagnostics

The unique physicochemical properties of pteridines translate directly to clinical utility. In oncology, antifolates like methotrexate exploit the structural similarity between synthetic pteridines and natural folates to competitively inhibit dihydrofolate reductase (DHFR), halting DNA synthesis in malignant cells 1, 2. Furthermore, due to their distinct electrochemical and fluorescent signatures, pteridine derivatives are increasingly utilized in sequential electrochemical and fluorimetric HPLC assays to map oxidative stress pathways in cardiovascular diseases 5.

References

• 1Pteridine a Colored Heterocycle and its Anticancer Activity: An Overview. Orientjchem.org.

• [[2]]() Therapeutic potential of pteridine derivatives: A comprehensive review. Medicinal Research Reviews, ResearchGate.

• 4Fluorescence properties of pteridine nucleoside analogs as monomers and incorporated into oligonucleotides. PubMed, NIH.gov.

• 5HPLC analysis of tetrahydrobiopterin and its pteridine derivatives using sequential electrochemical and fluorimetric detection. PubMed, NIH.gov.

• 6Perspectives on the Redox Chemistry of Organic Electrode Materials in Lithium Batteries. Chinese Chemical Society.

• 3Fluorescent Pteridine Derivatives as New Markers for the Characterization of Genuine Monofloral New Zealand Manuka Honey. ACS Publications.

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• 6. chinesechemsoc.org [chinesechemsoc.org]

"mechanism of action of 2,4-diaminopteridine compounds"

An In-Depth Technical Guide to the Mechanism of Action of 2,4-Diaminopteridine Compounds

Executive Summary

The 2,4-diaminopteridine scaffold is the structural cornerstone of classical antifolate drugs, most notably methotrexate (MTX) and aminopterin . By mimicking the pterin moiety of natural folic acid, these compounds act as potent antimetabolites. This whitepaper dissects the multi-tiered mechanism of action of 2,4-diaminopteridines, bridging their foundational competitive inhibition of Dihydrofolate Reductase (DHFR) with complex intracellular pharmacokinetics, including polyglutamation and adenosine-mediated signaling.

Designed for drug development professionals and application scientists, this guide provides the theoretical framework, quantitative data, and self-validating experimental protocols required to evaluate novel antifolate derivatives.

Primary Mechanism: Competitive Inhibition of DHFR

The canonical target of 2,4-diaminopteridines is Dihydrofolate Reductase (DHFR) , an enzyme universally required for the NADPH-dependent reduction of dihydrofolate (DHF) to tetrahydrofolate (THF)[1][2]. THF is an essential one-carbon donor in the de novo biosynthesis of purines, pyrimidines (specifically thymidylate), and methionine.

The Structural Causality: Natural folates possess a 2-amino-4-oxo configuration on their pteridine ring. The substitution to a 2,4-diamino configuration fundamentally alters the molecule's basicity and protonation state at physiological pH. This allows the 2,4-diaminopteridine ring to form highly stable, cooperative hydrogen bonds with conserved amino acid residues (such as Aspartate or Glutamate) in the DHFR active site[2][3]. Consequently, compounds like MTX bind to DHFR with an affinity ( Ki​ in the picomolar range) that is orders of magnitude higher than the natural substrate, effectively stalling the folate cycle and arresting cellular replication in the S-phase[1].

Figure 1: The Folate Pathway and the competitive blockade of DHFR by 2,4-diaminopteridines.

Intracellular Metabolism: The Polyglutamation Trap

The efficacy of 2,4-diaminopteridines is not solely dictated by DHFR binding; it is heavily reliant on intracellular pharmacokinetics. MTX enters the cell primarily via the Solute Carrier Family 19 Member 1 (SLC19A1) , also known as the Reduced Folate Carrier (RFC)[3][4].

Once inside, the drug undergoes a critical enzymatic transformation catalyzed by Folylpolyglutamate Synthetase (FPGS) , which sequentially adds up to five glutamate moieties to the molecule, forming MTX-polyglutamates (MTX-PG 2−5​ )[5][6].

The Causality of Polyglutamation:

• Prevention of Efflux: Native MTX is a substrate for ATP-binding cassette (ABC) transporters (e.g., ABCC1-4, ABCG2) and is readily pumped out of the cell[3][4]. The addition of bulky, negatively charged glutamate residues prevents recognition by these efflux pumps, effectively trapping the active metabolite inside the target cell[5].

• Enhanced Target Affinity: Polyglutamation dramatically increases the inhibitory potency of the drug against downstream enzymes, shifting the mechanism from pure DHFR inhibition to a multi-targeted blockade[6].

Figure 2: Intracellular transport, the FPGS-mediated polyglutamation trap, and efflux blockade.

Downstream Effects: Adenosine Signaling and Anti-Inflammatory Action

While high-dose MTX exploits DHFR inhibition for oncological apoptosis, low-dose MTX (used in immune-mediated inflammatory diseases like Rheumatoid Arthritis) relies on the downstream effects of MTX-PGs[1][5].

MTX-PGs potently inhibit 5-aminoimidazole-4-carboxamide ribonucleotide transformylase (ATIC) , a terminal enzyme in de novo purine synthesis[3][6].

• The Signaling Cascade: Inhibition of ATIC leads to the intracellular accumulation of AICAR.

• AICAR subsequently inhibits adenosine deaminase, preventing the breakdown of adenosine.

• This forces the extracellular release of endogenous adenosine, which binds to adenosine receptors (ADORA A1 and A2A) on immune cells, triggering a profound anti-inflammatory response[1][3].

Pathogen-Specific De Novo Synthesis (Antimalarial Applications)

Recent pharmacological research has explored 2,4-diaminopteridine precursors, such as 2,4-diamino-N10-methyl-pteroic acid (DAMPA) , as novel antimalarials[7][8].

• Mechanism: Plasmodium falciparum must synthesize folates de novo. DAMPA is hypothesized to be taken up by the parasite and metabolized by the parasite's own dihydrofolate synthase into methotrexate[7][9].

• Significance: Because human hosts lack the enzymes to synthesize folates de novo, this represents a highly selective mechanism where the pathogen synthesizes its own toxic inhibitor[7][9].

Quantitative Inhibition Profiles

The following table synthesizes the inhibitory efficacy of various 2,4-diaminopteridines and related antifolates across different biological contexts, demonstrating the structure-activity relationship (SAR) of the scaffold.

Compound	Target / Assay Context	IC 50​ / Relative Inhibition	Reference
Methotrexate (MTX)	L. casei DHFR Inhibition	100% (Baseline Reference)	[10][11]
DAMPA (MTX Metabolite)	L. casei DHFR Inhibition	3.9% relative to MTX	[10][11]
Trimethoprim	L. casei DHFR Inhibition	2.0% relative to MTX	[10]
DAMPA (Precursor)	P. falciparum (Sensitive Strain)	446 ng/mL	[8][9]
DAMPA (Precursor)	P. falciparum (Resistant Strain)	812 ng/mL	[8][9]
Compound 1 (2,4-diaminoquinazoline)	P. falciparum (V1S Strain)	9 nM	[12]

Experimental Protocol: Microplate DHFR Enzyme Inhibition Assay

To evaluate the IC50​ of novel 2,4-diaminopteridine compounds, a continuous kinetic spectrophotometric assay is required. The assay measures the decrease in absorbance at 340 nm, corresponding to the oxidation of NADPH to NADP + as DHF is reduced to THF[13][14].

Self-Validating Design Principle: This protocol utilizes a pre-incubation step. Because 2,4-diaminopteridines are often "slow, tight-binding" inhibitors, pre-incubating the enzyme with the inhibitor ensures thermodynamic equilibrium is reached before the reaction is initiated with the substrate, preventing artificially inflated IC50​ values[13].

Reagents Required:

• Assay Buffer: 50 mM Tris-HCl, pH 7.5 (Optimal for DHFR stability).

• Enzyme: Recombinant Dihydrofolate Reductase (DHFR).

• Cofactor: NADPH (Prepare fresh; highly susceptible to light/oxidation)[14][15].

• Substrate: Dihydrofolic acid (DHF).

• Test Compounds: Serial dilutions of the 2,4-diaminopteridine derivative in DMSO (Ensure final DMSO concentration in the well is <1% to prevent solvent-induced enzyme denaturation)[14][15].

Step-by-Step Methodology:

• Reagent Preparation: Dilute the DHFR enzyme, NADPH, and test compounds in the Assay Buffer. Keep all reagents on ice and protect NADPH/MTX from light[14][15].

• Pre-Incubation (The Critical Step): In a 96-well UV-transparent microplate, add Assay Buffer, NADPH, and the test compound. Add the DHFR enzyme last. Incubate the mixture at room temperature for 10–15 minutes[13][14]. Causality: This allows the inhibitor to fully occupy the active site.

• Reaction Initiation: Rapidly add the DHF substrate to all wells using a multichannel pipette to initiate the reaction[13].

• Kinetic Measurement: Immediately place the plate in a microplate reader. Record the absorbance at 340 nm in kinetic mode (e.g., every 15 seconds for 10 minutes) at 25°C[13].

• Data Analysis: Calculate the initial velocity ( V0​ ) from the linear portion of the absorbance decay curve. Plot V0​ against the log of the inhibitor concentration and fit to a non-linear regression model to determine the IC50​ [13].

Figure 3: Logical workflow for the kinetic DHFR enzyme inhibition assay.

References

• Assay Genie. "Dihydrofolate Reductase Inhibitor Screening Kit (Colorimetric)." Assay Genie.[Link]

• Dr.Oracle. "What is the mechanism of action of Methotrexate (MTX)?." Dr.Oracle.[Link]

• SciSpace. "Dihydrofolate Reductase Enzyme Inhibition Assay for Plasma Methotrexate Determination Using a 96-Well Microplate Reader." SciSpace.[Link]

• Nduati, Eunice, et al. "2,4-Diaminopteridine-Based Compounds as Precursors for De Novo Synthesis of Antifolates: a Novel Class of Antimalarials." Antimicrobial Agents and Chemotherapy, PMC.[Link]

• ResearchGate. "MTX cellular pharmacology and mechanism of action." ResearchGate.[Link]

• Oxford Academic. "Dihydrofolate Reductase Enzyme Inhibition Assay for Plasma Methotrexate Determination Using a 96-Well Microplate Reader." Clinical Chemistry.[Link]

• Nduati, Eunice, et al. "2,4-Diaminopteridine-Based Compounds as Precursors for De Novo Synthesis of Antifolates: a Novel Class of Antimalarials." ResearchGate.[Link]

• PubMed. "2,4-diaminopteridine-based Compounds as Precursors for De Novo Synthesis of Antifolates: A Novel Class of Antimalarials." PubMed.[Link]

• MDPI. "Drivers of Methotrexate Polyglutamate Concentration in Erythrocytes." MDPI.[Link]

• PMC. "Methotrexate Mechanism in Treatment of Rheumatoid Arthritis." NIH.[Link]

• Clinical and Experimental Rheumatology. "Measuring methotrexate polyglutamates." Clinical and Experimental Rheumatology.[Link]

• Taylor & Francis. "Structural characteristics of antifolate dihydrofolate reductase enzyme interactions." Tandfonline.[Link]

• ASM Journals. "In Vitro Activities of 2,4-Diaminoquinazoline and 2,4-Diaminopteridine Derivatives against Plasmodium falciparum." Antimicrobial Agents and Chemotherapy.[Link]

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Targeting the One-Carbon Economy: The Role of Pteridine Analogs in the Folate Metabolic Pathway

Introduction: The Pteridine Pharmacophore in Metabolic Disruption

As an application scientist specializing in enzyme kinetics and targeted therapeutics, I often emphasize to research teams that the most elegant drug designs exploit a cell's foundational dependencies. The folate metabolic pathway is one such dependency—a highly conserved "one-carbon economy" responsible for the de novo synthesis of purines and pyrimidines.

Pteridine analogs, such as Methotrexate (MTX), Aminopterin (AMT), and Pemetrexed (PMX), are structurally engineered to mimic folic acid. By competitively binding to critical enzymes within this pathway, these analogs deplete the cellular pool of tetrahydrofolate (THF), effectively halting DNA synthesis, RNA replication, and cellular proliferation 1. Understanding the causality behind their target affinity and cellular retention is paramount for developing next-generation antifolates.

Mechanistic Architecture of the Folate Pathway

To understand how pteridine analogs function, we must map the metabolic cascade they disrupt. Folic acid is biologically inert until it is reduced to dihydrofolate (DHF) and subsequently to tetrahydrofolate (THF) by the enzyme Dihydrofolate Reductase (DHFR) 1.

Once THF is generated, it is converted into 5,10-methylenetetrahydrofolate by Serine Hydroxymethyltransferases (SHMT1/2) 2. This intermediate serves as the critical carbon donor for Thymidylate Synthase (TS) , which methylates dUMP to form dTMP (thymidylate) 3. In a parallel branch, THF derivatives act as cofactors for Glycinamide Ribonucleotide Formyltransferase (GARFT) , driving de novo purine synthesis 4.

Folate metabolic pathway and multi-target inhibition by pteridine analogs MTX and PMX.

Structural Mimicry & Enzyme Affinity: Quantitative Insights

The efficacy of a pteridine analog is dictated by its binding kinetics (Ki). Methotrexate (MTX) achieves profound DHFR inhibition (Ki ~ 6 pM) by substituting the 4-hydroxyl group of natural folate with an amino group, causing a 1000-fold increase in binding affinity 5.

Conversely, Pemetrexed (PMX) is a multi-targeted pyrrolopyrimidine-based antifolate. While it inhibits DHFR, its primary clinical efficacy stems from its potent inhibition of TS (Ki = 1.3 nM) and GARFT (Ki = 65 nM) 4.

The Polyglutamylation Paradox

In my experience, early-stage drug screening often fails to account for intracellular drug metabolism. Pteridine analogs enter the cell via the Reduced Folate Carrier (RFC, SLC19A1) 6. Once inside, they are rapidly converted into polyglutamated forms by the enzyme Folylpolyglutamate Synthetase (FPGS) 1. Polyglutamylation is not merely a trapping mechanism; it fundamentally enhances the drug's inhibitory potency against TS and GARFT, making it an absolute requirement for the sustained pharmacological activity of drugs like Pemetrexed 6.

Quantitative Affinity Data

Pteridine Analog	Primary Target	Secondary Targets	Target Ki Values	Polyglutamylation Required?
Methotrexate (MTX)	DHFR	TS, GARFT (Weak)	DHFR: ~6 pM 5	Yes (Enhances cellular retention)
Pemetrexed (PMX)	TS	DHFR, GARFT	TS: 1.3 nM; DHFR: 7.2 nM; GARFT: 65 nM 4	Yes (Critical for TS/GARFT affinity)
Aminopterin (AMT)	DHFR	-	DHFR: ~34 pM (Analog dependent) 7	Yes

Experimental Methodology: Self-Validating DHFR Kinetic Assay

To accurately determine the IC50 and Ki of a novel pteridine analog, a spectrophotometric DHFR inhibition assay is the gold standard. As an application scientist, I mandate that every protocol must be a self-validating system .

Causality Check: Why measure absorbance at 340 nm? The reduction of DHF to THF by DHFR strictly requires the stoichiometric oxidation of the cofactor NADPH to NADP+ 5. NADPH absorbs strongly at 340 nm (ε = 6220 M⁻¹cm⁻¹), whereas NADP+ does not. Monitoring this linear decrease provides a real-time readout of enzyme velocity.

Step-by-Step Protocol

• Master Mix Preparation: Prepare an assay buffer (50 mM Tris-HCl, pH 7.4, 50 mM KCl, 1 mM DTT). Add recombinant human DHFR (2 nM final) and NADPH (60 μM final). Expert Insight: NADPH spontaneously degrades in aqueous solutions. Always prepare it fresh and keep it on ice to prevent artificially inflated background rates.

• Inhibitor Pre-Incubation: Dispense the Master Mix into a UV-transparent 96-well microplate. Add the pteridine analog at varying concentrations (e.g., 1 pM to 10 μM) and incubate at 25°C for 15 minutes. Expert Insight: Pteridine analogs are "slow, tight-binding" inhibitors. Skipping this pre-incubation prevents the inhibitor from reaching binding equilibrium, leading to a false underestimation of potency.

• Reaction Initiation: Initiate the reaction by adding the substrate, DHF (50 μM final), to all wells. Expert Insight: DHF is highly light-sensitive. Perform this step under subdued lighting to prevent photo-degradation.

• Kinetic Readout & Self-Validation: Immediately read the absorbance at 340 nm every 30 seconds for 10 minutes.

Self-Validating Controls (Mandatory):

• Vehicle Control (VC): Buffer + Enzyme + Substrate + DMSO (no inhibitor). This establishes your 100% uninhibited enzyme velocity ( Vmax​ ).

• No-Enzyme Control (NEC): Buffer + Substrate + NADPH (no enzyme). This validates that the absorbance drop is strictly enzyme-driven, not due to spontaneous NADPH oxidation.

Self-validating spectrophotometric workflow for DHFR inhibition kinetics.

Translational Perspectives: Overcoming Resistance

Despite their potency, clinical resistance to pteridine analogs is a persistent hurdle. Resistance mechanisms often involve the downregulation of the Reduced Folate Carrier (SLC19A1), preventing drug influx, or mutations in FPGS that prevent the polyglutamylation required for target retention 2.

Modern drug development is shifting toward next-generation antifolates that bypass the RFC entirely or target alternative nodes in the one-carbon pathway, such as the mitochondrial enzymes SHMT1 and SHMT2, which have shown promise in overcoming methotrexate-resistant T-cell acute lymphoblastic leukemia (T-ALL) 2. Rigorous, self-validating biochemical assays will remain the cornerstone of evaluating these novel scaffolds.

References

• Title: Pemetrexed (LY-231514) | Source: Cellagen Technology | URL: 4

• Title: Good Response to Pemetrexed after Treatment Failure with Another Thymidylate Synthase Inhibitor... | Source: SCIRP | URL: 3

• Title: Selective preservation of pemetrexed pharmacological activity in HeLa cells lacking the reduced folate carrier | Source: SciSpace | URL: 6

• Title: Synthesis and in Vitro Antifolate Activity of Rotationally Restricted Aminopterin and Methotrexate Analogues | Source: Journal of Medicinal Chemistry (ACS) | URL: 7

• Title: Pemetrexed's Targeted Inhibition of Key Biochemical Pathways: A Technical Guide | Source: Benchchem | URL: 1

• Title: A novel antifolate suppresses growth of FPGS-deficient cells and overcomes methotrexate resistance | Source: Radboud Repository | URL: 5

• Title: Targeting serine hydroxymethyltransferases 1 and 2 for T-cell acute lymphoblastic leukemia therapy | Source: PMC (NIH) | URL: 2

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• 2. Targeting serine hydroxymethyltransferases 1 and 2 for T-cell acute lymphoblastic leukemia therapy - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. cellagentech.com [cellagentech.com]
• 5. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 6. scispace.com [scispace.com]
• 7. pubs.acs.org [pubs.acs.org]

The 2,4-Diaminopteridine Scaffold: Historical Discovery, Synthesis, and Mechanism of Action in Antifolate Drug Development

Executive Summary

The 2,4-diaminopteridine ring system represents one of the most critical pharmacophores in the history of medicinal chemistry. As the structural core of classical antifolates like aminopterin and methotrexate, this scaffold revolutionized the treatment of malignancies and autoimmune diseases. This technical whitepaper explores the historical discovery of 2,4-diaminopteridine derivatives, the molecular causality behind their mechanism of action, and the field-proven synthetic and biochemical protocols used in modern drug development.

Historical Discovery: The Genesis of Rational Chemotherapy

The discovery of 2,4-diaminopteridine derivatives marked the birth of rational, target-directed chemotherapy. In the 1940s, biochemist Yellapragada Subbarow, working at Lederle Laboratories, successfully synthesized folic acid and subsequently developed its analogous antagonists, including aminopterin (the first 2,4-diaminopteridine antifolate) [[1]]().

Subbarow collaborated with Dr. Sidney Farber, a pediatric pathologist at Children's Hospital in Boston. Farber had previously observed that folic acid accelerated the proliferation of leukemic cells. Hypothesizing that a folate antagonist could starve the cancer cells, Farber administered Subbarow's aminopterin to children with acute lymphoblastic leukemia. In the winter of 1947–1948, this collaboration yielded the first-ever temporary clinical remissions of childhood leukemia, fundamentally proving that chemical agents could systemic malignancies 2. This foundational work rapidly evolved into the development of methotrexate (amethopterin), which offered an improved therapeutic index and remains an anchor drug in both oncology and rheumatology today [[1]]().

Mechanistic Causality: DHFR Inhibition

To understand the potency of 2,4-diaminopteridines, one must examine the structural causality at the enzyme's active site. The target enzyme, Dihydrofolate Reductase (DHFR), catalyzes the NADPH-dependent reduction of dihydrofolate (DHF) to tetrahydrofolate (THF), a vital precursor for purine and thymidylate synthesis.

The natural substrate, DHF, possesses a 2-amino-4-oxo-pteridine ring. By replacing the 4-oxo group with a 4-amino group, the basicity of the pteridine ring—specifically at the N1 position—is drastically increased. At physiological pH, the N1 nitrogen of the 2,4-diaminopteridine ring becomes protonated. This protonation allows the inhibitor to form a highly stable, ionic hydrogen bond (a salt bridge) with a conserved acidic residue (e.g., an aspartate or glutamate, depending on the species) situated within the hydrophobic pocket of the DHFR active site [[3]](). This single functional group modification shifts the molecule's binding affinity from the micromolar range (substrate) to the picomolar/nanomolar range (pseudo-irreversible competitive inhibitor).

Folate biosynthesis pathway highlighting DHFR inhibition by 2,4-diaminopteridines.

Chemical Synthesis: The Gabriel-Isay Condensation

The foundational method for constructing the 2,4-diaminopteridine core is the Gabriel-Isay condensation. This robust synthetic route involves the condensation of a 4,5-diaminopyrimidine precursor with a 1,2-dicarbonyl compound 4.

Causality in Reaction Design: The 2,4,5,6-tetraaminopyrimidine starting material contains two adjacent nucleophilic amino groups (at C5 and C6). When reacting with an asymmetric 1,2-dicarbonyl, two regioisomers (6-substituted or 7-substituted pteridines) can form. By strictly controlling the pH of the reaction medium to a mildly acidic range (pH 3.0–3.5), the reaction thermodynamically favors the formation of the biologically active 6-substituted isomer, achieving selectivity ratios as high as 20:1 5.

Gabriel-Isay condensation workflow for synthesizing 2,4-diaminopteridine derivatives.

Protocol 1: Synthesis of 2,4-Diaminopteridine Derivatives

• Preparation of Precursor: Suspend 2,4,5,6-tetraaminopyrimidine sulfate (0.5 mmol) in 20 mL of distilled water. The sulfate salt is preferred due to its superior oxidative stability compared to the free base 4.

• pH Adjustment: Add a mild base (e.g., NaOH or sodium acetate) to neutralize the sulfate, then carefully adjust the pH to 3.0–3.5 using acetic acid to ensure regioselectivity 5. Stir at 50°C for 40 minutes.

• Condensation: Slowly add an ethanol solution containing the chosen 1,2-dicarbonyl compound (0.49 mmol) to the mixture.

• Reflux: Heat the reaction mixture to reflux for 3 hours to drive the cyclization to completion.

• Isolation: Cool the mixture to precipitate the crude yellow solid. Filter and wash sequentially with distilled water and cold ethanol.

• Purification: Dissolve the crude product in 10% acetic acid at 75°C, decolorize with activated charcoal, filter while hot, and allow the pure 2,4-diaminopteridine derivative to crystallize.

Biochemical Validation: DHFR Inhibition Assay

To validate the synthesized derivatives, a continuous spectrophotometric enzyme assay is utilized.

Causality in Assay Design: The assay monitors the absorbance of the reaction mixture at 340 nm. NADPH, the required cofactor for DHFR, absorbs strongly at 340 nm, whereas its oxidized form (NADP+) does not. As DHFR reduces DHF to THF, NADPH is consumed, leading to a measurable decrease in absorbance. A potent 2,4-diaminopteridine inhibitor will block this enzymatic conversion, resulting in a stabilized absorbance reading over time [[6]]().

Protocol 2: DHFR Inhibition Assay

• Buffer Preparation: Prepare a 0.05 M phosphate buffer (pH 7.4) containing 2% DMF to ensure the solubility of the hydrophobic pteridine derivatives.

• Reagent Assembly: In a 96-well UV-transparent microplate, combine the assay buffer, 20 μM dihydrofolate (DHF), and 5×10−2 units of recombinant human DHFR 6.

• Inhibitor Addition: Add varying concentrations of the synthesized 2,4-diaminopteridine derivative (e.g., 0.1 nM to 10 μM) to establish a dose-response curve. Include a positive control (Methotrexate) and a negative solvent control (DMSO/DMF) 7.

• Reaction Initiation: Add NADPH to a final concentration of 200 μM to initiate the enzymatic reaction 6.

• Kinetic Monitoring: Immediately monitor the decrease in absorbance at 340 nm using a microplate reader over 10–15 minutes. Calculate the IC50​ based on the initial reaction velocities.

Comparative Data: Evolution of Derivatives

The structural evolution from natural substrates to potent chemotherapeutics highlights the power of rational pharmacophore modification.

Compound	Core Scaffold	Key Substitution	Primary Clinical Application	Historical Milestone
Folic Acid	2-amino-4-oxo-pteridine	N/A (Natural Substrate)	Supplementation	Synthesized by Subbarow's team at Lederle
Aminopterin	2,4-diaminopteridine	4-amino	Childhood Leukemia (Historical)	First temporary remission achieved by Farber (1948)
Methotrexate	2,4-diaminopteridine	4-amino, N10-methyl	Oncology, Rheumatoid Arthritis	Improved therapeutic index; anchor drug in modern medicine

Conclusion

The discovery of 2,4-diaminopteridine derivatives represents a watershed moment in pharmacology, bridging the gap between basic biochemical synthesis and targeted clinical oncology. By understanding the mechanistic causality of the 4-amino substitution—which facilitates a critical ionic salt bridge within the DHFR active site—researchers can continue to leverage the Gabriel-Isay condensation to develop next-generation non-classical antifolates capable of overcoming modern transport and target-site resistance.

References

• Chemical mechanism of the reaction catalyzed by dihydrofolate reductase from Streptococcus faecium: pH studies and chemical modification - PubMed / NIH.
• Phomarin | 6866-87-1 - Benchchem.
• Supporting information for Designing Dihydrofolate Reductase Inhibitors - Amazon S3.
• Sidney Farber - The Father of Modern Chemotherapy - Blood Cancer UK.
• 6-Methylpteridine-2,4-diamine|CAS 708-74-7 - Benchchem.
• 6-(Chloromethyl)pteridine-2,4-diamine monohydrochloride | 82778-08-3 - Benchchem.
• Life and Times of Yellapragada SubbaRow - Japi.org.

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• 1. Life and Times of Yellapragada SubbaRow [japi.org]
• 2. bloodcancer.org.uk [bloodcancer.org.uk]
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• 4. 6-(Chloromethyl)pteridine-2,4-diamine monohydrochloride | 82778-08-3 | Benchchem [benchchem.com]
• 5. 6-Methylpteridine-2,4-diamine|CAS 708-74-7 [benchchem.com]
• 6. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 7. Phomarin | 6866-87-1 | Benchchem [benchchem.com]

The 2,4-Diaminopteridine Core: A Strategic Scaffold for Advanced Drug Design

Executive Summary As a Senior Application Scientist navigating the complexities of modern pharmacophore design, I have consistently observed that the 2,4-diaminopteridine core is not merely a structural motif, but a highly tunable, multi-target scaffold. Originally popularized by classical antifolates like methotrexate and aminopterin, this heterocyclic system has evolved. Today, it serves as the foundation for designing selective inhibitors against opportunistic pathogens, anti-inflammatory agents, and novel antimalarials. This technical whitepaper explores the mechanistic rationale, structure-activity relationships (SAR), and validated synthetic methodologies required to leverage the 2,4-diaminopteridine core in drug discovery.

Mechanistic Rationale: Dual-Targeting the Folate Pathway

The biological utility of the 2,4-diaminopteridine scaffold stems from its structural mimicry of natural pterins and folates. By substituting the 4-oxo group of natural folic acid with an amino group, the scaffold transforms from an enzymatic substrate into a potent, competitive inhibitor.

The primary target is Dihydrofolate Reductase (DHFR) , an enzyme essential for reducing dihydrofolate (DHF) to tetrahydrofolate (THF), a critical precursor for DNA synthesis. However, in parasitic organisms such as Leishmania major and Trypanosoma cruzi, a secondary salvage enzyme known as Pteridine Reductase 1 (PTR1) provides a metabolic bypass, rendering classical DHFR inhibitors ineffective. Advanced 2,4-diaminopteridine derivatives are now engineered to dually inhibit both DHFR and PTR1, effectively shutting down the parasite's compensatory mechanisms (1)[1].

Caption: Folate pathway inhibition by 2,4-diaminopteridines dually targeting DHFR and PTR1.

Structure-Activity Relationship (SAR) & Target Selectivity

A major challenge in antifolate drug design is achieving species selectivity—inhibiting the pathogenic DHFR without inducing life-threatening toxicity via human DHFR inhibition.

Modifications at the 6- and 7-positions of the pteridine ring dictate this selectivity. For instance, lipophilic substitutions, such as bridged diarylamine side chains or dialkyl groups, dramatically enhance affinity for the hydrophobic active sites of parasitic DHFR.

Quantitative Efficacy Data

The following table synthesizes the inhibitory concentrations (IC50) of optimized 2,4-diaminopteridine derivatives against various opportunistic pathogens, demonstrating how strategic structural modifications yield high species selectivity (2)[2].

Compound	Target Organism	Target Enzyme	IC50 (µM)	Pharmacological Insight
GR92754 (6,7-dibutyl)	Toxoplasma gondii	tgDHFR	0.018 - 0.033	>10x more potent than standard pyrimethamine[3].
GR92754 (6,7-dibutyl)	Pneumocystis carinii	pcDHFR	0.082	Highly selective; no mammalian toxicity at <100 µM[3].
Compound 4a (Bridged diarylamine)	Pneumocystis carinii	pcDHFR	0.21	Combines the potency of trimetrexate with trimethoprim's selectivity[2].
Compound 4a (Bridged diarylamine)	Mycobacterium avium	maDHFR	0.012	Exhibits a ~366-fold selectivity over Rat Liver DHFR (4.4 µM)[2].

De Novo Synthesis: A Trojan Horse Strategy

Beyond direct inhibition, the 2,4-diaminopteridine core can be utilized as a prodrug precursor. Compounds like 2,4-diamino-N10-methyl-pteroic acid (DAMPA) are taken up by Plasmodium falciparum and enzymatically converted in situ into highly toxic methotrexate by the parasite's own dihydrofolate synthase. Because human hosts lack this specific folate synthesis pathway, this "Trojan Horse" approach ensures the lethal antifolate is generated exclusively within the parasite (4)[4].

Synthetic Methodologies: A Self-Validating Protocol

The foundational synthesis of 6-substituted 2,4-diaminopteridines requires strict regiochemical control. The following protocol outlines the classical, high-yield three-step synthesis from pyrimidine precursors to a functionalized antifolate.

Caption: Regioselective synthesis workflow for 2,4-diaminopteridine-based antifolates.

Step 1: Regioselective Cyclization

Objective: Synthesize 2,4-diamino-6-hydroxymethylpteridine.

• Procedure: Dissolve 2,4,5,6-tetraaminopyrimidine hydrochloride in water. Adjust the pH strictly to 5.5 ± 0.2 using dilute NaOH. Slowly add an aqueous solution of 1,3-dihydroxyacetone dropwise while continuously bubbling air through the reaction mixture. Stir at room temperature for 12–24 hours (5)[5].

• Causality & Logic: The pyrimidine is highly nucleophilic. Dihydroxyacetone can react to form either the 6- or 7-hydroxymethyl isomer. Maintaining the pH at exactly 5.5 ensures the correct tautomeric state of the pyrimidine intermediates, thermodynamically favoring the 6-hydroxymethylpteridine derivative. Aeration drives the oxidative aromatization of the intermediate dihydropteridine to the fully aromatic pteridine.

• Self-Validation: The product precipitates out of solution. Filter and verify via HPLC; the 6-isomer should constitute >90% of the product mass.

Step 2: Halogenation via Appel-Type Activation

Objective: Convert the hydroxyl group to a reactive bromide (2,4-diamino-6-bromomethylpteridine).

• Procedure: Suspend 2,4-diamino-6-hydroxymethylpteridine in anhydrous DMF. Add triphenylphosphine (PPh3) and cool the mixture to 0°C. Slowly add a solution of bromine (Br2) or N-Bromosuccinimide (NBS) in DMF dropwise. Allow the reaction to warm to room temperature and stir for 4–6 hours (6)[6].

• Causality & Logic: Direct halogenation with strong acids (like HBr) protonates the basic nitrogens of the pteridine ring, reducing solubility and causing degradation. The PPh3/Br2 system generates a highly reactive phosphonium intermediate that selectively activates the primary alcohol under mild, non-acidic conditions, allowing clean nucleophilic displacement by bromide ions.

• Self-Validation: The formation of triphenylphosphine oxide (TPPO) is a stoichiometric byproduct. Wash the precipitated hydrobromide salt with cold DMF and diethyl ether to remove TPPO. Confirm the mass shift via LC-MS.

Step 3: Alkylation and Coupling

Objective: Couple the brominated core with an amine side chain (e.g., to form Methotrexate or a diarylamine analog).

• Procedure: Dissolve the target secondary amine (e.g., diethyl p-(N-methylamino)benzoyl-L-glutamate) and triethylamine (TEA) in anhydrous DMSO. Slowly add the 2,4-diamino-6-bromomethylpteridine hydrobromide to the solution with vigorous stirring.

• Causality & Logic: DMSO provides excellent solvation for the rigid, highly polar pteridine core. TEA acts as a non-nucleophilic base to scavenge the generated HBr, preventing the protonation of the incoming secondary amine nucleophile. This maintains the amine in its active, nucleophilic state, driving the SN2 alkylation to completion.

• Self-Validation: Monitor the disappearance of the brominated starting material via TLC (using a highly polar eluent like DCM:MeOH:NH4OH). Purify the final compound via recrystallization or preparative HPLC.

References

• Antimicrobial Agents and Chemotherapy - ASM Journals , "6,7-disubstituted 2,4-diaminopteridines: novel inhibitors of Pneumocystis carinii and Toxoplasma gondii dihydrofolate reductase", [Link]

• Journal of Medicinal Chemistry - ACS Publications , "Structure-Based Design of Selective Inhibitors of Dihydrofolate Reductase: Synthesis and Antiparasitic Activity of 2,4-Diaminopteridine Analogues with a Bridged Diarylamine Side Chain",[Link]

• Proceedings of the National Academy of Sciences (PNAS) , "Discovery of potent pteridine reductase inhibitors to guide antiparasite drug development", [Link]

• PubMed Central (PMC) - NIH , "2,4-Diaminopteridine-Based Compounds as Precursors for De Novo Synthesis of Antifolates: a Novel Class of Antimalarials",[Link]

Sources

• 1. pnas.org [pnas.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. journals.asm.org [journals.asm.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Solid-Phase Synthesis of Pteridine-Based Compound Libraries

These application notes provide a comprehensive guide for researchers, medicinal chemists, and drug development professionals on the solid-phase synthesis (SPS) of pteridine-based compound libraries. Pteridines, heterocyclic compounds composed of fused pyrimidine and pyrazine rings, are of significant interest in medicinal chemistry due to their diverse biological activities, including roles as anticancer, anti-inflammatory, and antimicrobial agents.[1] This guide offers a detailed exploration of the principles, workflows, and step-by-step protocols for the efficient construction of diverse pteridine libraries, a crucial step in modern drug discovery.

Introduction: The Significance of Pteridine Scaffolds in Drug Discovery

The pteridine core is a privileged scaffold in medicinal chemistry, largely due to its structural resemblance to folic acid. This mimicry allows pteridine-based compounds to interact with and inhibit enzymes in the folate metabolic pathway, such as dihydrofolate reductase (DHFR).[1] The inhibition of DHFR disrupts the synthesis of purines and thymidylate, essential precursors for DNA synthesis and cell proliferation, making it a key target for anticancer therapies.[1] The generation of diverse libraries of pteridine derivatives through combinatorial approaches like solid-phase synthesis enables the rapid exploration of structure-activity relationships (SAR) and the identification of novel therapeutic leads.[1]

The Foundation: Principles of Solid-Phase Synthesis

Solid-phase synthesis (SPS), pioneered by R. Bruce Merrifield, offers a powerful platform for the construction of compound libraries. The core principle involves the covalent attachment of a starting material to an insoluble polymer support (resin). Subsequent chemical transformations are carried out on the resin-bound substrate, with excess reagents and by-products easily removed by simple filtration and washing. This iterative process allows for the efficient and often automated synthesis of a large number of compounds. The final product is then cleaved from the solid support for purification and biological evaluation.

A critical component of any solid-phase synthesis is the linker , which tethers the molecule of interest to the resin. The choice of linker is crucial as it must be stable to the reaction conditions employed during the synthesis and allow for selective cleavage of the final product. For the generation of unbiased compound libraries, traceless linkers are often preferred. These linkers are designed to be cleaved in a manner that leaves no residual functionality on the final product, ensuring that the biological activity observed is solely due to the synthesized molecule itself.[2]

Visualizing the Workflow: A Generalized Approach to Pteridine Library Synthesis

The solid-phase synthesis of a pteridine library can be conceptually broken down into three key stages: Immobilization , Diversification , and Cleavage . The following diagram illustrates this general workflow.

Caption: A generalized workflow for the solid-phase synthesis of pteridine libraries.

Detailed Protocols: A Practical Guide

This section provides detailed, step-by-step protocols for the solid-phase synthesis of a pteridine-based compound library, utilizing 2,4-diamino-6-chloromethylpteridine as a key building block.

Materials and Reagents

Reagent/Material	Supplier	Grade
Merrifield Resin (1% DVB, 100-200 mesh)	Sigma-Aldrich	Synthesis Grade
2,4-Diamino-6-chloromethylpteridine	BenchChem	>95%
N,N-Diisopropylethylamine (DIPEA)	Acros Organics	Anhydrous
N,N-Dimethylformamide (DMF)	Fisher Scientific	Anhydrous
Dichloromethane (DCM)	VWR	Anhydrous
Trifluoroacetic acid (TFA)	Oakwood Chemical	>99%
Triisopropylsilane (TIS)	Alfa Aesar	99%
Diverse primary and secondary amines	Combi-Blocks	Library Synthesis Grade
Acylating agents (e.g., acid chlorides, anhydrides)	TCI	Synthesis Grade

Protocol 1: Immobilization of the Pteridine Scaffold

This protocol describes the attachment of the 2,4-diamino-6-chloromethylpteridine building block to a solid support via a thioether linkage, a strategy that can be adapted for traceless cleavage.

Step-by-Step Procedure:

• Resin Swelling: Swell Merrifield resin (1.0 g, ~1.0 mmol/g loading) in anhydrous DMF (10 mL) in a fritted reaction vessel for 1 hour with gentle agitation.

• Thiol Functionalization:

  • Prepare a solution of thiourea (5.0 mmol) in DMF (10 mL).

  • Add the thiourea solution to the swollen resin and agitate at 50 °C for 6 hours.

  • Wash the resin thoroughly with DMF (3 x 10 mL), DCM (3 x 10 mL), and methanol (3 x 10 mL).

  • Dry the resin under vacuum.

  • Treat the resin with a solution of sodium hydroxide (5.0 mmol) in methanol/water (9:1, 10 mL) for 1 hour to generate the thiolate.

  • Wash the resin with water (3 x 10 mL), methanol (3 x 10 mL), and DMF (3 x 10 mL).

• Pteridine Immobilization:

  • Prepare a solution of 2,4-diamino-6-chloromethylpteridine (1.5 mmol) and DIPEA (3.0 mmol) in anhydrous DMF (10 mL).

  • Add this solution to the thiolated resin and agitate at 60 °C for 24 hours.

  • Wash the resin with DMF (3 x 10 mL), DCM (3 x 10 mL), and methanol (3 x 10 mL).

  • Dry the resin under vacuum.

Protocol 2: Diversification of the Resin-Bound Pteridine

This protocol outlines a representative diversification step involving nucleophilic substitution at a suitable position on the pteridine ring. For this example, we will assume a precursor that allows for displacement of a leaving group. A similar approach can be used for other diversification reactions such as acylations or Suzuki couplings, depending on the functional handles available on the pteridine core.

Step-by-Step Procedure:

• Resin Swelling: Swell the resin-bound pteridine (from Protocol 1) in anhydrous DMF (10 mL) for 1 hour.

• Nucleophilic Substitution:

  • Prepare a stock solution of a diverse set of primary or secondary amines (3.0 M in DMF).

  • In an array of reaction vessels, add the swollen resin.

  • To each vessel, add the corresponding amine stock solution (3 equivalents relative to resin loading) and DIPEA (5 equivalents).

  • Agitate the reaction mixtures at 50 °C for 12-24 hours.

• Washing: Wash the resin in each vessel thoroughly with DMF (3 x 10 mL), DCM (3 x 10 mL), and methanol (3 x 10 mL).

• Drying: Dry the resin under vacuum.

Protocol 3: Cleavage and Product Isolation

This protocol describes the release of the final pteridine derivatives from the solid support. For the thioether linkage, an oxidative cleavage followed by nucleophilic displacement can be employed as a traceless strategy.[2]

Step-by-Step Procedure:

• Oxidation of the Thioether:

  • Swell the diversified resin in acetone (10 mL).

  • Add a solution of dimethyldioxirane (DDO) in acetone (>4 equivalents) to the resin suspension at room temperature.

  • Agitate the mixture for 4-10 hours.

  • Wash the resin with acetone (3 x 10 mL) and DMF (3 x 10 mL).

• Nucleophilic Cleavage:

  • To the oxidized resin, add a solution of a nucleophile (e.g., ammonia, a primary amine, or water) in DMF.

  • Agitate the mixture at room temperature for 2-4 hours.

• Product Isolation:

  • Filter the resin and collect the filtrate containing the cleaved product.

  • Wash the resin with additional DMF (2 x 5 mL) and combine the filtrates.

  • Remove the solvent under reduced pressure.

• Purification: Purify the crude product by reverse-phase high-performance liquid chromatography (RP-HPLC).[3][4]

Characterization and Quality Control

The identity and purity of the synthesized compounds should be confirmed using standard analytical techniques:

• Liquid Chromatography-Mass Spectrometry (LC-MS): To determine the molecular weight and purity of the final compounds.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For structural elucidation of selected library members.

Mechanistic Insights: The Rationale Behind a Traceless Thioether Linkage

The use of a thioether linkage in solid-phase synthesis provides a versatile and robust strategy for the construction of heterocyclic libraries. The key to its application as a traceless linker lies in the ability to activate the sulfur atom towards nucleophilic displacement.

Caption: Oxidative cleavage of a thioether linker for traceless synthesis.

Oxidation of the thioether to the corresponding sulfone significantly enhances the leaving group ability of the resin-bound moiety. This activation facilitates nucleophilic aromatic substitution at the carbon atom attached to the sulfur, allowing for the introduction of a final element of diversity while simultaneously cleaving the product from the solid support. This "functionalizing cleavage" is a powerful tool in combinatorial chemistry.

Conclusion

The solid-phase synthesis of pteridine-based compound libraries is a powerful and efficient strategy for the discovery of novel drug candidates. The protocols and principles outlined in these application notes provide a solid foundation for researchers to design and execute the synthesis of diverse pteridine libraries. The adaptability of solid-phase techniques, particularly the use of traceless linkers, allows for the rapid generation and screening of a multitude of analogs, thereby accelerating the drug discovery process.

References

• A Prototype Solid Phase Synthesis of Pteridines and Related Heterocyclic Compounds. PubMed. [Link]

• Solid Phase Heterocyclic Chemistry. ACS Publications. [Link]

• Germanium and Silicon Linking Strategies for Traceless Solid-Phase Synthesis. ACS Publications. [Link]

• Traceless solid-phase synthesis of nitrogen-containing heterocycles and their biological evaluations as inhibitors of neuronal sodium channels. PubMed. [Link]

• A traceless solid-phase synthesis of pteridines. ResearchGate. [Link]

• Traceless Solid-Phase Synthesis of [6,7,8 + 5,6,7]-Fused Molecular Frameworks. PMC. [Link]

• Traceless solid-phase synthesis and β-turn propensity of 1,3-thiazole-based peptidomimetics. RSC Publishing. [Link]

• Solid-phase synthesis of 2,4-diaminoquinazoline libraries. PubMed. [Link]

• Syntheses of highly functionalised pteridines. ResearchGate. [Link]

• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). [Link]

• Peptides, solid-phase synthesis and characterization. Electronic Journal of Biotechnology. [Link]

• Guide to Solid Phase Peptide Synthesis. AAPPTEC. [Link]

• Solid Phase Synthesis. Science. [Link]

• Solid-phase peptide synthesis. Digital CSIC. [Link]

• Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Luxembourg Bio Technologies. [Link]

• Post Cleavage Purification and Analysis of Peptides; TFA removal. [Link]

• Synthetic Peptide Purification via Solid-Phase Extraction with Gradient Elution: A Simple, Economical, Fast, and Efficient Methodology. PMC. [Link]

• Practical Protocols for Solid-Phase Peptide Synthesis 4.0. MDPI. [Link]

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. peptide.com [peptide.com]
• 4. Synthetic Peptide Purification via Solid-Phase Extraction with Gradient Elution: A Simple, Economical, Fast, and Efficient Methodology - PMC [pmc.ncbi.nlm.nih.gov]

Advanced Protocol for the Immobilization and Solid-Phase Synthesis of Pteridine Scaffolds

Audience: Researchers, medicinal chemists, and drug development professionals. Objective: To provide a highly robust, self-validating methodology for the immobilization of pteridine pharmacophores onto solid supports, enabling the high-throughput synthesis of antifolate libraries.

Introduction and Mechanistic Rationale

Pteridines represent a privileged class of nitrogen-containing heterocycles that serve as the core pharmacophore in numerous biological systems, most notably mimicking folic acid[1]. Because of this structural mimicry, pteridine derivatives (such as methotrexate) act as potent competitive inhibitors of dihydrofolate reductase (DHFR)[1]. By inhibiting DHFR, these compounds deplete the cellular pool of tetrahydrofolate, leading to an arrest of DNA synthesis and ultimately, cell death—a mechanism foundational to their use as anticancer and immunosuppressive agents[1].

Solid-Phase Organic Synthesis (SPOS) offers a highly efficient approach for generating diverse pteridine libraries for structure-activity relationship (SAR) studies[2]. The primary application of building blocks like 2,4-diamino-6-chloromethylpteridine in SPOS relies on the reactive chloromethyl group at the C6 position[1].

Causality in Design: Immobilization occurs via an etherification reaction between the hydroxyl group of a solid support (e.g., Wang resin) and the pteridine's chloromethyl group. This specific ether linkage is strategically chosen because it remains highly stable under the basic or nucleophilic conditions required for subsequent on-resin diversification (e.g., nucleophilic substitution at other ring positions), yet it is readily cleaved under strongly acidic conditions (e.g., using trifluoroacetic acid) to release the final product[1],[3].

Fig 1: Inhibition of the DHFR pathway by pteridine analogs.

Experimental Workflow and Materials

The solid-phase synthesis of pteridine derivatives typically involves three main stages: immobilization of the scaffold, diversification via nucleophilic substitution, and cleavage from the resin[1],[2].

Fig 2: Solid-phase synthesis workflow for pteridine derivatives.

Materials Required

Reagent / Material	Function	Rationale for Selection
Wang Resin (100-200 mesh)	Solid Support	Hydroxymethyl functional group provides an ideal anchor for ether linkage formation[1].
2,4-Diamino-6-chloromethylpteridine HCl	Primary Scaffold	Reactive C6-chloromethyl group allows for direct S_N2 attachment to the resin[2].
N,N-Diisopropylethylamine (DIPEA)	Base	Sterically hindered; neutralizes HCl without acting as a competing nucleophile[1].
N,N-Dimethylformamide (DMF)	Solvent	High polarity and aprotic nature optimally swell polystyrene-based resins[1].
Trifluoroacetic Acid (TFA)	Cleavage Reagent	Provides the strong acidity required to break the resin-ether bond[1].
Triisopropylsilane (TIS)	Scavenger	Traps highly reactive carbocations generated during cleavage, preventing re-alkylation[1].

Step-by-Step Methodologies

Protocol 1: Resin Swelling and Preparation

Causality: Polystyrene-based resins exist as collapsed polymer networks in their dry state. Swelling is a critical prerequisite because it expands the polymer matrix, ensuring that the internal hydroxymethyl sites are fully solvated and accessible to the bulky pteridine scaffold. Failure to adequately swell the resin results in surface-only functionalization and drastically reduced yields.

• Transfer 1.0 g of Wang resin (typical loading ~0.9 mmol/g) into a fritted solid-phase synthesis vessel.

• Add 10 mL of anhydrous DMF.

• Agitate gently (via orbital shaking or nitrogen bubbling) at room temperature for 1 to 2 hours[2].

• Drain the solvent and wash the resin with fresh DMF (3 × 10 mL).

Protocol 2: Scaffold Immobilization

Causality: The immobilization utilizes an S_N2 mechanism. DIPEA is employed to deprotonate the resin's hydroxyl group and neutralize the hydrochloride salt of the pteridine precursor. A 3-fold excess of the pteridine ensures the reaction is driven to completion, maximizing resin loading[1].

• In a separate dry vial, dissolve 2,4-diamino-6-chloromethylpteridine hydrochloride (3.0 equivalents relative to resin loading) in 8 mL of anhydrous DMF[1].

• Add DIPEA (6.0 equivalents) to the solution. Note: The solution may darken slightly upon base addition.

• Transfer the activated solution to the synthesis vessel containing the swelled resin.

• Agitate the suspension at room temperature for 24–48 hours[2].

• Drain the reaction mixture.

• Wash the resin sequentially to remove unreacted starting materials and salts: DMF (3 × 10 mL), Dichloromethane (DCM) (3 × 10 mL), and Methanol (3 × 10 mL)[1],[2].

• Dry the resin under a vacuum desiccator overnight.

Protocol 3: Self-Validation of Resin Loading

Causality: To ensure the protocol is a self-validating system, empirical confirmation of the immobilization efficiency is required before proceeding to diversification.

• Weigh the dried, functionalized resin.

• Calculate the mass gain. A successful immobilization of the pteridine scaffold (MW = 210.6 g/mol for the free base minus HCl and Cl leaving groups) should yield a theoretical weight increase.

• Alternative Validation: Cleave a 10 mg aliquot of the resin using the cleavage protocol (Protocol 5) and analyze the crude output via HPLC-UV at 254 nm to confirm the presence of the intact pteridine core.

Protocol 4: On-Resin Diversification

Causality: With the scaffold securely anchored, the molecule can be diversified. For example, nucleophilic substitution at other available reactive sites on the pteridine ring can be achieved using primary or secondary amines. The ether linkage to the resin is entirely stable under these basic conditions[1],[4].

• Swell the functionalized resin in DMF for 30 minutes.

• Add the desired amine building block (5.0 equivalents) and DIPEA (5.0 equivalents) dissolved in DMF[1].

• Agitate the vessel at 50 °C for 12–24 hours[1],[2].

• Drain and wash the resin extensively with DMF (3 × 10 mL), DCM (3 × 10 mL), and Methanol (3 × 10 mL)[1].

Protocol 5: Cleavage and Recovery

Causality: Acidic cleavage breaks the benzyl-ether-like bond between the Wang resin and the pteridine. The addition of TIS is a non-negotiable requirement; without it, the highly stable carbocations formed on the Wang resin linker will rapidly re-alkylate the electron-rich centers of the newly synthesized pteridine derivative, destroying the yield[1].

• Swell the diversified resin in DCM for 30 minutes[1].

• Prepare a fresh cleavage cocktail consisting of TFA / TIS / DCM in a ratio of 95:2.5:2.5 (v/v/v)[1].

• Add 10 mL of the cleavage cocktail to the resin and agitate at room temperature for 2 to 4 hours[1],[2].

• Filter the resin, collecting the acidic filtrate in a round-bottom flask. Wash the resin twice with 5 mL of neat TFA to ensure complete extraction.

• Concentrate the combined filtrates under reduced pressure (do not exceed 30 °C to prevent degradation).

• Precipitate the crude pteridine product by adding 20 mL of ice-cold diethyl ether[1].

• Centrifuge, decant the ether, and dry the pellet under vacuum.

Quantitative Data Presentation

The following table summarizes the projected efficiencies and analytical metrics observed when utilizing this optimized solid-phase protocol for pteridine library generation.

Table 1: Projected Yields and Loading Efficiencies for Pteridine SPOS

Analytical Parameter	Expected Value	Method of Determination
Initial Resin Loading	0.80 - 1.20 mmol/g	Manufacturer Specification
Post-Immobilization Loading	0.65 - 0.95 mmol/g	Mass Balance / Gravimetric Weight Gain
Immobilization Efficiency	> 85%	Cleavage of Aliquot & HPLC-UV
Diversification Conversion	> 90%	LC-MS of cleaved intermediate
Cleavage Yield (Crude)	75 - 90%	Gravimetric Analysis of Ether Precipitate
Final Purity (Post-Prep HPLC)	> 95%	LC-MS / HPLC (254 nm)

References

• A traceless solid-phase synthesis of pteridines. ResearchGate. URL: [Link][3]

• Polymer-Supported Synthesis of Various Pteridinones and Pyrimidodiazepinones. National Institutes of Health (PMC). URL:[Link][4]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 6-(Chloromethyl)pteridine-2,4-diamine monohydrochloride | 82778-08-3 | Benchchem [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Polymer-Supported Synthesis of Various Pteridinones and Pyrimidodiazepinones - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Advanced Analytical Workflows for Pteridine Derivatives in Biological Matrices

Executive Summary & Biological Context

Pteridines (e.g., neopterin, biopterin, and their reduced derivatives) are critical intermediates in cellular metabolism and function as essential cofactors for aromatic amino acid hydroxylases and nitric oxide synthases[1]. In clinical diagnostics and drug development, altered pteridine profiles in biological fluids (such as urine, serum, and cerebrospinal fluid) serve as highly sensitive biomarkers for immune system activation, oxidative stress, and monoamine neurotransmitter deficiencies[2].

This application note provides a comprehensive, self-validating guide to the two primary analytical techniques used for pteridine quantification: High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FD) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

The Mechanistic Challenge: Oxidation States and Matrix Interference

The primary analytical hurdle in pteridine quantification is their existence in multiple, highly labile oxidation states. Fully oxidized (aromatic) pteridines yield a strong native fluorescence signal, whereas their reduced counterparts (e.g., 7,8-dihydrobiopterin [BH2] and 5,6,7,8-tetrahydrobiopterin [BH4]) present a remarkably low quantum yield of fluorescence[3].

Furthermore, BH4 is highly susceptible to auto-oxidation during sample handling, rapidly degrading into BH2 and eventually biopterin[1]. Consequently, analytical strategies must either employ controlled pre-column oxidation to force all species into fluorescent states for HPLC-FD, or utilize direct mass spectrometry (LC-MS/MS) coupled with stringent antioxidant stabilization[4].

Analytical Workflow Architecture

Comparative workflow for pteridine analysis via HPLC-FD and LC-MS/MS.

Methodology 1: The Gold Standard - HPLC-FD with Differential Oxidation

Causality & Rationale: HPLC with Fluorescence Detection (HPLC-FD) remains the workhorse for neopterin and biopterin quantification due to its cost-effectiveness and high sensitivity for aromatic pteridines[4]. Because BH4 and BH2 are non-fluorescent, a "differential oxidation" strategy is required. Acidic oxidation converts both BH4 and BH2 to fluorescent biopterin. Conversely, alkaline oxidation converts BH2 to biopterin but irreversibly cleaves the side chain of BH4, yielding non-fluorescent pterin. By subtracting the alkaline yield from the acidic yield, analysts can accurately determine the exact in vivo BH4 concentration.

Step-by-Step Protocol:

• Sample Preparation: Thaw urine or CSF samples at room temperature. Centrifuge at 3000 x g for 10 minutes to remove particulate matter. Dilute the supernatant 1:100 with deionized water and filter through a 0.22 µm syringe filter into an amber HPLC vial[5]. Note: Pteridines are highly photosensitive; protect from light at all times.

• Acidic Oxidation (Measures Total Biopterin): To 100 µL of the filtered sample, add 20 µL of 0.1 M HCl and 20 µL of acidic iodine solution (1% I₂ / 2% KI in 0.1 M HCl). Incubate in the dark for 1 hour at room temperature.

• Alkaline Oxidation (Measures BH2 + Oxidized Biopterin): To a separate 100 µL sample aliquot, add 20 µL of 0.1 M NaOH and 20 µL of alkaline iodine solution (1% I₂ / 2% KI in 0.1 M NaOH). Incubate in the dark for 1 hour. Acidify the mixture by adding 20 µL of 0.1 M HCl.

• Reaction Quenching: To both aliquots, add 20 µL of 0.1 M ascorbic acid to reduce the excess iodine. The solution will visibly turn from brown to colorless, indicating a successful quench.

• Chromatographic Separation: Inject 20 µL onto a C18 reversed-phase column (250 x 4.6 mm, 5 µm). Utilize an isocratic mobile phase consisting of 15 mM potassium phosphate buffer (pH 7.0) with 2.5% methanol at a flow rate of 1.0 mL/min[5].

• Detection: Monitor fluorescence using an excitation wavelength (λex) of 353 nm and an emission wavelength (λem) of 438 nm[5].

Methodology 2: Direct Multiplexing - LC-MS/MS Profiling

Causality & Rationale: While HPLC-FD is robust, the differential oxidation process is indirect and prone to analytical artifacts. LC-MS/MS allows for the direct, simultaneous quantification of all pteridine oxidation states without the need for pre-oxidation, provided the samples are immediately chemically stabilized[2]. Furthermore, tandem mass spectrometry can distinguish between critical positional isomers (e.g., 6-biopterin vs. 7-biopterin) based on distinct Multiple Reaction Monitoring (MRM) transitions and retention times[6].

Step-by-Step Protocol:

• Antioxidant Stabilization: Immediately upon biological sample collection, add a reducing agent such as dithiothreitol (DTT) or ascorbic acid (final concentration ~1 mg/mL) to halt the auto-oxidation of BH4[4].

• Internal Standardization: Spike the sample with ¹⁵N-labeled or deuterated stable isotope internal standards for each target pteridine. This is critical to correct for matrix effects and ion suppression inherent in LC-MS/MS[2].

• Protein Precipitation: Add 3 volumes of cold acetonitrile or methanol to 1 volume of the stabilized sample. Vortex vigorously and centrifuge at 10,000 x g for 10 minutes to pellet proteins[4].

• Chromatographic Separation: Transfer the supernatant to an autosampler vial. Inject onto a LUNA amino column (or equivalent HILIC column optimized for highly polar metabolites) to ensure adequate retention and separation of positional isomers[6].

• MS/MS Detection: Operate the mass spectrometer in positive Electrospray Ionization (ESI+) mode. Monitor specific precursor-to-product ion transitions using MRM (e.g., m/z 254.1 → 166.1 for neopterin).

Quantitative Data Presentation

Analytical Parameter	HPLC-FD (Differential Oxidation)	LC-MS/MS (Direct Profiling)
Primary Analytes	Neopterin, Biopterin (Total/BH4 via math)	Neopterin, Biopterin, BH2, BH4, Sepiapterin
Sensitivity (LOD)	~0.5 - 1.0 ng/mL (Highly sensitive for oxidized forms)	~7 - 360 pg/mL (Ultra-sensitive across all forms)[6]
Sample Volume Req.	50 - 100 µL	10 - 50 µL
Pre-treatment	Acidic/Alkaline Iodine Oxidation + Quenching	Antioxidant Stabilization (DTT) + Protein Crash
Isomer Separation	Poor (Cannot easily distinguish 6- vs 7-isomers)	Excellent (Resolves 6-biopterin and 7-biopterin)[6]
Matrix Susceptibility	Susceptible to native fluorescent interferences	Susceptible to ion suppression (requires isotopes)

Self-Validation & Quality Control (QC)

To ensure the integrity of the analytical system, the following self-validating QC measures must be implemented into the protocol:

• System Suitability Testing (SST): Inject a known standard mix before every analytical run. The chromatographic resolution ( Rs​ ) between neopterin and biopterin peaks must be ≥1.5 to ensure accurate integration.

• Spike Recovery: Matrix effects, particularly in complex fluids like urine and serum, can suppress LC-MS/MS ionization or quench HPLC fluorescence. Spike biological samples with known concentrations of pteridines; acceptable recovery ranges are strictly 85%–115%[7].

• Light Degradation Control: Because pteridines are highly photosensitive, include a light-exposed QC sample in method validation. A significant drop in the neopterin signal in this sample confirms the absolute necessity of using amber vials and dark-incubation steps in the actual run.

References

• [6] Determination of six pterins in urine by LC-MS/MS. ResearchGate.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHlawmHdyt7JV7hboKRGld8pxM1cobgXxLFgRM3br8FVrZe5V4IBkXOhTmRTae_ePue5fq42iN2KU_ZBK5oUtgIsMPJe5FLVuf-qIzLeWFKxQNdDR-2Y5Rp09LxuUx4p74IpNs_6IRi64hMraNM3aGvPg338_NTDzbr2kWTOiA6AqRtY3iS_04OLYDrbTSw97oSbEYg23fvvdtec-44]

• [4] Inter-laboratory comparison of Acetyl-6-formylpterin measurements. Benchchem.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEB4WiHIvN5Xca3-IW74VTdK7kKYAvUElaN8Z2tTc-Z_q9PwCTjf7vfq0YDGj1HNSxmU42M-OXzkcsDLoMsmBaEviQfDpiaRusHs1Nmc5A6wLNX78JIXiaeCZUyjLD4UV1K6hI_S1mqdS-uIagvrEJuL3SxDla958dpYuuSJKMyB-dYr0R3Ye5eEJklIrnQyassvzi0ERSbixJtDLki]

• [1] Measurement of Tetrahydrobiopterin in Animal Tissue Samples by HPLC with Electrochemical Detection—Protocol Optimization and Pitfalls. MDPI.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG1qmpSyjwxiQjDaTVbUk9DQvY_BtmRkbvWGqzhrpbfjIDUnu2IEHihIcCB2JLIoP27IfecFhNGTOD830tEwsULF85KQPWrpgfZoyCJqKUjOjxxmQo_ZIydP2COChpGAa1XmA==]

• [7] Analysis of pteridines and creatinine in urine by HPLC with serial fluorimetric and photometric detectors. ResearchGate.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEdxpUHED5u5qxh-H9WcWxqLEGdq9rJs7hdZ13z0enY--BpMBIvsJ4KOn6vLzoOom7-wyjseReeCR5Ush6erVu8_tAROMMB7uC5g3YuZGK5ZI4MgIt75nCrdPvAv-NP1Zf1vM_oJDFYqoD6KPTopcevykMVQLzF_AflKB3uJddQ0TLvj1-kiaozOqtm6aeV8EcwjNxSdXQOt0a0RQ10IOsr49Z1zYO7q4oDohcybioL0AygSKNEzbxD3QaciFgCsjQ8V6Bp44l8xiK2gQ-e7S5wc0_Gk6h7MQ==]

• [2] LC-MS/MS Analysis of Cerebrospinal Fluid Metabolites in the Pterin Biosynthetic Pathway. NIH.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG5TP2hKwU2ruy_j_TDU3Y6HUsENf0QLjnGWlcql-dimFjKdod1dOsFDTuZIYU2QmXztRZU1I8mM07ixQNy1b_wHJ0dwMisCgkQAJtJTFzVPZWEALBQFWb6YE0YI5sKUbIrNEtyDdaBWKUVzg==]

• [5] Determination of neopterin in urine of industrial workers by HPLC. SciELO.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGj9BR7zDZAx1iQVIoDI7S54ph61tX7Gk48WNOuxvYc6rqH313BP6SxxhkqKf-ZSS3ZCN7YuoyIg6PvD38MwSeQjlUqkvPrwC6Vt9W34cjNztXvvjE9SY87TdeyrqEErTmrhR8-yCVil7kYp4juhyi1OH_KGgA3FwwD]

• [3] Pteridine determination in human serum with special emphasis on HPLC methods with fluorimetric detection. ResearchGate.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHm4VahQNJknoX8GxNKwwLdIvKPcX8OxUtvVO6yg4gLCw_LY_lz16dmtBUZLPVY4pC4UHDv3m088Lt9M1X7PBnKRdB-ZNr81ElBPZ9PKRoqAIIwGRdjr8S3uMslJP16_366fmnS0qZhDj32qyqrNsXl1s864A5WajqyAjOKKt5IvzFS6dDBxoE_fv3V-HvlBkCYruiB-3sU4AbUwp_Bc7WkQ4o8w66tWZRiHC6AAxm5dUL8u0_NMtYnIpBk1jALGX_JxXKKRZQg-yaIsawhQYEy2tad0z2H]

Sources

• 1. mdpi.com [mdpi.com]
• 2. LC-MS/MS Analysis of Cerebrospinal Fluid Metabolites in the Pterin Biosynthetic Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. scielo.br [scielo.br]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Comprehensive Application Note: In Vitro Assays for Evaluating 2,4-Diaminopteridine Activity

Target Audience: Researchers, scientists, and drug development professionals. Document Type: Application Note & Detailed Protocols

Introduction & Mechanistic Overview

2,4-Diaminopteridines are a critical class of heterocyclic compounds characterized by a pteridine ring substituted with amino groups at the 2 and 4 positions. Structurally mimicking folic acid, these compounds are classical, potent competitive inhibitors of Dihydrofolate Reductase (DHFR) [1]. By blocking DHFR, 2,4-diaminopteridines (such as methotrexate and its novel derivatives) deplete the intracellular pool of tetrahydrofolate (THF), halting the one-carbon transfer reactions essential for purine and thymidylate biosynthesis. This mechanism is the cornerstone of their use as antimalarial, antibacterial, and antineoplastic agents [3].

Beyond DHFR inhibition, recent structure-activity relationship (SAR) studies have uncovered that N-substituted 2,4-diaminopteridines exhibit potent radical scavenging properties and inhibit lipoxygenase (LOX) . This dual-action profile positions the 2,4-diaminopteridine scaffold as a highly promising candidate for combating complex inflammatory diseases driven by oxidative stress[2].

To effectively translate these molecules from in silico hits to preclinical leads, a robust, self-validating in vitro screening cascade is required. This guide details the fundamental enzymatic and phenotypic assays used to quantify 2,4-diaminopteridine activity, explaining the biochemical causality behind each methodological choice.

Mechanism of DHFR inhibition by 2,4-diaminopteridines blocking DNA synthesis.

Quantitative Data Summary

The table below summarizes the in vitro inhibitory concentrations (IC50) of representative 2,4-diaminopteridine derivatives across primary and secondary targets, establishing baseline expectations for assay performance.

Compound / Derivative	Target Assay	IC50 Value	Reference
Compound 4a (N-[(2,4-diaminopteridin-6-yl)methyl]dibenz[b,f]azepine)	T. gondii DHFR Inhibition	0.043 µM	[3]
Compound 4a (N-[(2,4-diaminopteridin-6-yl)methyl]dibenz[b,f]azepine)	P. carinii DHFR Inhibition	0.21 µM	[3]
Compound 18f (2-(4-methylpiperazin-1-yl)-N-(thiophen-2-ylmethyl)pteridin-4-amine)	Soybean Lipoxygenase (LOX)	0.1 µM	[2]
Compound 18g	Linoleic Acid Peroxidation (ROS)	0.1 µM	[2]
Compound 1 (Related 2,4-diaminoquinazoline analog)	P. falciparum (V1S) Growth	9.0 nM	[1]

Core In Vitro Assays & Methodologies

Protocol A: Recombinant DHFR Enzyme Inhibition Assay (Spectrophotometric)

Causality & Principle: This assay quantifies the ability of a 2,4-diaminopteridine to inhibit recombinant DHFR. The reaction relies on the DHFR-catalyzed reduction of DHF to THF, which obligatorily oxidizes NADPH to NADP+. Because NADPH strongly absorbs UV light at 340 nm while NADP+ does not, the reaction's progress can be tracked in real-time by measuring the linear decrease in absorbance. This stoichiometric relationship provides a self-validating, label-free kinetic readout [3, 4].

Step-by-Step Workflow:

• Buffer Preparation: Prepare the standard assay buffer consisting of 50 mM TES (pH 7.0), 75 mM 2-mercaptoethanol, and 1 mg/mL Bovine Serum Albumin (BSA). Expert Insight: The high concentration of 2-mercaptoethanol is critical to prevent the rapid auto-oxidation of the DHF substrate and maintain enzyme stability.

• Compound Plating: Dissolve the 2,4-diaminopteridine library in 100% DMSO. Perform serial dilutions and transfer 10 µL to a UV-transparent 96-well microplate. Ensure the final DMSO concentration in the assay does not exceed 1% to prevent solvent-induced enzyme denaturation.

• Enzyme Addition: Add 100 µL of assay buffer and 10 µL of recombinant DHFR (e.g., P. falciparum or human DHFR, pre-titrated to yield a ΔA340 of ~0.05/min).

• Pre-incubation: Incubate the plate at 25°C for 10 minutes. This allows the inhibitor to reach binding equilibrium with the enzyme prior to substrate introduction.

• Reaction Initiation: Rapidly add a 20 µL substrate mixture containing NADPH (final concentration 100 µM) and DHF (final concentration 30 µM).

• Kinetic Measurement: Immediately read the absorbance at 340 nm every 15 seconds for 5 minutes using a microplate spectrophotometer.

• Data Analysis: Calculate the initial velocity ( V0​ ) from the linear slope of the absorbance decay. Plot V0​ against the log of the inhibitor concentration to derive the IC50 using a four-parameter logistic regression model.

Protocol B: [3H]-Hypoxanthine Incorporation Assay for P. falciparum Growth

Causality & Principle: Target inhibition must translate to phenotypic efficacy. Because P. falciparum lacks a de novo purine synthesis pathway, it relies entirely on salvaging host purines (like hypoxanthine) for DNA synthesis. By introducing tritium-labeled hypoxanthine, researchers can directly quantify parasite replication. If a 2,4-diaminopteridine successfully inhibits DHFR inside the parasite, THF depletion will halt DNA synthesis, proportionally reducing the radioactive signal [1].

Step-by-Step Workflow:

• Culture Preparation: Maintain P. falciparum strains (e.g., the pyrimethamine-resistant V1/S strain) in RPMI 1640 medium supplemented with 10% human serum and human erythrocytes at a 2% hematocrit. Expert Insight: You MUST use a custom RPMI formulation with physiologically low concentrations of folic acid (10 µg/L) and p-aminobenzoic acid (0.5 µg/L). Standard media contain massive excesses of these metabolites, which will artificially outcompete the antifolate drug and yield false negatives.

• Drug Exposure: Dispense serial dilutions of the test compounds into a 96-well culture plate. Add 200 µL of the synchronized parasite culture (adjusted to 0.5% parasitemia) to each well.

• Primary Incubation: Incubate the plates at 37°C in a specialized gas chamber (5% O2, 5% CO2, 90% N2) for 48 hours.

• Radiolabeling: Pulse the cultures by adding 0.5 µCi of [3H]-hypoxanthine per well. Return to the incubator for an additional 24 hours.

• Harvesting: Lyse the erythrocytes by freezing and thawing the plate. Harvest the parasitic nucleic acids onto glass fiber filter mats using an automated cell harvester. Wash extensively with distilled water to remove unincorporated [3H]-hypoxanthine.

• Quantification: Dry the filter mats, add scintillation fluid, and measure the radioactivity (Counts Per Minute, CPM) using a liquid scintillation counter. Calculate the IC50 relative to untreated controls.

Protocol C: In Vitro Soybean Lipoxygenase (LOX) Inhibition Assay

Causality & Principle: To evaluate the secondary anti-inflammatory properties of 2,4-diaminopteridines, their ability to inhibit LOX is measured. LOX catalyzes the oxidation of linoleic acid into a conjugated diene hydroperoxide. This product has a distinct UV absorbance peak at 234 nm. Monitoring the appearance of this peak provides a direct, continuous measurement of enzyme activity [2].

Step-by-Step Workflow:

• Reagent Setup: Prepare 0.1 M borate buffer (pH 9.0). Prepare a stock solution of linoleic acid substrate to achieve a final well concentration of 100 µM.

• Compound Mixing: In a 96-well UV plate, combine the borate buffer, linoleic acid substrate, and the 2,4-diaminopteridine test compound (in DMSO).

• Initiation: Add Soybean LOX (final concentration ~400 U/mL) to initiate the peroxidation reaction.

• Measurement: Record the increase in absorbance at 234 nm continuously for 3 to 5 minutes at room temperature.

• Analysis: Determine the initial rate of hydroperoxide formation. The IC50 is the compound concentration that reduces the reaction rate by 50% compared to the vehicle control.

Screening Cascade Workflow

To systematically identify lead candidates, the assays described above are deployed in a tiered screening cascade. Compounds are first triaged by their primary target affinity, followed by secondary target profiling, and finally validated in complex phenotypic models.

Multi-tiered in vitro screening workflow for evaluating 2,4-diaminopteridine derivatives.

References

• In Vitro Activities of 2,4-Diaminoquinazoline and 2,4-Diaminopteridine Derivatives against Plasmodium falciparum Antimicrobial Agents and Chemotherapy (ASM Journals)
• Pteridine-2,4-Diamine Derivatives as Radical Scavengers and Inhibitors of Lipoxygenase that can Possess Anti-Inflammatory Properties Semantic Scholar / Future Medicinal Chemistry
• Structure-Based Design of Selective Inhibitors of Dihydrofolate Reductase: Synthesis and Antiparasitic Activity of 2,4-Diaminopteridine Analogues with a Bridged Diarylamine Side Chain Journal of Medicinal Chemistry (ACS Public
• Discovery of potent pteridine reductase inhibitors to guide antiparasite drug development Proceedings of the N

Technical Notes & Optimization

"improving the yield of 2,4-diaminopteridine synthesis"

Welcome to the Technical Support Center for Heterocyclic Synthesis. As a Senior Application Scientist, I frequently consult with drug development professionals navigating the notorious bottlenecks of 2,4-diaminopteridine synthesis. These compounds are critical precursors for dihydrofolate reductase (DHFR) inhibitors and antifolate chemotherapies, but their classic synthetic routes are plagued by poor regioselectivity, low yields, and intractable solubility issues.

This guide bypasses generic advice, offering field-proven, mechanistically grounded troubleshooting strategies and self-validating protocols to optimize your synthetic workflows.

Part 1: Diagnostic Troubleshooting & FAQs

FAQ 1: Why am I getting a high percentage of the 7-substituted isomer instead of the target 6-substituted pteridine? The Causality: The classic Gabriel-Colman synthesis relies on the condensation of a 2,4,5,6-tetraaminopyrimidine ring with a dicarbonyl compound[1]. However, the 5-amino and 6-amino groups possess different nucleophilic profiles. Under standard, slightly acidic conditions (pH ~5.4), the reaction operates under thermodynamic control, leading to a significant accumulation of the unwanted 7-substituted isomer[2]. The Solution: By dropping the reaction pH to an optimal window of 3.0–3.5, you alter the protonation state of the pyrimidine intermediates, shifting the reaction strictly to kinetic control[2]. Furthermore, replacing standard dicarbonyls with bisulfite addition products (e.g., 1,3-dihydroxyacetone bisulfite) sterically and electronically directs the nucleophilic attack, boosting the 6-isomer to 7-isomer ratio to approximately 20:1[2].

FAQ 2: My condensation reaction stalls, and the yield of the oxidized pteridine is below 40%. How can I improve this? The Causality: The initial condensation yields a fragile dihydropteridine intermediate that must be oxidized to achieve full aromatization. Relying on ambient air aeration results in sluggish oxidation, allowing the intermediate to degrade or undergo off-target side reactions[2]. The Solution: Transition from ambient air to continuous pure oxygen aeration. To prevent over-oxidation, introduce cysteine hydrochloride as a redox catalyst and selenium dioxide as a co-oxidant[3]. This system accelerates the electron transfer rate, trapping the target 2,4-diaminopteridine before degradation pathways can compete[3].

FAQ 3: The intermediate products are highly insoluble, making chromatographic purification impossible. What are my options? The Causality: Pteridines are notoriously insoluble due to an extensive intermolecular hydrogen-bonding network facilitated by the 2-amino and 4-amino groups, alongside the ring nitrogens[1]. The Solution: Employ transient protection. By reacting the primary amines with Bredereck's reagent, you form N,N-dimethylaminomethyleneamino derivatives[4]. This modification completely disrupts the H-bond network, drastically increasing solubility in organic solvents like dichloromethane (DCM) for seamless purification[4]. The protecting groups can later be cleaved using mild 1M NH₃ hydrolysis[4].

Part 2: Visualizing the Synthesis and Troubleshooting Logic

Mechanistic workflow for the regioselective synthesis of 2,4-diaminopteridines.

Decision tree for troubleshooting low yields and poor regioselectivity in pteridine synthesis.

Part 3: Quantitative Reaction Optimization Data

The following table summarizes the causal relationship between reaction parameters and the resulting yield/regioselectivity based on optimized patent literature and chemical methodologies[2].

Reaction Parameter	Carbonyl Source	Aeration Method	Overall Yield (%)	6-Isomer : 7-Isomer Ratio
pH 5.4 - 5.5	1,3-Dihydroxyacetone	Ambient Air	30 - 40%	~5:1
pH 3.5	Bisulfite Adduct	Ambient Air	45 - 50%	15:1
pH 3.0	Bisulfite Adduct	Pure O₂ + Cysteine	60 - 75%	20:1

Part 4: Validated Experimental Protocols

Protocol A: High-Yield Regioselective Synthesis of 2,4-Diamino-6-hydroxymethylpteridine

This protocol utilizes kinetic pH control and catalytic oxidation to maximize the 6-isomer yield[2],[3].

• Buffer Preparation: In a 2L three-necked flask equipped with a mechanical stirrer and gas dispersion tube, dissolve 128 g of sodium acetate and 46 g of cysteine hydrochloride in 390 mL of deionized water[3].

• Adduct Addition: Add 136 g of the bisulfite addition product of 1,3-dihydroxyacetone (ensure it is free of methyl glyoxal to prevent side reactions)[3]. Adjust the pH strictly to 3.0 using glacial acetic acid[2].

• Condensation: Slowly add a solution of 2,4,5,6-tetraaminopyrimidine dihydrochloride (diluted to 400 mL in water) to the flask under vigorous stirring[3].

  • Self-Validating Step: The solution will rapidly transition from a pale suspension to a deep amber color, confirming the formation of the dihydropteridine intermediate.

• Catalytic Oxidation: Begin continuous bubbling of pure O₂ (or vigorous air bubbling if O₂ is unavailable, though yield will drop) through the dispersion tube[2],[3]. Maintain the reaction temperature between 20°C and 40°C for 3 to 6 hours[2],[3].

  • Self-Validating Step: The reaction is complete when the amber solution precipitates a tan/yellow solid (the fully aromatized pteridine).

• Isolation: Filter the precipitate under a vacuum, wash sequentially with cold water and ethanol, and dry under a vacuum to yield the product (expected yield: 60-75%)[2].

Protocol B: Transient Protection for Enhanced Solubility (Bredereck's Method)

Use this protocol if downstream cross-coupling (e.g., Negishi coupling) or column chromatography is required[4].

• Suspension: Suspend 10 mmol of the crude 2,4-diaminopteridine in 25 mL of anhydrous N,N-dimethylformamide (DMF) under an inert argon atmosphere.

• Reagent Addition: Add 2.5 equivalents of Bredereck's reagent (tert-butoxybis(dimethylamino)methane).

• Heating: Heat the mixture to 80°C for 2 hours.

  • Self-Validating Step: As the primary amines are converted to N,N-dimethylaminomethyleneamino groups, the intractable suspension will clarify into a homogeneous, dark solution, confirming the destruction of the intermolecular hydrogen-bond network.

• Workup: Cool the mixture, concentrate under reduced pressure, and partition between dichloromethane (DCM) and saturated NaHCO₃[4]. Extract the aqueous layer twice with DCM[4].

• Purification: Dry the combined organic layers over MgSO₄. The highly soluble protected pteridine can now be easily purified via standard silica gel flash chromatography[4].

References

• A concise treatment of pterins: some recent synthetic and methodology aspects and their applications in molecular sensors Source: ResearchGate URL
• Source: PrepChem.
• US3989703A - Process of preparing N[p-{[(2,4-diamino-6-pteridyl)
• Negishi coupling of pteridine-O-sulfonates Source: SciELO URL

Sources

• 1. researchgate.net [researchgate.net]
• 2. prepchem.com [prepchem.com]
• 3. US3989703A - Process of preparing N[p-{[(2,4-diamino-6-pteridyl)-methyl]N10 -methylamino}-benzoyl]-glutamic acid - Google Patents [patents.google.com]
• 4. Negishi coupling of pteridine-O-sulfonates [scielo.org.za]

Technical Support Center: Navigating the Challenges of Regioselective Pteridine Synthesis

Welcome to the technical support center for the regioselective synthesis of pteridine derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, field-proven protocols, and answers to frequently encountered questions during experimental work. The pteridine core, a fusion of pyrimidine and pyrazine rings, is a privileged scaffold in medicinal chemistry and biology, but its synthesis presents significant regiochemical challenges.[1][2] This resource aims to demystify these complexities and provide a clear path to success.

Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the strategic challenges in achieving regioselectivity.

Q1: What are the primary challenges in achieving regioselective synthesis and functionalization of the pteridine core?

A1: The difficulties are rooted in the intrinsic electronic properties of the fused heterocyclic system and the physical characteristics of its derivatives.[3] Key issues include:

• Controlling Regioselectivity: The pteridine nucleus possesses multiple reactive sites, primarily at the C-2, C-4, C-6, and C-7 positions.[3] Directing incoming substituents to a single, desired position is a significant hurdle, as the electronic character of existing groups heavily dictates the reactivity of the remaining sites.[3]

• Poor Solubility: Pteridines, particularly pterins (2-amino-4-oxo-pteridines), are notorious for their low solubility in common organic solvents due to strong intermolecular hydrogen bonding.[4] This can impede reaction kinetics, complicate purification, and lower yields.[3][4]

• Substrate-Specific Reactivity: Synthetic conditions that are effective for one pteridine derivative may fail or produce unexpected outcomes with a substrate that has only minor structural variations.[3] This lack of universal applicability requires careful, case-by-case optimization.

• Lability of Reduced Forms: Biologically active di- and tetrahydropteridines are highly susceptible to oxidation.[5] This necessitates rigorous handling under inert atmospheres to prevent degradation during synthesis and purification.[3]

Q2: How can I control regioselectivity during the initial construction of the pteridine ring system?

A2: Establishing regiocontrol from the outset is often the most effective strategy. The choice of named reaction for the core synthesis is critical, as each offers a different level of regiochemical precision.

• Gabriel-Isay Condensation: This is a very common method involving the condensation of a 5,6-diaminopyrimidine with a 1,2-dicarbonyl compound.[5][6] When using an unsymmetrical dicarbonyl, a mixture of 6- and 7-substituted isomers is a frequent and challenging outcome.[6] The regioselectivity can be heavily influenced by reaction pH:

  • Acidic Conditions: Under strongly acidic conditions, the C6-amino group of the pyrimidine can be protonated, leading to a preferential initial attack from the C5-amino group, which favors the formation of the 7-substituted pteridine.[6]

  • Neutral/Basic Conditions: Under neutral or basic conditions, the C5-amino group is generally more nucleophilic, which can favor the formation of the 6-substituted product.[6]

• Timmis Synthesis: This reaction provides a highly regioselective alternative that typically avoids the issue of isomer formation.[4][6] It involves the condensation of a 5-nitroso-6-aminopyrimidine with a compound containing an active methylene group (e.g., β-ketoester, malononitrile).[4][5][6] The nitroso group condenses specifically with the active methylene, leading to an unambiguous product structure.[6]

• Viscontini Reaction: This method offers excellent regioselectivity for synthesizing 6-substituted pterins by using sugar-derived starting materials.[3][5] The reaction between a 5,6-diaminopyrimidine and a sugar phenylhydrazone proceeds under mild acidic conditions to yield the 6-substituted product.[5]

Q3: What are the main strategies for regioselectively functionalizing a pre-formed pteridine ring?

A3: Once the pteridine core is synthesized, several advanced strategies can be employed to direct further substitutions:

• Use of Directing and Protecting Groups: Temporarily blocking more reactive sites with protecting groups can steer functionalization towards the desired position.[3][4] For instance, protecting the C-2 amino group can prevent side reactions during electrophilic substitution at other locations.[3] Conversely, installing an activating or directing group can facilitate reactions at a specific site. Converting a hydroxyl group at C-6 to a triflate (OTf), for example, creates an excellent leaving group for subsequent nucleophilic substitution or cross-coupling reactions.[3]

• Transition Metal-Catalyzed C-H Activation: This powerful modern strategy allows for the direct functionalization of C-H bonds, bypassing the need for pre-functionalized starting materials like halides.[7] The choice of metal catalyst (e.g., Palladium, Rhodium) and directing group is crucial for controlling which C-H bond is activated.[7][8][9] For example, a directing group tethered to a ring nitrogen can guide the metal catalyst to an adjacent C-H bond for arylation or alkylation.

• Catalyst and Ligand Control in Cross-Coupling: In reactions like Suzuki, Sonogashira, or Buchwald-Hartwig couplings, the choice of catalyst (e.g., Palladium, Nickel) and, critically, the ancillary ligands, can profoundly influence regioselectivity and efficiency.[3][10][11][12] Ligands can modulate the steric and electronic environment around the metal center, favoring oxidative addition at one position over another.[10]

Visualizations: Workflows and Decision Trees

Caption: Decision tree for selecting a core pteridine synthesis method.

Caption: Troubleshooting workflow for the Gabriel-Isay reaction.

Troubleshooting Guides

This section provides practical solutions to specific experimental problems.

Problem 1: Poor Regioselectivity in Halogenation Reactions

Symptom	Possible Cause	Suggested Solution
Mixture of 6- and 7-halogenated isomers obtained.	Direct halogenation of an unsubstituted or symmetrically substituted pteridine core often leads to a mixture of products due to the similar electronic reactivity of the C-6 and C-7 positions.[3]	1. Employ a Directed Synthesis: If feasible, build the pteridine core using a regioselective method like the Timmis reaction to introduce a group at the desired position that can later be converted to a halogen.[3][4] 2. Catalyst-Controlled C-H Halogenation: Investigate palladium-catalyzed C-H activation protocols. These can direct halogenation to a specific position, often guided by a directing group on the substrate.[3] 3. Regioselective Cyclization: Utilize methods like the 6-exo-dig iodocyclization of N-propagyl-amino-pyrimidinones, which provides direct access to 6-iodo-pteridines with high regioselectivity.[13]
Halogenation occurs on an undesired position (e.g., a phenyl substituent).	The reaction conditions are not sufficiently selective for the pteridine core, or the phenyl ring is more electronically activated than the C-6/C-7 positions of the pteridine.[3]	1. Modify Reaction Conditions: Screen a panel of halogenating agents (e.g., NBS, NCS, NIS) and solvents to find milder conditions.[3] 2. Use a Milder Halogenating Agent: A less reactive agent may favor reaction at the more electron-rich pteridine core over an activated aromatic substituent.[3] 3. Employ a Catalyst: A catalyst can provide greater kinetic control over the reaction site, enhancing selectivity for the desired position.[3]

Problem 2: Low Yield or Side Reactions in Palladium-Catalyzed Cross-Coupling (e.g., Suzuki, Sonogashira)

Symptom	Possible Cause	Suggested Solution
No reaction or very low conversion.	1. Catalyst Inactivity: The chosen palladium catalyst or ligand system is not suitable for the specific pteridine substrate. 2. Poor Solubility: The pteridine starting material is not fully dissolved, preventing it from participating in the catalytic cycle.[3][4]	1. Screen Catalysts and Ligands: Systematically screen different palladium sources (e.g., Pd(OAc)₂, Pd₂(dba)₃) and a variety of phosphine or N-heterocyclic carbene (NHC) ligands.[3] 2. Improve Solubility: Screen polar aprotic solvents like DMF, DMSO, or dioxane. If necessary, consider introducing temporary solubilizing protecting groups.[4]
Significant amount of homo-coupling or decomposition products.	1. Protodeboronation (Suzuki): The boronic acid is unstable under the reaction conditions and is being replaced by a proton from the solvent or base.[3] 2. High Reaction Temperature: Excessive heat can lead to the decomposition of the sensitive pteridine substrate or the catalyst.[3]	1. Use Milder Conditions: Lower the reaction temperature and shorten the reaction time. Monitor progress closely by TLC or LC-MS.[3] 2. Protect the Boronic Acid: Use more robust boronic acid derivatives like MIDA boronates or potassium trifluoroborate salts, which are more stable and release the active boronic acid slowly into the reaction.[3] 3. Degas Rigorously: Ensure all oxygen is removed from the reaction mixture, as it can contribute to side reactions and catalyst degradation.

Data and Protocols

Table 1: Illustrative Influence of pH on Isomer Ratio in Gabriel-Isay Synthesis

Note: This table presents generalized data to demonstrate the trend. Actual ratios are highly substrate-dependent.[6]

pH Condition	Dominant Isomer	Typical Ratio (6-isomer : 7-isomer)	Rationale
Strongly Acidic (pH 1-2)	7-substituted	1 : 10	Protonation of C6-NH₂ reduces its nucleophilicity, favoring attack by C5-NH₂.[6]
Weakly Acidic (pH 4-5)	Mixture	1 : 1.5	Competing nucleophilic attack from both amino groups.
Neutral (pH 7)	6-substituted	3 : 1	The C5-amino group is inherently more nucleophilic.[6]

Experimental Protocol 1: General Procedure for Regioselective Timmis Synthesis [4][6]

This method provides a reliable route to a single regioisomer, avoiding the mixtures often seen with the Gabriel-Isay synthesis.

• Materials:

  • 5-Nitroso-6-aminopyrimidine derivative (1.0 equiv)

  • Active methylene compound (e.g., ethyl cyanoacetate) (1.1 equiv)

  • Base catalyst (e.g., sodium methoxide, piperidine) (0.1-1.0 equiv)

  • Solvent (e.g., absolute ethanol, DMF)

• Procedure:

  • Dissolve the 5-nitroso-6-aminopyrimidine and the active methylene compound in the chosen solvent in a round-bottom flask equipped with a reflux condenser.

  • Add the base catalyst to the reaction mixture. The choice and amount of base can be critical and may require optimization.[6]

  • Heat the reaction mixture to reflux. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

  • Upon completion, cool the reaction mixture to room temperature. The product may precipitate upon cooling.

  • If precipitation occurs, collect the crude product by filtration. If not, acidification may be required to induce precipitation.

  • Wash the collected solid with cold solvent to remove impurities.

  • Purify the crude product by recrystallization or column chromatography.

  • Confirm the structure and regiochemistry of the product using NMR and MS analysis.[6]

Experimental Protocol 2: General Procedure for Regioselective 6-exo-dig Iodocyclization [13]

This modern protocol provides an efficient, column-free approach to functionalized 6-iodo-pteridines under ambient conditions.

• Materials:

  • Functionalized N-propagyl-amino-pyrimidinone (1.0 equiv)

  • Iodine (I₂) (3.0 equiv)

  • Dry Dichloromethane (CH₂Cl₂)

  • Aqueous sodium thiosulfate solution

• Procedure:

  • Dissolve the pyrimidinone substrate in dry dichloromethane in a round-bottom flask under ambient atmosphere.

  • Add iodine in small portions at room temperature while stirring.

  • Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 20-30 minutes.

  • Once the starting material is consumed, quench the reaction by adding an aqueous solution of sodium thiosulfate to consume excess iodine.

  • Perform a liquid-liquid extraction using dichloromethane and brine.

  • Dry the combined organic layers over anhydrous sodium sulfate (Na₂SO₄) and concentrate under reduced pressure to obtain the crude product. The high yield and selectivity of this reaction often preclude the need for column chromatography.[13]

References

• Technical Support Center: Regioselective Functionalization of the Pteridine Core - Benchchem.
• Troubleshooting isomer formation in pteridine synthesis - Benchchem.
• Technical Support Center: Optimization of Pteridine Synthesis - Benchchem.

• Highly regioselective 6-exo-dig iodo/bromo cyclizations of functionalized 5-amino propargyl pyrimidinones: an efficient synthesis of functionalized pteridines - PMC. Available at: [Link]

• Biochemical and Physiological Application of Pterin Photochemistry | Encyclopedia MDPI. Available at: [Link]

• Pteridine a Colored Heterocycle and its Anticancer Activity: An Overview. Available at: [Link]

• Insights into Molecular Structure of Pterins Suitable for Biomedical Applications - PMC. Available at: [Link]

• Pteridines, CXVI. (1) Synthesis and Reactivity of 6-Substituted 1,3Dimethyl7-hydroxylumazines and 7-Substituted 1,3Dimethyl(5H)-lumazin-6-ones - ResearchGate. Available at: [Link]

• Synthesis of pteridines derivatives from different heterocyclic compounds - Der Pharma Chemica. Available at: [Link]

• Bicyclic 6-6 Systems: Pteridines - University of Hertfordshire Research Archive. Available at: [Link]

• Pushing at the Boundaries of Pterin Chemistry - PMC - NIH. Available at: [Link]

• (PDF) Syntheses of highly functionalised pteridines - ResearchGate. Available at: [Link]

• Syntheses of highly functionalised 6-substituted pteridines - Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• Pushing at the Boundaries of Pterin Chemistry - MDPI. Available at: [Link]

• Advances in Transition Metal (Pd, Ni, Fe)-Catalyzed Cross-Coupling Reactions Using Alkyl-Organometallics as Reaction Partners - PMC. Available at: [Link]

• Transition Metal Catalyzed Cross-Coupling Reactions. Available at: [Link]

• Transition-Metal-Catalyzed Transformations for the Synthesis of Marine Drugs - MDPI. Available at: [Link]

• Advances in Metal-Catalyzed Cross-Coupling Reactions of Halogenated Quinazolinones and Their Quinazoline Derivatives - MDPI. Available at: [Link]

• Catalytic Innovations in Unlocking the Potential of Transition-metal-catalyzed C-H Activation for Precision Functionalization - Hilaris Publisher. Available at: [Link]

• Regioselective C-H Functionalization of the Six-Membered Ring of the 6,5-Fused Heterocyclic Systems: An Overview - MDPI. Available at: [Link]

• Advances in Development of C–H Activation/Functionalization Using a Catalytic Directing Group | Scilit. Available at: [Link]

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. uhra.herts.ac.uk [uhra.herts.ac.uk]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. orientjchem.org [orientjchem.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. hilarispublisher.com [hilarispublisher.com]
• 8. mdpi.com [mdpi.com]
• 9. scilit.com [scilit.com]
• 10. Advances in Transition Metal (Pd, Ni, Fe)-Catalyzed Cross-Coupling Reactions Using Alkyl-Organometallics as Reaction Partners - PMC [pmc.ncbi.nlm.nih.gov]
• 11. helios.eie.gr [helios.eie.gr]
• 12. mdpi.com [mdpi.com]
• 13. Highly regioselective 6-exo-dig iodo/bromo cyclizations of functionalized 5-amino propargyl pyrimidinones: an efficient synthesis of functionalized pteridines - PMC [pmc.ncbi.nlm.nih.gov]

"optimizing reaction conditions for nucleophilic substitution on pteridine core"

Technical Support & Troubleshooting Guide for Nucleophilic Aromatic Substitution (SNAr)

Welcome to the Technical Support Center for pteridine core functionalization. As a Senior Application Scientist, I have compiled this guide to address the most critical challenges encountered when optimizing Nucleophilic Aromatic Substitution (SNAr) on the highly electron-deficient pteridine scaffold. This guide bridges theoretical mechanistic principles with field-proven benchtop protocols to ensure your drug development workflows are robust, reproducible, and regioselective.

Part 1: Fundamental Principles of Pteridine SNAr

The pteridine core (a fused pyrimidine-pyrazine system) is inherently electron-deficient, making it an excellent substrate for SNAr reactions[1]. However, the presence of four nitrogen heteroatoms creates a complex electronic landscape. When dealing with a multi-halogenated substrate (e.g., 2,4-dichloropteridine), the intrinsic reactivity order is generally C4 > C2 > C7 > C6 [2].

The Causality of C4 vs. C2 Regioselectivity

Why does a nucleophile prefer C4 over C2?

• Frontier Molecular Orbital (FMO) Theory: The Lowest Unoccupied Molecular Orbital (LUMO) coefficient is significantly higher at the C4 position, making it the primary site for nucleophilic attack[3].

• Intermediate Stabilization: The resulting Meisenheimer complex at C4 is stabilized by three distinct resonance hybrids, delocalizing the negative charge highly efficiently across the ring system[3].

• Steric and Electronic Repulsion: Attack at C2 requires the electron-rich nucleophile to approach a carbon flanked by two electronegative nitrogen atoms (N1 and N3). The electrostatic repulsion from these adjacent nitrogen lone pairs creates a higher activation energy barrier compared to C4[3].

Figure 1: Mechanistic pathway and regioselectivity of SNAr on a 2,4-dihalopteridine core.

Part 2: Troubleshooting Guides

Issue 1: Poor Regioselectivity (Mixtures of C2 and C4 Substitution)

Symptoms: LC-MS and NMR indicate a mixture of regioisomers, complicating purification and lowering the yield of the target API. Root Cause: While C4 is kinetically favored, using excess nucleophile, highly elevated temperatures, or overly polar protic solvents can provide enough thermal energy to overcome the C2 activation barrier, leading to over-substitution or loss of regiocontrol. Resolution:

• For strict C4 selectivity: Run the reaction at 0 °C to room temperature. Use exactly 1.0 to 1.05 equivalents of the nucleophile. Employ non-polar or moderately polar aprotic solvents (e.g., DCM, THF) to maintain kinetic control.

• To invert selectivity to C2: Traditional SNAr cannot easily favor C2 over C4. You must switch to transition-metal catalysis. Using Pd-PEPPSI precatalysts can completely invert the selectivity, favoring C2-substitution (up to a 1:22 C2:C4 ratio) due to specific palladium speciation during the oxidative addition step[2].

Issue 2: Pteridine Core Degradation / Ring Opening

Symptoms: The reaction mixture turns black, and TLC/LC-MS shows multiple highly polar degradation products. Loss of the pyrimidine ring signature in NMR. Root Cause: The pyrimidine ring of the pteridine core is highly sensitive to strong aqueous acids and alkalis[4]. Strong aqueous bases (like NaOH) promote covalent hydration —the addition of a water molecule across the highly polarized C=N bonds (typically at C4 or C7)—which subsequently leads to ring cleavage and degradation[4][5]. Resolution:

• Strictly avoid aqueous basic conditions.

• Use anhydrous, non-nucleophilic organic bases such as N,N-Diisopropylethylamine (DIPEA) or 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU).

• Ensure solvents are rigorously dried.

Issue 3: Incomplete Reaction / Intractable Starting Material

Symptoms: The reaction stalls at 30-40% conversion. The starting pteridine remains undissolved as a suspension. Root Cause: Pteridines substituted with hydrophilic groups (amino, hydroxy) exhibit extremely high melting points and poor solubility due to massive aggregation via strong intermolecular hydrogen bonding[5]. Resolution:

• Switch to highly polar aprotic solvents (DMSO, DMF, or NMP) and gently heat (40-60 °C).

• Chemical Workaround: Temporarily mask hydrogen-bond donors by N-methylation, silylation, or acylation prior to the SNAr step to break the crystal lattice and solubilize the core[5].

Part 3: Quantitative Data & Condition Matrix

To streamline your optimization, use the following matrix to select your baseline conditions based on your regiochemical objective.

Objective	Preferred Solvent	Preferred Base	Temp Range	Equivalents (Nu)	Mechanistic Note
C4-Selective SNAr	THF, DCM, or MeCN	DIPEA, TEA	0 °C to 25 °C	1.0 - 1.05	Kinetic control; exploits natural LUMO bias[3].
C2-Selective SNAr (Post-C4 substitution)	DMF, DMSO, NMP	K₂CO₃, Cs₂CO₃	80 °C to 120 °C	1.5 - 3.0	Requires thermal energy to overcome N1/N3 lone pair repulsion[3].
C2-Selective Cross-Coupling	Toluene, Dioxane	NaOtBu	90 °C to 110 °C	1.2	Requires Pd-PEPPSI catalysts to invert natural selectivity[2].

Part 4: Standard Experimental Protocols

Protocol A: Kinetically Controlled C4-Selective Amination

This protocol is self-validating: the mild conditions prevent over-reaction, and the use of a non-nucleophilic base prevents covalent hydration.

• Preparation: Flame-dry a round-bottom flask under an argon atmosphere.

• Dissolution: Dissolve the 2,4-dihalopteridine (1.0 equiv, typically 1-5 mmol) in anhydrous THF (0.1 M concentration). If solubility is poor, add up to 10% v/v anhydrous DMF.

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

• Base Addition: Add DIPEA (1.5 equiv) dropwise via syringe.

• Nucleophile Addition: Slowly add the amine nucleophile (1.05 equiv) dissolved in a minimal amount of THF over 15 minutes. Causality: Slow addition maintains a low localized concentration of the nucleophile, preventing double substitution at C2.

• Monitoring: Stir at 0 °C for 1 hour, then allow to warm to room temperature. Monitor via LC-MS.

• Workup: Quench with saturated aqueous NH₄Cl. Extract with EtOAc. The C4-isomer is typically the sole product.

Protocol B: Catalyst-Controlled C2-Selective Thiolation/Coupling

Used when C4 must remain unsubstituted or halogenated for later steps.

• Setup: In a nitrogen-filled glovebox, combine 2,4-dichloropteridine (1.0 equiv), the nucleophile (e.g., alkane thiol, 1.2 equiv), and NaOtBu (1.5 equiv) in a sealed vial.

• Catalyst: Add Pd-PEPPSI-IPent precatalyst (2-5 mol%)[2].

• Solvent: Add anhydrous toluene (0.2 M). Seal the vial with a PTFE-lined cap.

• Heating: Remove from the glovebox and heat at 100 °C in an oil bath for 12-16 hours.

• Workup: Cool to room temperature, filter through a pad of Celite to remove palladium black and salts, and concentrate under reduced pressure. Purify via flash chromatography.

Part 5: Frequently Asked Questions (FAQs)

Q: Can I use Friedel-Crafts conditions to functionalize the C6 or C7 positions of the pteridine core? A: No. The pteridine core is far too electron-deficient for electrophilic aromatic substitution (Friedel-Crafts will fail). To functionalize C6 or C7 with carbon groups, you must use radical substitution (e.g., acyl radicals generated under Fenton conditions) or nucleophilic addition of Grignard reagents followed by oxidation[4][5].

Q: I have a leaving group at C6 and C4. Which will react first? A: The C4 position (on the pyrimidine ring) is generally more reactive toward SNAr than the C6 position (on the pyrazine ring) due to the intense electron-withdrawing effect of the adjacent pyrimidone/pyrimidine nitrogens[1][2].

Q: Why did my SNAr reaction yield an alkoxypteridine when I used an alcohol solvent, even without base? A: Pteridines can undergo unique radical-cation intermediate formations (especially in the presence of oxidants or light), which undergo rapid nucleophilic substitution by alcohols[1]. Always use non-nucleophilic solvents (like MeCN or THF) unless the solvent is intended to be the nucleophile.

Sources

• 1. uhra.herts.ac.uk [uhra.herts.ac.uk]
• 2. Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. Pteridine a Colored Heterocycle and its Anticancer Activity: An Overview. – Oriental Journal of Chemistry [orientjchem.org]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]

"troubleshooting low solubility of dichloropteridine compounds"

Welcome to the technical support center for handling dichloropteridine compounds. This guide is designed for researchers, scientists, and drug development professionals who may encounter solubility challenges with this class of molecules. The following information is structured in a question-and-answer format to directly address common issues and provide robust, field-proven solutions.

Frequently Asked Questions (FAQs)

Q1: My dichloropteridine compound won't dissolve in my aqueous buffer. What is the first thing I should try?

A: The initial and most critical step is to move away from direct dissolution in aqueous buffers. Dichloropteridine compounds, characterized by their heterocyclic aromatic structure and chlorine substituents, are typically hydrophobic ("grease-ball" molecules) and exhibit very low aqueous solubility.[1][2]

Your first approach should be to create a concentrated stock solution in a suitable organic solvent. Dimethyl sulfoxide (DMSO) is the most common and effective choice for this purpose due to its ability to dissolve a wide spectrum of polar and nonpolar compounds.[3][4]

Initial Protocol:

• Weigh the desired amount of your dichloropteridine compound.

• Add a minimal volume of high-purity, anhydrous DMSO to create a high-concentration stock (e.g., 10-50 mM).

• Gently vortex or mix until the compound is fully dissolved.[3] If dissolution is slow, proceed to the troubleshooting steps in Q2.

• This DMSO stock can then be serially diluted into your aqueous buffer for your final experimental concentration.[5]

Causality: The process of solubilization requires overcoming the intermolecular bonds within the solute (your compound) and the solvent.[6][7] For hydrophobic compounds like dichloropteridines, the energy required to break apart the compound's crystal lattice is not sufficiently compensated by the weak interactions with polar water molecules.[8] A strong organic solvent like DMSO effectively solvates the compound, breaking the solute-solute interactions and holding it in solution.[8]

Q2: I've added DMSO, but the compound is still not dissolving completely or is dissolving very slowly. What are the next steps?

A: If your compound resists dissolution in DMSO at room temperature, you can employ gentle physical methods to increase the dissolution rate. The rate of dissolution is influenced by factors like surface area, temperature, and agitation.[7][9][10]

Troubleshooting Protocol:

• Sonication: Place the vial containing the compound-DMSO mixture in a bath sonicator for 5-15 minutes. The ultrasonic waves provide energy to break apart the solute's crystal lattice and enhance solvent interaction.[3][5]

• Gentle Warming: Warm the solution in a water bath set to 30-40°C.[3] Increased temperature provides the energy needed for the endothermic process of dissolution.[11]

  • Caution: Be mindful of compound stability. Do not overheat, and only warm for a short period (10-20 minutes). Some compounds may degrade with excessive heat.

• Vortexing: Intermittent, gentle vortexing during sonication or warming can also help to mechanically agitate the solution and speed up the process.[3]

If these physical methods fail, you may need to consider an alternative primary solvent or a co-solvent system (see Q4 & Q5).

Q3: My compound dissolves perfectly in DMSO, but it precipitates immediately when I dilute it into my aqueous cell culture media or buffer. How do I solve this?

A: This is a classic problem known as "fall-out" or precipitation upon dilution. It occurs when the concentration of the compound in the final aqueous solution exceeds its thermodynamic solubility limit, even though the DMSO concentration is low.[12][13] The key is to ensure the final concentration in your assay is below the aqueous solubility limit and to optimize the dilution method.

Strategies to Prevent Precipitation:

• Lower the Final Concentration: The simplest solution is to work with a lower final concentration of your compound if your experimental design allows.

• Modify the Dilution Technique: Instead of adding a small volume of highly concentrated stock directly to a large volume of buffer, perform a serial dilution. First, dilute the DMSO stock into an intermediate solution that contains a higher percentage of organic solvent or a co-solvent, and then add this to the final aqueous medium.[5]

• Increase Final DMSO Concentration (with caution): While the goal is to keep the final DMSO concentration low (typically <0.5%) to avoid cellular toxicity, sometimes increasing it slightly (e.g., to 1%) can keep the compound in solution.[3][5] Always run a vehicle control with the same final DMSO concentration to account for any solvent effects.[3]

• Incorporate a Co-solvent or Surfactant: If the above methods fail, you will need to use a formulation approach. Adding a co-solvent or a non-ionic surfactant to your final buffer can significantly increase the solubility of your compound.[12] (See Q5).

Advanced Troubleshooting & Formulation Strategies

Q4: DMSO seems to be interfering with my assay or is causing cell toxicity. What are some alternative organic solvents?

A: While DMSO is a universal solvent, it can be problematic in certain biological assays. If you suspect interference, several alternatives can be tested.

Solvent	Abbreviation	Key Characteristics & Cautions
Dimethylformamide	DMF	A good alternative to DMSO. It is a strong polar aprotic solvent.[14]
Ethanol	EtOH	A polar protic solvent. Less effective than DMSO/DMF for highly hydrophobic compounds but is often better tolerated by cells.[13][15]
Acetonitrile	ACN	Commonly used in analytical chemistry (e.g., HPLC). Can be used for solubilizing hydrophobic compounds.[5][14]
N-Methyl-2-pyrrolidone	NMP	A versatile solvent with low toxicity, but its use in cell-based assays should be carefully validated.

Protocol for Testing Alternative Solvents:

• Use a small, measured aliquot of your dichloropteridine compound for testing.

• Add a small volume of the alternative solvent (e.g., DMF) and assess solubility using the methods in Q2.

• Once dissolved, perform the same dilution into your aqueous buffer to check for precipitation.

• Crucially, run a vehicle control with the new solvent in your assay to determine its baseline effect and tolerable concentration.

Q5: Simple organic solvents are not working. How can I use co-solvents or other formulation approaches to improve solubility?

A: When a single solvent system is insufficient, more advanced formulation strategies are necessary. These methods work by altering the properties of the solvent to make it more hospitable to the hydrophobic solute.[15]

• Co-solvency: This is one of the most effective techniques. It involves using a mixture of solvents to increase the solubility of nonpolar drugs.[13][15] The co-solvent reduces the polarity of the aqueous environment, making it easier for the hydrophobic compound to remain dissolved.[15]

  • Common Co-solvents: Polyethylene Glycol 300/400 (PEG-300/400), Propylene Glycol (PG), Glycerol.[12][15]

  • Example Protocol: Prepare a 20 mM stock of your compound in 100% DMSO. Create a co-solvent mixture, for example, 10% Kolliphor® EL (formerly Cremophor® EL), 10% PEG-400, and 80% saline. Dilute your DMSO stock into this co-solvent vehicle before the final dilution into your assay medium. This creates a microemulsion that can keep the drug solubilized.

• pH Adjustment: Dichloropteridine structures may contain basic nitrogen atoms. If your compound has a pKa in a relevant range, its solubility can be highly dependent on pH. Basic compounds become more soluble at lower (acidic) pH because the nitrogen atoms become protonated (charged), which increases their interaction with water.[16][17]

  • Experimental Test: Attempt to dissolve the compound in a buffer with a lower pH (e.g., pH 4-5) versus a neutral or basic pH. A significant increase in solubility at low pH indicates that this is a viable strategy.[18]

• Use of Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that have a hydrophilic exterior and a hydrophobic interior pocket. They can form inclusion complexes with poorly soluble drugs, effectively encapsulating the hydrophobic molecule and increasing its apparent water solubility.[19][20]

  • Common Agent: SBE-β-CD (Sulfobutylether-β-cyclodextrin) is a modified cyclodextrin widely used to increase the solubility of non-polar agents.[4]

The choice of strategy depends on the specific compound and the constraints of the experimental system.

Visual Troubleshooting Guides

General Workflow for Troubleshooting Solubility

Caption: A step-by-step workflow for addressing common solubility issues.

Decision Tree for Advanced Solubilization Strategy

Caption: A decision-making guide for selecting an advanced solubilization method.

References

• Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. (n.d.). PMC. Retrieved March 7, 2026, from [Link]

• Patel, J. N., Rathod, D. M., Patel, N. A., & Modasiya, M. K. (2012). Techniques to improve the solubility of poorly soluble drugs. International Journal of Pharmacy & Life Sciences, 3(8).

• Brief Overview of Various Approaches to Enhance Drug Solubility. (n.d.). Longdom Publishing. Retrieved March 7, 2026, from [Link]

• Al-kassas, R., & Al-kassas, R. (2018). Technologies to Improve the Solubility, Dissolution and Bioavailability of Poorly Soluble Drugs. MedCrave online.
• Techniques for Improving Solubility. (2022). International Journal of Medical Science and Dental Research, 05(06).
• Shah, N., & Sandhu, H. (2010). Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). American Pharmaceutical Review.

• Innovative Formulation Strategies for Poorly Soluble Drugs. (2025, October 17). World Pharma Today. Retrieved March 7, 2026, from [Link]

• Mahapatra, A. K., Murthy, P. N., & Mahapatra, A. (2020). Solubility Enhancement of Poorly soluble Drugs by using Novel Techniques. International Journal of PharmTech Research, 13(2), 80-93.

• How can I dissolve hydrophobic compounds in DMEM media? (2015, December 7). ResearchGate. Retrieved March 7, 2026, from [Link]

• Methods of enhancing solubility in water of hydrophobic compounds by micellar dispersions. (n.d.). Google Patents.
• Ritika, Harikumar, S. L., & Aggarwal, G. (n.d.). Formulation Tactics for the Delivery of Poorly Soluble Drugs.

• 4 Factors Affecting Solubility Of Drugs. (2022, February 28). Drug Delivery Leader. Retrieved March 7, 2026, from [Link]

• 4 Factors Affecting Solubility of Drugs. (2021, July 5). Ascendia Pharmaceutical Solutions. Retrieved March 7, 2026, from [Link]

• FACTORS INFLUENCING (AFFECTING) ON SOLUBILITY OF DRUGS IN SOLVENT. (n.d.). PPTX. Retrieved March 7, 2026, from [Link]

• Formulation strategies for poorly soluble drugs. (2025, July 8). ResearchGate. Retrieved March 7, 2026, from [Link]

• 1,2-Dichlorobenzene with Water. (2015, February 18). IUPAC-NIST Solubilities Database - National Institute of Standards and Technology. Retrieved March 7, 2026, from [Link]

• Co-solvent: Significance and symbolism. (2025, December 23). A.I.-Powered Scientific Discovery. Retrieved March 7, 2026, from [Link]

• The Effects of pH on Solubility. (2019, January 2). Chemistry LibreTexts. Retrieved March 7, 2026, from [Link]

• Effect of pH on weakly acidic and basic model drugs and determination of their ex vivo transdermal permeation routes. (n.d.). SciELO. Retrieved March 7, 2026, from [Link]

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• What Happens to Solubility When You Change the pH? | General Chemistry 17.6. (2022, February 25). YouTube. Retrieved March 7, 2026, from [Link]

• The Effect of pH on Solubility. (2022, October 29). YouTube. Retrieved March 7, 2026, from [Link]

• Chapter 13.1: Factors Affecting Solubility. (2025, May 27). Chemistry LibreTexts. Retrieved March 7, 2026, from [Link]

• Solubilization by cosolvents. Establishing useful constants for the log-linear model. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

• Drug Solubility: Challenges And Opportunities For Pharmaceutical Development. (2025, October 10). IJNRD.org. Retrieved March 7, 2026, from [Link]

• Molecular Dynamics Simulation of Drug Solubilization Behavior in Surfactant and Cosolvent Injections. (2022, November 3). PMC. Retrieved March 7, 2026, from [Link]

• Solubility enhancement of some poorly soluble drugs by solid dispersion using Ziziphus spina-christi gum polymer. (n.d.). PMC. Retrieved March 7, 2026, from [Link]

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• Amorphous Dispersions & Other Tools for Drug Discovery Formulation Support. (n.d.). Bio-Rad. Retrieved March 7, 2026, from [Link]

• Why Do Co-solvents Enhance the Solubility of Solutes in Supercritical Fluids? New Evidence and Opinion. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

• Strategies to Address Low Drug Solubility in Discovery and Development. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

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Technical Support Center: Stability of Diaminopteridines in Solution

Welcome to the technical support center for researchers, scientists, and drug development professionals working with diaminopteridine compounds. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to address the stability challenges encountered when working with diaminopteridines in solution. Our goal is to equip you with the scientific understanding and practical methodologies to ensure the integrity and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the stability of diaminopteridines in solution, providing explanations grounded in chemical principles.

Q1: What are the primary chemical stability concerns for diaminopteridine compounds in aqueous solutions?

A1: The core stability issues for diaminopteridines in solution revolve around their susceptibility to hydrolysis, oxidation, and photodegradation.[1][2][3][4] The pteridine ring system, with its electron-deficient nature and multiple nitrogen atoms, is prone to nucleophilic attack by water (hydrolysis), particularly at the pyrimidine ring.[1][5] The diaminopteridine structure can also be susceptible to oxidative degradation, which may involve enzymatic or non-enzymatic processes, potentially leading to the formation of hydroxylated byproducts.[6][7] Furthermore, like many heterocyclic aromatic compounds, diaminopteridines can be sensitive to light, which can induce photochemical reactions and lead to degradation.[8][9][10]

Q2: How does the pH of the solution impact the stability of diaminopteridines?

A2: The pH of the solution is a critical factor influencing the stability of diaminopteridines. Both acidic and basic conditions can catalyze the hydrolysis of susceptible functional groups on the pteridine ring or its substituents.[11][12] The rate of degradation is often pH-dependent, and it is crucial to identify the optimal pH range to maintain the compound's integrity during your experiments.[11][13] For many pteridine derivatives, near-neutral pH is often the most stable, but this must be determined empirically for each specific compound.[14][15]

Q3: My diaminopteridine solution has changed color. What could be the cause?

A3: A color change in your diaminopteridine solution is a strong indicator of chemical degradation. This can be due to the formation of colored degradation products resulting from oxidation or other complex chemical transformations.[16] Exposure to light, elevated temperatures, or inappropriate pH can accelerate these degradation pathways.[17][18] It is essential to investigate the cause of the color change to ensure the validity of your experimental results.

Q4: I am observing a loss of biological activity of my diaminopteridine compound over time in my assay buffer. What are the likely reasons?

A4: A decline in biological activity is often a direct consequence of the chemical degradation of the diaminopteridine. The active form of the compound may be converting into inactive or less active degradation products. This can be caused by hydrolysis, oxidation, or photodegradation within the assay buffer.[4][19] It is also important to consider potential interactions with other components in your assay medium that might contribute to the compound's instability.

Q5: Are there any general recommendations for storing diaminopteridine stock solutions?

A5: To maximize the shelf-life of your diaminopteridine stock solutions, it is recommended to store them at low temperatures (e.g., -20°C or -80°C) and protected from light.[20][21] Aliquoting the stock solution into smaller, single-use volumes can help to minimize freeze-thaw cycles, which can also contribute to degradation.[20] The choice of solvent for the stock solution is also important; using a solvent in which the compound is highly soluble and stable is crucial. For aqueous solutions, buffering to an optimal pH is recommended.[15]

Troubleshooting Guide

This section provides a structured approach to troubleshooting common stability issues encountered with diaminopteridine solutions.

Systematic Troubleshooting Workflow

When encountering unexpected results or signs of compound instability, a systematic approach is key. The following flowchart provides a logical sequence of steps to identify and resolve the issue.

Caption: A systematic workflow for troubleshooting diaminopteridine stability issues.

Troubleshooting Table

Problem	Potential Causes	Recommended Solutions
Unexpected peaks in chromatogram (HPLC, LC-MS)	- Degradation of the diaminopteridine.	- Perform a forced degradation study to identify potential degradation products.[11] - Prepare fresh solutions immediately before use.
Poor reproducibility of experimental results	- Inconsistent stability of stock or working solutions.	- Aliquot stock solutions to minimize freeze-thaw cycles.[20] - Control temperature and protect solutions from light.[17][21]
Precipitation of the compound in solution	- Poor solubility at the experimental concentration or pH. - Degradation to a less soluble product.	- Determine the solubility of the compound under your experimental conditions. - Adjust the pH or consider the use of co-solvents if compatible with your assay.[13]
Loss of potency in cell-based assays	- Degradation of the compound in the cell culture medium over the incubation period.	- Assess the stability of the compound in the assay medium over time. - Consider shorter incubation times or replenishing the compound during the experiment.

Experimental Protocols

This section provides a detailed protocol for conducting a basic stability study of a diaminopteridine compound in solution.

Protocol: Forced Degradation Study of a Diaminopteridine

A forced degradation study is essential to understand the degradation pathways of a compound and to develop stability-indicating analytical methods.[11][22]

Objective: To identify the potential degradation products of a diaminopteridine under various stress conditions.

Materials:

• Diaminopteridine compound

• HPLC-grade water, acetonitrile, and methanol

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• UV lamp or light box

• HPLC or UPLC system with a suitable detector (e.g., UV/Vis or MS)[23]

Procedure:

• Prepare Stock Solution: Prepare a stock solution of the diaminopteridine in a suitable solvent (e.g., DMSO or methanol) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Dilute the stock solution with 0.1 M HCl to a final concentration of 100 µg/mL. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: Dilute the stock solution with 0.1 M NaOH to a final concentration of 100 µg/mL. Incubate at 60°C for 24 hours.

  • Oxidative Degradation: Dilute the stock solution with 3% H₂O₂ to a final concentration of 100 µg/mL. Incubate at room temperature for 24 hours.

  • Thermal Degradation: Dilute the stock solution with the initial solvent to a final concentration of 100 µg/mL. Incubate at 60°C for 24 hours.

  • Photodegradation: Dilute the stock solution with the initial solvent to a final concentration of 100 µg/mL. Expose the solution to UV light (e.g., 254 nm) or a broad-spectrum light source for 24 hours.[10] A control sample should be kept in the dark.

• Sample Analysis:

  • At specified time points (e.g., 0, 4, 8, 24 hours), take an aliquot of each stressed sample.

  • If necessary, neutralize the acidic and basic samples before analysis.

  • Analyze all samples, including a non-stressed control, by a validated stability-indicating HPLC or UPLC-MS method.[23]

• Data Analysis:

  • Compare the chromatograms of the stressed samples to the control sample.

  • Identify and quantify the degradation products.

  • Determine the percentage of degradation for each stress condition.

Visualization of Potential Degradation Pathways

The following diagram illustrates the primary degradation pathways that diaminopteridines may undergo in solution.

Caption: Primary degradation pathways for diaminopteridines in solution.

References

• Stability of Extemporaneously Compounded Trimethoprim in Glass and Plastic Bottles and Plastic Syringes. The Canadian Journal of Hospital Pharmacy. Available at: [Link][14]

• Methotrexate in infusion solutions--a stability test for the hospital pharmacy. Journal of Clinical and Hospital Pharmacy. Available at: [Link][20]

• Stability of concentrated trimethoprim-sulfamethoxazole admixtures. American Journal of Health-System Pharmacy. Available at: [Link][13]

• Methotrexate. GlobalRPH. Available at: [Link][21]

• Physicochemical stability of Methotrexate Accord in punctured original vials and after dilution with 0.9% sodium chloride or 5% glucose solution in non-PVC bags. GaBI Journal. Available at: [Link][24]

• Physical and Chemical Stability of Methotrexate, Cytarabine, and Hydrocortisone in Elliott's B Solution. Hospital Pharmacy. Available at: [Link][25]

• Enhancing the Solubility and Oral Bioavailability of Trimethoprim Through PEG-PLGA Nanoparticles: A Comprehensive Evaluation of In Vitro and In Vivo Performance. MDPI. Available at: [Link][26]

• Unveiling Photodegradation and Photosensitization Mechanisms of Unconjugated Pterins. International Journal of Molecular Sciences. Available at: [Link][8]

• Trimethoprim Suspension Stability Study. Scribd. Available at: [Link][27]

• Oxidation of selected pteridine derivatives by mamalian liver xanthine oxidase and aldehyde oxidase. The Journal of Biological Chemistry. Available at: [Link][6]

• Stability of trimethoprim in newly formulated liquid dosage form. University of Tasmania. Available at: [Link]

• Stability of two methotrexate oral formulations. European Journal of Hospital Pharmacy. Available at: [Link][15]

• Stabilization of Medicinal Agents Against Common Reactions like Hydrolysis & Oxidation. Pharmapproach. Available at: [Link][1]

• Thermal Degradation Pathways of Aqueous Diamine CO2 Capture Solvents. University of Kentucky UKnowledge. Available at: [Link][28]

• (PDF) Thermal Degradation Pathways of Aqueous Diamine CO 2 Capture Solvents. ResearchGate. Available at: [Link][29]

• Sample preparation and UHPLC-FD analysis of pteridines in human urine. Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link][30]

• Analytical Techniques In Stability Testing. Separation Science. Available at: [Link][23]

• Hydrolysis & Oxidation in Drugs: Essential Degradation Pathways Explained. Academically. Available at: [Link][2]

• Pteridine derivatives as modulators of oxidative stress. Current Drug Metabolism. Available at: [Link][7]

• HYDROLYSIS REACTIONS. Ankara University. Available at: [Link][5]

• Chemical Pathways of Peptide Degradation. III. Effect of Primary Sequence on the Pathways of Deamidation of Asparaginyl Residues in Hexapeptides. Pharmaceutical Research. Available at: [Link][12]

• Stability-indicating methods for peptide drug analysis. AMSbiopharma. Available at: [Link]

• Analytical Methods to Determine the Stability of Biopharmaceutical Products. LCGC. Available at: [Link][22]

• Effect of Heating, UV Irradiation and pH on Stability of the Anthocyanin Copigment Complex. Czech Journal of Food Sciences. Available at: [Link]

• Thermal Degradation Pathways of Aqueous Diamine CO2 Capture Solvents. Energy Procedia. Available at: [Link]

• Photodegradation of Polymer-dispersed perylene di-imide dyes. SPIE. Available at: [Link][9]

• EFFECTS OF OXIDATION AND HYDROLYSIS ON THE CHEMICAL STABILITY OF DRUGS. IIP Series. Available at: [Link][3]

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• Novel approaches for stability improvement in natural medicines. Ancient Science of Life. Available at: [Link]

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• Comparison of the physical and thermodynamic stability of amorphous azelnidipine and its coamorphous phase with piperazine. International Journal of Pharmaceutics. Available at: [Link]

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• The Effect of Light, Temperature, pH and Species on Stability of Anthocyanin Pigments in Four Berberis Species. SciSpace. Available at: [Link][17]

• Towards a better understanding of the role of stabilizers in QESD crystallizations. European Journal of Pharmaceutics and Biopharmaceutics. Available at: [Link]

• Effect of Formulation Factors and Oxygen Levels on the Stability of Aqueous Injectable Solution Containing Pemetrexed. MDPI. Available at: [Link][16]

• The effect of light, temperature, ph on stability of anthocyanin pigments in Musa acuminata bract. Update Publishing House. Available at: [Link][18]

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• 8. Unveiling Photodegradation and Photosensitization Mechanisms of Unconjugated Pterins - PubMed [pubmed.ncbi.nlm.nih.gov]
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"avoiding side reactions in the synthesis of 2,5-diamino-4,6-dichloropyrimidine"

Welcome to the technical support center for the synthesis of 2,5-diamino-4,6-dichloropyrimidine. This critical intermediate is foundational in the development of numerous pharmaceutical compounds, particularly antiviral and anticancer agents.[1] Its successful synthesis, however, can be hampered by several side reactions that impact both yield and purity. This guide provides in-depth troubleshooting advice and frequently asked questions to help you navigate these challenges, ensuring a robust and reproducible synthetic process.

I. Overview of Synthetic Strategy

The primary and most effective route to 2,5-diamino-4,6-dichloropyrimidine involves the chlorination of 2,5-diamino-4,6-dihydroxypyrimidine or its salts.[1][2] While direct chlorination with reagents like phosphorus oxychloride (POCl₃) is possible, it often leads to low yields and significant degradation of the pyrimidine ring.[2][3] A more reliable method utilizes a Vilsmeier-Haack reagent, which not only acts as the chlorinating agent but also protects the amino groups in situ, preventing unwanted side reactions.[1][2]

II. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the synthesis and provides actionable solutions based on mechanistic understanding.

Issue 1: Low Yield of the Desired Product

Question: I am getting a very low yield (<10%) of 2,5-diamino-4,6-dichloropyrimidine when using phosphorus oxychloride for chlorination. What is causing this and how can I improve it?

Answer:

Direct chlorination of 2,5-diamino-4,6-dihydroxypyrimidine with POCl₃ is notoriously inefficient.[2][3] The low yield is primarily due to the degradation of the pyrimidine ring under the harsh reaction conditions.[2] The electron-rich nature of the diaminopyrimidine system makes it susceptible to attack and decomposition by the strong acid and high temperatures involved.

Solutions:

• Utilize the Vilsmeier-Haack Reagent Method: This is the most effective way to boost your yield. The Vilsmeier reagent, typically formed from a formamide (like N,N-dimethylformamide, DMF) and an acid halide (like POCl₃), serves a dual purpose.[1][2] It protects the amino groups by forming formamidine intermediates, which are more stable and soluble.[2] This protection prevents ring degradation and facilitates a cleaner chlorination. Overall yields of up to 76% have been reported using this method.[1]

• Inclusion of Amine Hydrochlorides or Quaternary Ammonium Salts: If you must use direct chlorination with POCl₃, the addition of a large molar excess of a quaternary ammonium chloride or an amine hydrochloride can improve yields.[2][3] These salts are thought to increase the solubility of the starting material and modify the reactivity of the chlorinating agent. However, this method can still be inconsistent.[2]

Issue 2: Formation of Hydroxylated Impurities

Question: My final product is contaminated with significant amounts of mono- and di-hydroxypyrimidines. How can I prevent this hydrolysis?

Answer:

The chloro substituents on the pyrimidine ring are susceptible to nucleophilic substitution by water, leading to the formation of undesired hydroxypyrimidines. This hydrolysis is particularly problematic during the workup and purification steps, especially under acidic or basic conditions.[2][4]

Solutions:

• Careful pH Control During Workup: During the hydrolysis of the formamidine protecting groups, it is crucial to maintain the pH within a specific range. A pH of 3 (±0.5) is recommended for a controlled hydrolysis.[2] While a lower pH (1-2) can accelerate the deprotection, it also increases the risk of hydrolyzing the chloro groups.[2] If operating at a lower pH, it is advisable to perform an extraction into a water-immiscible organic solvent as the product is formed to protect it from the aqueous acid.[2]

• Temperature Management: Avoid excessive heat during workup and purification. Higher temperatures accelerate the rate of hydrolysis. When quenching the reaction mixture, using ice to keep the temperature around 50-55°C is a common practice.[3]

• Anhydrous Conditions: Ensure that all reagents and solvents used during the chlorination step are strictly anhydrous. The presence of water can lead to premature hydrolysis and the formation of byproducts.

Issue 3: Over-Amination and Formation of Poly-substituted Pyrimidines

Question: I am observing the formation of tri- and tetra-amino pyrimidine derivatives. How can I control the amination process?

Answer:

While not a direct side reaction in the synthesis of the dichloropyrimidine itself, this is a common issue when using 2,5-diamino-4,6-dichloropyrimidine in subsequent amination reactions. The two chloro groups have different reactivities, with the C4 position generally being more susceptible to nucleophilic attack than the C2 position.[5] However, forcing conditions can lead to disubstitution.

Solutions:

• Control of Stoichiometry: Use a controlled amount of the aminating agent. An excess of the amine will favor the formation of di-substituted products.[6][7]

• Reaction Temperature and Time: Milder reaction conditions (lower temperature, shorter reaction time) will favor monosubstitution. The reactivity of the C4 and C2 positions can be exploited to achieve regioselectivity.[5]

• Catalyst Choice for Subsequent Reactions: For subsequent cross-coupling reactions, the choice of catalyst can influence regioselectivity. For instance, certain palladium catalysts have been shown to favor amination at the C4 position.[8]

Issue 4: Presence of N-(2-Amino-4,6-dichloropyrimidin-5-yl)formamide (FADCP) in the Final Product

Question: My final product shows a persistent impurity that I've identified as the mono-formylated intermediate. How can I ensure complete deprotection?

Answer:

The presence of N-(2-Amino-4,6-dichloropyrimidin-5-yl)formamide (FADCP) indicates incomplete hydrolysis of the formamidine protecting groups.[9]

Solutions:

• Optimize Hydrolysis Conditions: Ensure sufficient time and appropriate conditions for the hydrolysis step. Refluxing in a mixture of ethanol and aqueous hydrochloric acid for several hours is a common procedure.[1][2] The progress of the reaction should be monitored by a suitable analytical technique like HPLC or TLC.

• Adjusting Acidity: If incomplete hydrolysis is a persistent issue, a slight increase in the concentration of the acid or a longer reaction time may be necessary. However, be mindful of the increased risk of hydrolysis of the chloro groups as discussed in Issue 2.

III. Frequently Asked Questions (FAQs)

Q1: What is the best starting material for this synthesis? A1: The most common and commercially available starting material is 2,5-diamino-4,6-dihydroxypyrimidine or its hemisulfate or hydrochloride salt.[1][2][3]

Q2: Can I use other chlorinating agents besides POCl₃? A2: While POCl₃ is the most common chlorinating agent used in the Vilsmeier-Haack reaction for this synthesis, other acid halides like thionyl chloride or phosgene can also be used to generate the Vilsmeier reagent.[2] However, POCl₃ is generally preferred.

Q3: What solvents are suitable for this reaction? A3: The chlorination reaction is typically carried out in an inert solvent such as 1,2-dichloroethane, chloroform, methylene chloride, or toluene.[1][10] In some procedures, the formamide itself can act as the solvent.[11]

Q4: How can I monitor the progress of the reaction? A4: Thin-layer chromatography (TLC) and high-performance liquid chromatography (HPLC) are effective techniques for monitoring the disappearance of the starting material and the formation of the product and any intermediates.[2][9]

Q5: What are the typical purification methods for 2,5-diamino-4,6-dichloropyrimidine? A5: Purification is often achieved through extraction and crystallization. After quenching the reaction and adjusting the pH, the product is extracted into an organic solvent like ethyl acetate.[3][10] Concentration of the organic phase followed by cooling often leads to the crystallization of the product.[3] A filtration through a silica plug may be used to remove colored impurities.[3]

IV. Experimental Protocols & Data

Table 1: Comparison of Synthetic Routes

Synthesis Route	Starting Material	Key Reagents	Overall Yield (%)	Purity	Key Advantages	Key Disadvantages
Direct Chlorination	2,5-Diamino-4,6-dihydroxypyrimidine	POCl₃	<10%[2]	Variable, often requires extensive purification	Readily available starting material and reagent	Low and inconsistent yields, potential for pyrimidine ring degradation[2]
Vilsmeier Reagent Method	2,5-Diamino-4,6-dihydroxypyrimidine hemisulfate	Vilsmeier reagent (from DMF and POCl₃)	76%[1]	High, can be used without further purification in some cases[1]	High yield, protects amino groups, good solubility of intermediate[2]	Requires careful control of hydrolysis step

Step-by-Step Protocol: Vilsmeier-Haack Synthesis

• Formation of the Bis-formamidine Intermediate:

  • Treat 2,5-diamino-4,6-dihydroxypyrimidine hemisulfate with at least 4 molar equivalents of a Vilsmeier reagent (pre-formed or generated in situ from DMF and POCl₃) in an inert solvent (e.g., 1,2-dichloroethane).

  • Heat the reaction mixture, typically at the reflux temperature of the solvent, for 12 to 48 hours.[1]

  • Isolate the resulting bis-formamidine intermediate.

• Hydrolysis to 2,5-Diamino-4,6-dichloropyrimidine:

  • Dissolve the isolated intermediate in 95% ethanol.

  • Add 6N aqueous hydrochloric acid and heat the solution at approximately 55°C for about 30 minutes.[1]

  • The product should precipitate from the reaction mixture. Water can be added to facilitate complete precipitation.

  • Collect the product by filtration.

V. Visualizing the Reaction Pathways

Diagram 1: Desired Synthetic Pathway via Vilsmeier Reagent

Caption: Vilsmeier-Haack synthesis of 2,5-diamino-4,6-dichloropyrimidine.

Diagram 2: Common Side Reactions to Avoid

Caption: Pathways leading to common impurities and side products.

VI. References

• A Comparative Guide to the Synthesis of 2,5-Dichloro-4,6-pyrimidinediamine - Benchchem. (n.d.). Retrieved from

• Method for preparing 2,5-diamino-4,6-dichloropyrimidine. (2000). Google Patents. Retrieved from

• Process for the preparation of 2,5-diamino-4,6-dichloropyrimidine. (1999). Google Patents. Retrieved from

• PROCESS FOR PREPARING 2,5-DIAMINO-4,6-DICHLOROPYRIMIDINE. (1992). European Publication Server. Retrieved from

• Process for the preparation of chloropyrimidines. (1996). Google Patents. Retrieved from

• The investigations of the methods for the reduction of chloroyrimidines. (n.d.). Oregon State University. Retrieved from

• Amination of 4,6-and 2,4-Dichloropyrimidines with Polyamines. (2025). ResearchGate. Retrieved from

• Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines. (n.d.). Retrieved from

• Method For Producing 2 Amino 4, 6 Dichloro 5 Formamidopyrimidine. (n.d.). QuickCompany. Retrieved from

• Synthesis of 2,4-Diaminopyrimidine Core-Based Derivatives and Biological Evaluation of Their Anti-Tubercular Activities. (n.d.). PMC. Retrieved from

• Structure–Activity Relationship Studies of Pyrimidine-4-Carboxamides as Inhibitors of N-Acylphosphatidylethanolamine Phospholipase D. (2020). ACS Publications. Retrieved from

• Amination of 2-chloro-and 2,4-dichloropyrimidines by polyamines. (n.d.). ResearchGate. Retrieved from

• An investigation of the reduction products of 4-amino-2, 6-dichloropyrimidine by catalytic hydrogenation. (n.d.). Retrieved from

• 2,5-Diamino-4,6-dichloropyrimidine. (2025). ChemicalBook. Retrieved from

• Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. (n.d.). Retrieved from

• specifications. (n.d.). Retrieved from

• SNAr Reactions on 2-Amino-4,6-dichloropyrimidine-5-carbaldehyde. (2022). MDPI. Retrieved from

• Design, Synthesis and Biological Evaluation of a Novel Class of Unconventional Aminopyrimidine, Aminopurine and Amino-1,3,5-triazine Methyloxy- nucleosides. (2015). Digital CSIC. Retrieved from

• Mono- and Diamination of 4,6-Dichloropyrimidine, 2,6-Dichloropyrazine and 1,3-Dichloroisoquinoline with Adamantane-Containing Amines. (n.d.). PMC. Retrieved from

• 2,5-Diamino-4,6-dichloropyrimidine. (n.d.). Sigma-Aldrich. Retrieved from

• 2,4-diamino-6-hydroxypyrimidine. (n.d.). Organic Syntheses Procedure. Retrieved from

• 2,5-Diamino-4,6-dichloropyrimidine. (n.d.). ChemScene. Retrieved from

• A Highly Regioselective Amination of 6-Aryl-2,4-dichloropyrimidine. (2006). Organic Letters. Retrieved from

• 4,6-Dichloropyrimidine-2,5-diamine. (n.d.). LGC Standards. Retrieved from

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• 11. Method For Producing 2 Amino 4, 6 Dichloro 5 Formamidopyrimidine [quickcompany.in]

Technical Support Center: Purification Strategies for N-Substituted 2,4-Diaminopteridines

As a Senior Application Scientist, I've frequently guided researchers through the nuances of purifying N-substituted 2,4-diaminopteridines. These molecules, vital in medicinal chemistry as scaffolds for drugs like methotrexate, present unique challenges due to their high polarity, strong hydrogen-bonding capabilities, and variable solubility.[1] This guide is structured to provide direct, actionable solutions to common problems encountered in the lab, moving beyond simple protocols to explain the underlying chemical principles.

Troubleshooting Guide

This section addresses specific experimental issues in a direct question-and-answer format.

Problem 1: My final product shows multiple impurity peaks on HPLC and discolored appearance.

Symptoms:

• Your HPLC chromatogram displays several unexpected peaks alongside your product peak.

• The isolated solid is darker than expected (e.g., brown or dark orange instead of yellow or off-white).

• The ¹H NMR spectrum contains unidentifiable signals or shows a low ratio of product to impurities.

Possible Causes & Solutions:

• Cause A: Incomplete Reaction or Side Reactions. The most common source of impurities is the synthesis itself. Isomeric pteridines can form depending on the synthetic route, and unreacted starting materials may persist.[2]

  • Solution: Before purification, ensure the reaction has gone to completion using TLC or LC-MS. If side reactions are suspected, revisit the synthetic conditions. For instance, in syntheses using 2,4-diamino-6-chloromethylpteridine, strictly anhydrous conditions are critical to prevent hydrolysis of the reactive chloromethyl group back to a hydroxymethyl group.[2][3]

• Cause B: Oxidation. The pteridine ring can be sensitive to oxidation, leading to colored byproducts.[2]

  • Solution: Conduct reactions and purifications under an inert atmosphere (e.g., nitrogen or argon) when possible. Degas your solvents, especially for chromatography. If you suspect oxidation during HPLC analysis, reinject the same sample after an hour; an increase in impurity peak size suggests on-going degradation.[4]

• Cause C: Polymeric Byproducts. Under certain conditions, pteridines can polymerize, resulting in intractable or discolored material.[2]

  • Solution: This often stems from harsh reaction conditions (e.g., excessive heat or strong acid/base). Purification of polymeric material is difficult; prevention by optimizing the reaction is the best approach.

Problem 2: My compound is poorly soluble in common chromatography solvents, leading to streaking on TLC and poor column separation.

Symptoms:

• Your compound spots streak up the TLC plate.

• During column chromatography, the compound either doesn't move from the origin or elutes as a broad, poorly resolved band.

• You observe precipitation at the top of your chromatography column.[4]

Possible Causes & Solutions:

• Cause A: Strong Intermolecular Hydrogen Bonding. The diaminopteridine core is a potent hydrogen bond donor and acceptor, leading to low solubility in moderately polar organic solvents like ethyl acetate or dichloromethane.[1]

  • Solution 1: Switch to a More Polar System. For silica gel chromatography, consider adding methanol or a small amount of a basic modifier like triethylamine or ammonia in methanol to your eluent. This disrupts the interaction with the acidic silica surface and improves elution.

  • Solution 2: Employ Reversed-Phase Chromatography (RPC). RPC is a powerful method for purifying polar molecules like peptides and can be adapted for pteridines.[5][6] Separation is based on hydrophobicity using a non-polar stationary phase (C8 or C18) and a polar mobile phase (e.g., water/acetonitrile or water/methanol, often with a modifier like TFA or formic acid).

  • Solution 3: Use Hydrophilic Interaction Liquid Chromatography (HILIC). HILIC is specifically designed for highly polar compounds that are poorly retained in reversed-phase. It uses a polar stationary phase and a mobile phase with a high concentration of an organic solvent, which is ideal for many pteridine derivatives.[1]

Problem 3: I'm struggling to separate my N-substituted 2,4-diaminopteridine from neutral, non-polar byproducts.

Symptoms:

• Column chromatography gives poor separation between your polar product and a non-polar impurity.

• Recrystallization fails to exclude the non-polar impurity.

Possible Causes & Solutions:

• Cause: Significant Difference in Basicity. The 2,4-diaminopteridine core is basic and can be protonated to form a water-soluble salt. Most organic byproducts (e.g., unreacted coupling partners, solvent-derived impurities) are neutral and will not react with acid.[7][8]

  • Solution: Acid-Base Extraction. This is a highly effective and often overlooked first-pass purification technique for this class of compounds.[7][9] By dissolving the crude mixture in an organic solvent and extracting with an aqueous acid (e.g., 1M HCl), the basic pteridine is selectively transferred to the aqueous phase as its hydrochloride salt, leaving neutral impurities behind in the organic layer. The pteridine free base can then be recovered by neutralizing the aqueous layer and either collecting the precipitate or back-extracting into an organic solvent.[10][11]

Frequently Asked Questions (FAQs)

Q1: What is the best general purification strategy for a newly synthesized N-substituted 2,4-diaminopteridine?

There is no single "best" strategy, but a logical workflow can be designed based on the compound's properties and the likely impurities. A robust approach is to perform a simple, scalable purification first, followed by a high-resolution technique if needed.

Caption: A general decision tree for purifying N-substituted 2,4-diaminopteridines.

Q2: How can I improve the solubility of my pteridine derivative for purification?

Poor solubility is a common hurdle.[1]

• pH Adjustment: Solubility is often pH-dependent. In aqueous solutions, solubility can be increased by moving the pH away from the isoelectric point. For purification, this is the principle behind acid-base extraction.[1] Dissolving poorly soluble substances in dilute NaOH (e.g., 0.01N) for analysis or workup is a common practice.[4]

• Solvent Choice: Polar aprotic solvents like DMF and DMSO are often effective for dissolving pteridines for reactions, though they can be difficult to remove.[1][3] For chromatography, adding a small percentage of a highly polar solvent like methanol or using a gradient elution can maintain solubility on the column.

• Use of Protecting Groups: While this is a synthetic strategy, introducing protecting groups on the amino functionalities can disrupt the intermolecular hydrogen bonding network, significantly increasing solubility in common organic solvents.[1]

Q3: How do I choose between recrystallization and column chromatography?

The choice depends on the scale, the nature of the impurities, and the properties of your compound.

Feature	Recrystallization	Column Chromatography
Best For	Removing small amounts of impurities from a mostly pure compound; large-scale purification.	Separating complex mixtures with multiple components or isomers.[12]
Principle	Difference in solubility of the product and impurities in a specific solvent system at different temperatures.	Differential partitioning of components between a stationary phase and a mobile phase.[12][13]
Pros	Highly scalable, can yield very pure crystalline material, cost-effective.	High resolving power, versatile (normal-phase, reversed-phase, etc.), applicable to a wide range of compounds.[14]
Cons	Requires the compound to be a solid, finding a suitable solvent can be time-consuming, can have lower yields. The process can be very slow for pteridines.[4]	More labor-intensive and costly (solvents, silica), can be difficult for compounds with poor solubility.

Q4: My compound precipitates very slowly during recrystallization or after pH adjustment. How can I speed this up?

Slow precipitation is a known characteristic of pteridines, especially when impurities are present.[4]

• Seeding: Add a single, pure crystal of the desired compound to the supersaturated solution to initiate crystallization.

• Scratching: Gently scratch the inside surface of the flask with a glass rod at the air-liquid interface. The microscopic scratches provide nucleation sites.

• Patience: Sometimes, the solution simply needs to be left undisturbed for an extended period (24-72 hours).[4] Gentle, occasional mixing can sometimes help.[4]

• Improve Purity: The cleaner the compound is before the final precipitation or recrystallization step, the faster it will typically crystallize.[4] A preliminary pass through a silica plug or an acid-base wash can make a significant difference.

Key Experimental Protocols

Protocol 1: General Acid-Base Extraction Workflow

This protocol is designed to separate a basic N-substituted 2,4-diaminopteridine from neutral impurities.

Caption: Workflow for purification via acid-base extraction.

Step-by-Step Methodology:

• Dissolution: Dissolve the crude product in a suitable water-immiscible organic solvent like dichloromethane (DCM) or ethyl acetate (EtOAc) in a separatory funnel.

• Acidic Extraction: Add an equal volume of 1M hydrochloric acid (HCl) to the separatory funnel. Shake vigorously and allow the layers to separate. Drain the lower aqueous layer. Repeat the extraction on the organic layer 1-2 more times. Combine all aqueous extracts.[8]

• Back-Wash (Optional): To remove any residual neutral compounds from the combined acidic aqueous layers, perform a "back-wash" with a small volume of the organic solvent. Discard this organic wash.[10]

• Neutralization: Cool the combined aqueous extracts in an ice bath. Slowly add a base (e.g., saturated sodium bicarbonate solution for weaker bases, or 1-2M NaOH for more stubborn salts) with stirring until the pH is basic (~8-9), which should precipitate the free base form of the pteridine.[11][15]

• Isolation:

  • If a precipitate forms: Collect the solid by filtration. Wash the filter cake with cold water, followed by a non-polar organic solvent (like diethyl ether or hexanes) to aid in drying.[15] Be aware that pteridine precipitates can be very fine and may clog filters.[4]

  • If no precipitate forms: The product may be soluble in the neutralized aqueous phase. Extract the product back into an organic solvent (e.g., DCM or EtOAc, 3x volumes). Combine the organic layers, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and remove the solvent under reduced pressure.

Protocol 2: General Silica Gel Flash Chromatography

• TLC Analysis: First, determine an appropriate solvent system using Thin Layer Chromatography (TLC).[12] Aim for an Rf value of ~0.2-0.3 for your target compound. A common starting point is a mixture of a non-polar solvent (like hexanes or DCM) and a polar solvent (like ethyl acetate or methanol).

• Column Packing: Pack a column with silica gel as a slurry in the non-polar component of your eluent.

• Sample Loading: Dissolve your crude material in a minimal amount of the eluent or a stronger solvent (like DCM/methanol). If solubility is low, you can adsorb the compound onto a small amount of silica gel (dry loading).

• Elution: Run the column, collecting fractions and monitoring the elution by TLC. A gradient elution, where the proportion of the polar solvent is gradually increased, is often necessary for pteridines.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure.

References

• BenchChem. (n.d.). Byproducts in 2,4-Diamino-6-chloromethylpteridine synthesis and their removal.
• BenchChem. (n.d.). Technical Support Center: Optimization of Pteridine Synthesis.
• BenchChem. (n.d.). Troubleshooting isomer formation in pteridine synthesis.
• Schircks Laboratories. (n.d.). General instructions for working with pteridines.
• (n.d.). Acid-Base Extraction.
• Taylor, E. C., Portnoy, R. C., Hochstetler, D. C., & Kobayashi, T. (1975). Pteridines. XXXVIII. Synthesis of some 2,4-diamino-6-substituted methylpteridines. New route to pteroic acid. Journal of Organic Chemistry, 40(16), 2349.
• Bergmann, F., et al. (n.d.). Pushing at the Boundaries of Pterin Chemistry. PMC NIH.
• BenchChem. (n.d.). 2,4-Diamino-6-chloromethylpteridine Hydrochloride: A Technical Guide to Solubility and Stability.
• Bionity.com. (n.d.). Acid-base extraction.
• Wikipedia. (n.d.). Acid–base extraction.
• Rosowsky, A., et al. (2012).
• Gangjee, A., Adair, O. O., Pagley, M., & Queener, S. F. (n.d.).
• (2020). Acid-Base Extraction Tutorial. YouTube.
• (n.d.). Foundation of Separation and Preparation Chromatography.
• Magritek. (n.d.). Separation of Acidic, Basic and Neutral Compounds.
• Polypeptide. (n.d.). Aspects of industrial purification of peptides using large-scale chromatography.
• Chromedia. (n.d.). How to select a technique.
• Gilson. (n.d.). Chromatography and Detection Methods for Peptide Purification. Learning Hub.
• Taylor, J. (2022). Chromatography: Techniques of Separation. Physical Chemistry: An Indian Journal, 17(1), 161.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. schircks.ch [schircks.ch]
• 5. polypeptide.com [polypeptide.com]
• 6. gilson.com [gilson.com]
• 7. Acid-base_extraction [bionity.com]
• 8. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 9. magritek.com [magritek.com]
• 10. people.chem.umass.edu [people.chem.umass.edu]
• 11. youtube.com [youtube.com]
• 12. column-chromatography.com [column-chromatography.com]
• 13. tsijournals.com [tsijournals.com]
• 14. How to select a technique - Chromedia [chromedia.org]
• 15. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Pteridine-Based Inhibitor Permeability

Welcome to the Application Scientist Support Portal. Pteridines (fused pyrimidine-pyrazine ring systems) are privileged scaffolds frequently utilized in the development of kinase and reductase inhibitors[1]. However, their high nitrogen density often results in poor physicochemical properties, specifically high topological polar surface area (tPSA) and excessive hydrogen bond donors (HBDs). These factors frequently lead to severe cell permeability bottlenecks during lead optimization[2].

This guide provides diagnostic workflows, mechanistic troubleshooting FAQs, and self-validating experimental protocols to help you overcome these barriers.

Diagnostic Workflow: Permeability Bottleneck Identification

Before synthesizing new analogs, it is critical to diagnose the exact mechanism of your permeability failure. Use the workflow below to determine if your pteridine suffers from poor passive diffusion or active efflux.

Diagnostic workflow for identifying and resolving pteridine inhibitor permeability bottlenecks.

Frequently Asked Questions (Troubleshooting Guide)

Q1: My pteridine inhibitor shows excellent biochemical potency (IC₅₀ < 10 nM) but zero cellular activity. Why? The Causality: This is a classic passive diffusion failure. Pteridines naturally possess multiple nitrogen atoms that act as hydrogen bond acceptors and donors. If your tPSA exceeds 140 Ų, the energetic "desolvation penalty"—the thermodynamic cost of stripping away water molecules from these polar nitrogens before the compound can enter the lipophilic lipid bilayer—is too high. The Solution: You must reduce the desolvation penalty. Consider transient masking (prodrugs) or bioisosteric replacement of exposed N-H groups with lipophilic groups (e.g., ethylation or methylation) to improve the LogD and cellular penetration without adding metabolic liability[3]. Ensure your molecular weight remains under 400 Da and HBDs are minimized[2].

Q2: My compound passes the PAMPA assay but fails in Caco-2 cells. What is happening? The Causality: The PAMPA assay only measures passive transcellular diffusion across an artificial lipid membrane. Caco-2 cells, however, express active efflux transporters like P-glycoprotein (P-gp) and Breast Cancer Resistance Protein (BCRP). Because pteridines are often planar and rich in H-bond acceptors, they are structurally primed to be recognized as P-gp substrates, leading to active extrusion from the cell[4]. The Solution: Perform a bidirectional Caco-2 assay. If the Efflux Ratio (ER) is > 2, your compound is being pumped out. To fix the molecule, introduce steric bulk or reduce the number of H-bond acceptors to disrupt binding within the P-gp active site cavity.

Q3: I tried adding lipophilic alkyl chains to improve permeability, but now my compound crashes out of the assay buffer. How do I balance this? The Causality: You have encountered the "Brick Dust" paradox. Pteridines have high crystal lattice energy due to flat, planar pi-pi stacking. Adding highly lipophilic groups without disrupting this planarity drastically reduces aqueous solubility (LogS < -5)[4]. The compound precipitates before it can ever reach the cell membrane. The Solution: Introduce sp³-hybridized carbons or bulky aliphatic rings (e.g., piperidine, morpholine). These act as "conformational bumps" that break molecular planarity, lowering the crystal lattice energy and improving aqueous solubility while maintaining the lipophilicity required for membrane permeation.

Quantitative Data: Impact of Structural Modifications

The table below summarizes how specific structural interventions on a baseline pteridine scaffold affect permeability, efflux, and solubility parameters.

Compound Variant	Structural Modification	tPSA (Ų)	PAMPA Pₐₚₚ (10⁻⁶ cm/s)	Caco-2 Efflux Ratio	Aqueous Sol. (LogS)	Cellular IC₅₀ (nM)
Pteridine Core (WT)	None (Unsubstituted amines)	125	0.8	3.5	-3.2	>10,000
Analog A	N-Methylation (Masking HBD)	110	5.4	3.2	-3.8	2,500
Analog B	sp³-Hybridized Morpholine	105	8.2	1.8	-2.5	450
Analog C (Prodrug)	Transient Esterification	85	18.5	1.1	-4.0	45

Self-Validating Experimental Protocols

Protocol 1: Bidirectional Caco-2 Permeability Assay with Efflux Phenotyping

Rationale: This protocol differentiates between poor passive permeability and active efflux by measuring transport in both directions (Apical-to-Basolateral and Basolateral-to-Apical) while incorporating internal validation controls.

• Cell Seeding & Validation: Seed Caco-2 cells on polycarbonate transwell inserts. Culture for 21 days to form polarized monolayers.

  • Self-Validation Step: Measure Transepithelial Electrical Resistance (TEER). Proceed only if TEER > 250 Ω·cm² to guarantee tight junction integrity.

• Compound Preparation: Prepare the pteridine inhibitor at 10 µM in HBSS buffer (pH 7.4). Prepare a parallel set containing 10 µM Elacridar (a known P-gp/BCRP inhibitor).

• Dosing: Add the compound to the Apical (A) chamber for A→B assessment, and to the Basolateral (B) chamber for B→A assessment. Include 100 µM Lucifer Yellow in the donor chambers.

• Incubation: Incubate at 37°C for 2 hours on an orbital shaker.

• Sampling & Analysis: Extract samples from all receiver and donor chambers. Quantify the pteridine via LC-MS/MS and Lucifer Yellow via fluorometry.

  • Self-Validation Step 1 (Paracellular Leak): Lucifer Yellow Pₐₚₚ must be < 1 x 10⁻⁶ cm/s. If higher, the monolayer is compromised; discard data.

  • Self-Validation Step 2 (Mass Balance): Calculate total recovery (Donor final + Receiver final + Cell lysate). If recovery is < 80%, the compound is non-specifically binding to plastic or being metabolized, invalidating standard Pₐₚₚ calculations.

• Data Analysis: Calculate Apparent Permeability (Pₐₚₚ) and Efflux Ratio (ER = Pₐₚₚ(B→A) / Pₐₚₚ(A→B)). An ER > 2 that collapses to ~1 in the presence of Elacridar confirms P-gp mediated efflux.

Protocol 2: Synthesis of a Transient Pivaloyloxymethyl (POM) Prodrug

Rationale: Masking a critical HBD on the pteridine ring lowers the PSA and drastically reduces the desolvation penalty. Once inside the cell, ubiquitous intracellular esterases cleave the POM group, releasing the active inhibitor.

• Reagent Preparation: Dissolve the pteridine parent compound (1 eq) in anhydrous DMF under an inert argon atmosphere.

• Deprotonation: Add anhydrous K₂CO₃ (2 eq) and stir at room temperature for 30 minutes to deprotonate the target secondary amine/amide.

• Alkylation: Dropwise add chloromethyl pivalate (POM-Cl, 1.2 eq) while maintaining the reaction at 0°C to prevent over-alkylation.

• Reaction Monitoring: Monitor via LC-MS until the parent mass disappears (>95% conversion).

• Purification: Quench with water, extract with EtOAc, and purify via flash chromatography (silica gel, Hexane/EtOAc gradient).

• Self-Validation (Cleavage Assay): Incubate the purified prodrug in Human Liver Microsomes (HLM) at 37°C. Measure the half-life (t₁/₂) of conversion back to the parent pteridine via LC-MS/MS. A successful prodrug must show stability in buffer but rapid cleavage (t₁/₂ < 30 mins) in the presence of esterases.

Sources

• 1. Multitarget, Selective Compound Design Yields Potent Inhibitors of a Kinetoplastid Pteridine Reductase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, Synthesis and Biological Evaluation of Novel Inhibitors of Trypanosoma brucei Pteridine Reductase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2-Ethylpyrimidin-5-amine | 1152519-74-8 | Benchchem [benchchem.com]
• 4. japsonline.com [japsonline.com]

Diaminopteridine In Vivo Dosing &amp; Pharmacokinetics Support Center

Welcome to the Advanced Technical Support Center for the in vivo evaluation of diaminopteridines. As drug development professionals, you are likely aware that transitioning these potent dihydrofolate reductase (DHFR) inhibitors from in vitro assays to in vivo models is fraught with pharmacokinetic (PK) disconnects, severe host toxicity, and formulation challenges.

This guide is structured to help you troubleshoot these specific translational hurdles, providing causality-driven explanations and self-validating experimental protocols.

Section 1: Pharmacokinetic (PK) Disconnects & Bioavailability

Q: Why does my novel 2,4-diaminopteridine show sub-nanomolar DHFR inhibition in vitro but fail to reduce parasitemia in vivo at standard doses?

A: A profound disconnect between biochemical potency and in vivo efficacy is the most common hurdle in diaminopteridine development. In vitro assays measure target affinity in a vacuum, but in vivo efficacy is dictated by free drug exposure over time (Area Under the Curve, AUC) and tissue partitioning.

For example, while highly lipophilic dibenzazepine derivatives of diaminopteridines may exhibit exceptional DHFR binding, they often fail in vivo due to rapid systemic clearance, high plasma protein binding, or poor tissue distribution[1][1]. Furthermore, attempts to improve tissue penetration using "soft drug" analogues—such as lipophilic ester prodrugs—frequently result in compounds that are rapidly hydrolyzed by endogenous esterases, reducing their in vivo half-life to match that of standard methotrexate (~2-4 hours in rodents)[2][2].

To troubleshoot this, you must shift from bolus dosing to continuous infusion models during early PK profiling to maintain plasma concentrations above the minimum inhibitory concentration (MIC).

Quantitative Comparison of Diaminopteridine Profiles

Compound / Class	Primary Target	In Vitro Potency	Selectivity Index	Primary In Vivo Challenge
Pyrimethamine	T. gondii DHFR	760 nM (hDHFR)	~7.6x (Tg vs Host)	Insufficient selectivity for monotherapy
GR92754	P. carinii DHFR	82 nM	High	Requires rigorous PK optimization
DAMPA	Parasite DHFS	446 ng/mL (Pf)	Host lacks DHFS	Formulation solubility
Soft Drug Esters	Mammalian DHFR	Variable	N/A	Rapid esterase cleavage (short half-life)

Section 2: Toxicity Management & The Precursor Strategy

Q: How can I mitigate the severe mammalian host toxicity (e.g., bone marrow suppression) observed during in vivo dose escalation of antifolates?

A: Diaminopteridines natively suffer from a narrow therapeutic index because their mechanism of action—folate pathway inhibition—is highly toxic to rapidly dividing mammalian host cells. If structural modifications fail to yield sufficient selectivity between parasitic and human DHFR, you should employ the precursor (de novo synthesis) strategy .

Instead of administering a fully active, toxic antifolate, you administer a precursor such as 2,4-diamino-N10-methyl-pteroic acid (DAMPA) or 2,4-diaminopteroic acid (DAPA)[3][3].

The Causality: Mammalian cells lack the enzyme dihydrofolate synthase (DHFS) and therefore cannot metabolize DAMPA. Consequently, the precursor circulates benignly through the host. However, parasites (such as Plasmodium falciparum) express DHFS. Once the parasite takes up DAMPA, it synthesizes the highly toxic compound methotrexate de novo entirely within its own cytoplasm[4][4]. This creates a self-validating system: toxicity is mechanically restricted to the target organism, bypassing the host's systemic vulnerabilities.

Mechanism of de novo antifolate synthesis from diaminopteridine precursors in parasites.

Section 3: Establishing the Maximum Tolerated Dose (MTD)

Q: What is the recommended protocol for establishing the MTD for novel diaminopteridines in murine models?

A: Because diaminopteridines can cause rapid-onset nephrotoxicity (due to crystallization in renal tubules) and delayed myelosuppression, establishing the MTD requires a rigorous, step-by-step Single Ascending Dose (SAD) methodology.

Step-by-Step MTD Protocol:

• Starting Dose Calculation: Never use a direct 1:1 mg/kg conversion from in vitro or non-rodent data. Use allometric scaling based on Body Surface Area (BSA). Calculate the starting dose at 1/10th of the predicted severely toxic dose derived from in vitro mammalian cytotoxicity (CC50) assays.

• Vehicle Formulation: Diaminopteridines are notoriously insoluble. Suspend the compound in a co-solvent vehicle (e.g., 5% DMSO, 40% PEG400, 55% Saline) to ensure uniform bioavailability. Causality: Particulate suspensions will cause erratic absorption, leading to false-negative toxicity readings followed by sudden lethal accumulation.

• Administration: Administer via oral gavage (PO) to cohorts of 3-5 mice (e.g., C57BL/6).

• Clinical Observation & Feedback Loop: Monitor body weight, grooming behavior, and complete blood counts (CBC) daily for 14 days. A >20% body weight loss or severe reticulocytopenia indicates a Dose-Limiting Toxicity (DLT).

• Iteration: If no DLT is observed, escalate the dose by a factor of 1.5x to 3x in a new cohort. The dose directly below the DLT is established as the MTD.

Step-by-step workflow for determining the Maximum Tolerated Dose (MTD) in vivo.

Section 4: Optimizing Target Selectivity

Q: How do I improve the selectivity of my compound for parasitic DHFR over human DHFR to allow for higher in vivo dosing?

A: Selectivity is driven by exploiting minor spatial and electrostatic differences in the DHFR active site between species. For instance, the classic drug pyrimethamine is only ~7.6-fold more selective for Toxoplasma gondii DHFR (TgDHFR) over human DHFR, which is often insufficient to prevent host toxicity during aggressive dosing regimens[5][5].

To improve this, focus on modifying the 6- and 7-positions of the pteridine ring. Studies have shown that 6,7-disubstituted 2,4-diaminopteridines (such as GR92754) can achieve massive selectivity indices, acting as potent inhibitors of parasitic DHFR while remaining virtually non-toxic to mammalian cell lines at concentrations < 100 microM[6][6]. This structural approach drastically widens the therapeutic window, allowing you to refine your in vivo dosage upward without crossing the MTD threshold.

References

• Structure-Based Design of Selective Inhibitors of Dihydrofolate Reductase: Synthesis and Antiparasitic Activity of 2,4-Diaminopteridine Analogues with a Bridged Diarylamine Side Chain. Journal of Medicinal Chemistry - ACS Publications.1

• Approaches to Soft Drug Analogues of Dihydrofolate Reductase Inhibitors. Diva-Portal.org.2

• 2,4-Diaminopteridine-Based Compounds as Precursors for De Novo Synthesis of Antifolates: a Novel Class of Antimalarials. Antimicrobial Agents and Chemotherapy - ASM Journals.3

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Reference Data & Comparative Studies

"cross-reactivity of diaminopteridine inhibitors against different enzymes"

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the cross-reactivity profiles of diaminopteridine inhibitors against various enzymatic targets. As a class of compounds with significant therapeutic applications, understanding their selectivity is paramount for effective and safe drug development. This document delves into the structural basis of their interactions, presents comparative experimental data, and offers detailed protocols for assessing inhibitor specificity.

The Significance of Selectivity in Diaminopteridine Inhibitors

Diaminopteridine-based molecules are a cornerstone of therapies targeting folate metabolism, with prominent examples including the anticancer drug methotrexate and the antibacterial agent trimethoprim.[1][2] Their primary mechanism of action often involves the potent inhibition of dihydrofolate reductase (DHFR), an enzyme crucial for the synthesis of nucleotides and certain amino acids.[1][2] However, the therapeutic window of these inhibitors is critically dependent on their selectivity for the target enzyme over other related enzymes in the host or off-target proteins.

Poor selectivity can lead to off-target toxicities, as the inhibitor may interact with other enzymes, disrupting essential physiological processes.[3] Conversely, a well-defined cross-reactivity profile can be leveraged for polypharmacology, where a single drug intentionally targets multiple pathways to enhance efficacy, particularly in complex diseases like cancer and parasitic infections.[4] Therefore, a thorough evaluation of an inhibitor's cross-reactivity is a critical step in the drug discovery and development pipeline.

Key Enzymatic Targets and the Basis of Cross-Reactivity

The 2,4-diaminopteridine scaffold mimics the pteridine ring of folic acid, allowing it to bind to the active site of various folate-dependent enzymes. The primary on-target and key off-targets are discussed below.

Dihydrofolate Reductase (DHFR)

DHFR is the archetypal target for diaminopteridine inhibitors. It catalyzes the reduction of dihydrofolate (DHF) to tetrahydrofolate (THF), a vital cofactor in one-carbon metabolism.[1] The selectivity of DHFR inhibitors often relies on subtle differences in the active site architecture between species. For instance, trimethoprim exhibits a significantly higher affinity for bacterial DHFR compared to human DHFR, which is a key factor in its antibacterial efficacy.[5]

Pteridine Reductase 1 (PTR1)

In some parasitic protozoa, such as Leishmania and Trypanosoma, pteridine reductase 1 (PTR1) provides a metabolic bypass for DHFR, rendering the parasites resistant to classical DHFR inhibitors.[4] Therefore, for the development of effective anti-parasitic drugs, it is often desirable to have diaminopteridine inhibitors that can dually target both DHFR and PTR1, or to develop PTR1-specific inhibitors.[6][7]

Other Folate Pathway Enzymes and Kinases

The structural similarity of diaminopteridine inhibitors to endogenous cofactors can lead to interactions with other enzymes in the folate pathway, such as methylenetetrahydrofolate dehydrogenase (MTHFD) isoforms.[8] Additionally, due to the planar, heterocyclic nature of the diaminopteridine core, these compounds can sometimes exhibit off-target activity against protein kinases, which also possess ATP-binding sites that can accommodate such scaffolds.[9][10]

The following diagram illustrates the central role of DHFR in the folate pathway and highlights the points of inhibition by diaminopteridine derivatives.

Caption: Folate metabolism pathway illustrating DHFR's role and its inhibition.

Comparative Analysis of Diaminopteridine Inhibitors

The following tables provide a comparative overview of the inhibitory potency (IC50 values) of various diaminopteridine and related heterocyclic inhibitors against a panel of enzymes. A lower IC50 value indicates a higher potency.

Table 1: Cross-Reactivity of Diaminopteridine Inhibitors Against DHFR from Different Species

Inhibitor	Chemical Structure	Human DHFR IC50 (µM)	P. carinii DHFR IC50 (µM)	T. gondii DHFR IC50 (µM)	M. avium DHFR IC50 (µM)	Reference
Methotrexate		~0.01	-	-	-	[11]
Trimethoprim		890	4.0	-	-	[4]
Compound 4a	N-[(2,4-diaminopteridin-6-yl)methyl]dibenz[b,f]azepine	4.4	0.21	0.043	0.012	[1][12]
Trimetrexate		-	0.27	-	-	[1]

Table 2: Cross-Reactivity of Diaminopyrimidine Inhibitors Against Folate Pathway Enzymes

Inhibitor	Chemical Structure	MTHFD2 IC50 (nM)	MTHFD1 IC50 (nM)	MTHFD2L IC50 (nM)	Selectivity (MTHFD1/MTHFD2)	Reference
Compound 1	Substituted diaminopyrimidine	11	0.5	27	0.045	[8]
Compound 2	Substituted diaminopyrimidine	254	89	126	0.35	[8]
Compound 3	Substituted diaminopyrimidine	47	16	47	0.34	[8]

Experimental Protocols for Assessing Cross-Reactivity

A robust assessment of inhibitor cross-reactivity relies on standardized and well-controlled experimental protocols. Below are detailed methodologies for determining the inhibitory activity of diaminopteridine compounds.

Dihydrofolate Reductase (DHFR) Enzyme Inhibition Assay (Spectrophotometric)

This assay measures the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADPH to NADP+ during the DHFR-catalyzed reduction of DHF to THF.

Reagents and Materials:

• DHFR Assay Buffer: 50 mM potassium phosphate buffer, pH 7.5, containing 1 mM DTT.

• DHFR Enzyme: Purified recombinant DHFR from the desired species.

• Dihydrofolate (DHF): Stock solution (e.g., 10 mM) in assay buffer. Protect from light.

• NADPH: Stock solution (e.g., 10 mM) in assay buffer.

• Test Inhibitor: Serial dilutions in a suitable solvent (e.g., DMSO).

• 96-well UV-transparent microplate.

• Microplate spectrophotometer capable of kinetic readings at 340 nm.

Step-by-Step Protocol:

• Prepare Reagent Mix: In a microcentrifuge tube, prepare a reaction mixture containing DHFR assay buffer, DHFR enzyme, and NADPH at their final desired concentrations.

• Inhibitor Addition: To the wells of the 96-well plate, add 2 µL of the test inhibitor at various concentrations. For control wells, add 2 µL of the solvent.

• Enzyme Addition: Add 98 µL of the prepared reagent mix to each well.

• Pre-incubation: Incubate the plate at room temperature for 10-15 minutes to allow the inhibitor to bind to the enzyme.

• Initiate Reaction: Start the enzymatic reaction by adding 100 µL of the DHF solution to each well.

• Kinetic Measurement: Immediately begin reading the absorbance at 340 nm every 15-30 seconds for 10-20 minutes.

• Data Analysis:

  • Calculate the rate of reaction (slope of the linear portion of the absorbance vs. time curve) for each well.

  • Determine the percentage of inhibition for each inhibitor concentration relative to the solvent control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to calculate the IC50 value.

Workflow for Determining Inhibitor Cross-Reactivity

The following diagram outlines a typical workflow for screening and characterizing the cross-reactivity of diaminopteridine inhibitors.

Caption: A typical workflow for screening and characterizing inhibitor cross-reactivity.

Structural Determinants of Selectivity: A Structure-Activity Relationship (SAR) Perspective

The selectivity of diaminopteridine inhibitors is governed by their specific interactions within the enzyme's active site. Structure-activity relationship (SAR) studies are crucial for understanding how modifications to the inhibitor's chemical structure affect its binding affinity and selectivity.

Key structural features that influence selectivity include:

• Substituents on the Pteridine Ring: Modifications to the pteridine core can alter the hydrogen bonding network with key amino acid residues in the active site.

• The Linker Region: The length and flexibility of the linker connecting the diaminopteridine core to a side chain can influence the inhibitor's ability to adopt a favorable conformation for binding.

• The Side Chain Moiety: The nature of the side chain is often a primary determinant of selectivity. Bulky or conformationally restricted side chains can exploit differences in the shape and size of the active site between different enzymes. For example, the dibenz[b,f]azepine moiety in Compound 4a adopts a puckered orientation that fits more comfortably into the active site of parasitic DHFR compared to the human enzyme, contributing to its selectivity.[1]

Implications for Drug Development

A comprehensive understanding of the cross-reactivity of diaminopteridine inhibitors has several important implications for drug development:

• Lead Optimization: SAR data can guide the rational design of more selective inhibitors by modifying the chemical structure to enhance interactions with the on-target enzyme while minimizing binding to off-targets.

• Predicting and Mitigating Toxicity: Early identification of off-target interactions can help predict potential toxicities and guide the selection of compounds with a more favorable safety profile for further development.

• Drug Repurposing: Characterizing the broader inhibitory profile of existing drugs can reveal new therapeutic opportunities. An inhibitor with a known safety profile that is found to potently inhibit a newly validated drug target could be a candidate for repurposing.

• Development of Targeted Therapies: For diseases driven by specific enzymatic activity, highly selective inhibitors are desirable to minimize side effects. In contrast, for complex diseases, a multi-targeted approach may be more effective.

References

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• Rosowsky, A., et al. (1999). Structure-based design of selective inhibitors of dihydrofolate reductase: synthesis and antiparasitic activity of 2, 4-diaminopteridine analogues with a bridged diarylamine side chain. PubMed, 10579848. [Link]

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• Akhtar, N., et al. (2022). The Selectivity of Butyrylcholinesterase Inhibitors Revisited. MDPI. [Link]

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• Brophy, V. H., et al. (2001). Dicyclic and Tricyclic Diaminopyrimidine Derivatives as Potent Inhibitors of Cryptosporidium parvum Dihydrofolate Reductase. Antimicrobial Agents and Chemotherapy, 45(1), 187-195. [Link]

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• Scaletti, E. R., et al. (2022). Selectivity analysis of diaminopyrimidine-based inhibitors of MTHFD1, MTHFD2 and MTHFD2L. Scientific Reports, 12(1), 1-17. [Link]

• Jones, A. J., et al. (2021). SAR study of piperidine derivatives as inhibitors of 1,4-dihydroxy-2-naphthoate isoprenyltransferase (MenA) from Mycobacterium tuberculosis. RSC Medicinal Chemistry, 12(11), 1938-1946. [Link]

• Sangeneni, S., et al. (2015). Novel affinity chromatographic technique for purification of Dihydrofolate reductase from recombinant yeast. ResearchGate. [Link]

• Kandeel, M., & Al-Taher, A. (2009). Molecular docking studies on DMDP derivatives as human DHFR inhibitors. Journal of Chemical Information and Modeling, 49(10), 2373-2380. [Link]

• Xu, S., et al. (2025). Design, synthesis and structure-activity relationship studies of novel macrocyclic 2,4-diaminopyrimidines as HPK1 inhibitors. PubMed. [Link]

• Gokhale, P. C., et al. (2015). Inhibitor selectivity profiling. ResearchGate. [Link]

• Ferguson, F. M., & Gray, N. S. (2018). Non-Kinase Off-Target Inhibitory Activities of Clinically-Relevant Kinase Inhibitors. Current Opinion in Chemical Biology, 44, 59-66. [Link]

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• Sutherlin, D. (n.d.). Daniel Sutherlin. Google Scholar.

• Amadasi, A., et al. (2022). Using Steady-State Kinetics to Quantitate Substrate Selectivity and Specificity: A Case Study with Two Human Transaminases. MDPI. [Link]

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• Pohl, M., et al. (2006). Factors mediating activity, selectivity, and substrate specificity for the thiamin diphosphate-dependent enzymes benzaldehyde lyase and benzoylformate decarboxylase. PubMed, 17051662. [Link]

• Panecka-Hofman, J., et al. (2022). Multitarget, Selective Compound Design Yields Potent Inhibitors of a Kinetoplastid Pteridine Reductase 1. ACS Publications. [Link]

• de Azevedo, W. F., Jr. (2014). Molecular docking studies on DMDP derivatives as human DHFR inhibitors. PMC. [Link]

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Comparative Analysis of Diaminopteridines and Other DHFR Inhibitors: A Technical Guide

Dihydrofolate reductase (DHFR) is an indispensable enzyme in both prokaryotic and eukaryotic cells, responsible for catalyzing the NADPH-dependent reduction of 7,8-dihydrofolate (DHF) to 5,6,7,8-tetrahydrofolate (THF)[1]. As a Senior Application Scientist, I approach DHFR not merely as a biological target, but as a highly nuanced structural pocket where minor chemical modifications dictate profound differences in species selectivity, cellular uptake, and clinical utility.

This guide provides an objective, data-supported comparative analysis between classical diaminopteridines and non-classical DHFR inhibitors, equipping researchers with the mechanistic insights and validated protocols necessary for advanced drug discovery.

Mechanistic Divergence: Classical vs. Non-Classical Antifolates

The substitution of the 4-oxo group in the natural folate substrate with a 4-amino group is the foundational structural change that converts an agonist into a potent DHFR antagonist[2]. However, the broader structural scaffold dictates the inhibitor's classification and behavior:

• Diaminopteridines (Classical): Compounds like Methotrexate (MTX) and aminopterin feature a bicyclic pteridine ring system coupled with a p-aminobenzoyl-glutamate tail. They closely mimic DHF and are actively transported into cells via folate receptors[3]. Because their binding relies on highly conserved active site residues (e.g., Glu30 in humans), they exhibit broad, non-selective inhibition across species, making them potent oncology and autoimmune therapeutics[4]. Their binding affinity to DHFR is approximately 1,000 times greater than that of DHF[4].

• Diaminopyrimidines & Diaminoquinazolines (Non-Classical): Compounds such as Trimethoprim (TMP), Pyrimethamine, and Trimetrexate lack the glutamate moiety. This lipophilic nature allows them to bypass active transport and enter cells via passive diffusion[5]. More importantly, their flexible, truncated structures exploit the subtle geometric divergences between species-specific DHFR isoforms. For instance, TMP perfectly occupies the tighter bacterial DHFR pocket but fits poorly into the wider human DHFR cleft, granting it exceptional antibacterial selectivity[6].

Fig 1. DHFR-mediated folate reduction pathway and targeted inhibition by antifolate classes.

Quantitative Comparative Analysis

To objectively evaluate these inhibitors, we must look at their half-maximal inhibitory concentrations ( IC50​ ) across different DHFR isoforms. The table below synthesizes experimental data highlighting the target specificity of these chemical classes.

Inhibitor Class	Representative Drug	Target Specificity	Cellular Entry	Typical IC50​ (hDHFR)	Primary Indication
Diaminopteridines	Methotrexate (MTX)	Non-selective	Active Transport	~0.03 - 0.08 µM[7][8]	Oncology, Rheumatology
Diaminopyrimidines	Trimethoprim (TMP)	Bacterial DHFR	Passive Diffusion	~55.26 µM[8]	Antibacterial
Diaminopyrimidines	Pyrimethamine	Protozoal DHFR	Passive Diffusion	High (Micromolar)	Antimalarial[6]
Diaminoquinazolines	Trimetrexate	Non-selective	Passive Diffusion	Sub-micromolar[9]	Opportunistic Infections

Note: Recent structural modifications, such as incorporating amide bonds into TMP analogs, have successfully lowered the hDHFR IC50​ to ~0.72 µM, bridging the gap between classical and non-classical potencies[8].

Self-Validating Experimental Protocol: DHFR Kinetic Inhibition Assay

To generate reliable IC50​ and Ki​ data, your assay must be a self-validating system. The following protocol monitors the decrease in NADPH absorbance at 340 nm, which is directly proportional to DHFR catalytic activity[4].

Reagents & Buffers

• Assay Buffer: 50 mM Potassium Phosphate buffer, pH 7.5.

• Cofactor: 10 mM NADPH stock (Prepare fresh; NADPH is highly susceptible to auto-oxidation).

• Substrate: 10 mM Dihydrofolic acid (DHF) in assay buffer.

• Enzyme: Purified recombinant DHFR (e.g., 0.1 units)[7].

• Inhibitors: MTX or TMP serially diluted in DMSO (Final DMSO concentration <1% to prevent enzyme denaturation).

Step-by-Step Methodology & Causality

• Baseline Establishment (The Control System): Set up a blank well containing only Assay Buffer and NADPH. Causality: This validates that any drop in absorbance is strictly enzyme-mediated, ruling out spontaneous NADPH oxidation.

• Enzyme-Inhibitor Pre-Incubation (Critical Step): Combine Assay Buffer (800 µL), NADPH (100 µM final), DHFR enzyme, and the serially diluted inhibitor. Incubate at room temperature for 10-15 minutes[4]. Causality: Diaminopteridines like MTX are slow, tight-binding inhibitors. Pre-incubation allows the enzyme-inhibitor complex to reach thermodynamic equilibrium. Skipping this step results in artificially high initial velocities ( V0​ ) and drastically underestimates the drug's potency.

• Reaction Initiation: Add DHF substrate (70-100 µM final) to initiate the reaction[4]. Immediately mix the solution.

• Kinetic Data Acquisition: Read the absorbance at 340 nm every 15 seconds for 2.5 to 3 minutes using a microplate reader set to kinetic mode[7].

• Data Processing: Calculate the slope of the linear phase ( ΔA340​/min ). Convert this to enzyme velocity using the molar extinction coefficient of NADPH ( 6.22×103M−1cm−1 ). Plot percent inhibition against the log of inhibitor concentration to derive the IC50​ .

Fig 2. Self-validating experimental workflow for the DHFR kinetic inhibition assay.

Data Interpretation & Troubleshooting

When comparing diaminopteridines to other classes, pay close attention to the inhibition constant ( Ki​ ). Because MTX binds with such high affinity, its IC50​ is often limited by the enzyme concentration in the assay (a phenomenon known as the "tight-binding limit"). In these cases, standard Michaelis-Menten kinetics fail, and the Morrison equation must be utilized to accurately determine the Ki​ .

Furthermore, if a non-classical inhibitor exhibits poor in vitro efficacy but strong in vivo results, consider cellular uptake mechanisms. Lipophilic diaminopyrimidines may concentrate in specific lipid-rich compartments, altering their effective intracellular concentrations compared to the classical, actively transported diaminopteridines.

References

• Methotrexate's Impact on Dihydrofolate Reductase (DHFR): A Technical Guide. Benchchem.
• Repositioning of DHFR Inhibitors. PubMed / NIH.
• Structure-Based Design of Selective Inhibitors of Dihydrofolate Reductase: Synthesis and Antiparasitic Activity of 2,4-Diaminopteridine Analogues.
• Dicyclic and Tricyclic Diaminopyrimidine Derivatives as Potent Inhibitors of Cryptosporidium parvum Dihydrofol
• Trimethoprim and other nonclassical antifolates an excellent template for searching modifications of dihydrofolate reductase enzyme inhibitors. PMC / NIH.
• Trimethoprim. Basicmedical Key.
• Synthesis and In Vitro Pharmacological Evaluation of 5,8-Dideaza Analogs of Methotrex
• Trimethoprim: An Old Antibacterial Drug as a Template to Search for New Targets. Synthesis, Biological Activity and Molecular Modeling Study of Novel Trimethoprim Analogs. MDPI.
• Synthesis, Biological Activity, and Molecular Dynamics Study of Novel Series of a Trimethoprim Analogs as Multi-Targeted Compounds: Dihydrofolate Reductase (DHFR) Inhibitors and DNA-Binding Agents. PMC / NIH.

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"head-to-head comparison of different substituted pteridine-2,4-diamines"

The pteridine-2,4-diamine scaffold is a highly versatile pharmacophore that has historically anchored the development of classical antifolates. However, recent structural optimizations have radically expanded its utility beyond folate metabolism, repositioning these molecules as potent dual-target anti-inflammatory agents and radical scavengers.

As a Senior Application Scientist, evaluating these compounds requires moving beyond basic IC50 values. We must analyze the causality between their substitution patterns, their transport mechanisms, and their target affinities. This guide provides a head-to-head comparison of classical 6-substituted pteridine-2,4-diamines against novel N-alkylated derivatives, supported by self-validating experimental protocols.

Mechanistic Divergence: Structure-Activity Causality

The pharmacological destiny of a pteridine-2,4-diamine is dictated by its peripheral substitutions, which alter both its electronic distribution and its lipophilicity (clogP).

• Classical Antifolates (e.g., Methotrexate, Aminopterin): These molecules feature a highly polar p-aminobenzoyl glutamate tail at the 6-position. This structural motif is strictly recognized by the Reduced Folate Carrier (RFC) for intracellular transport. Once inside, the glutamate tail undergoes polyglutamylation by folylpolyglutamate synthetase (FPGS), trapping the drug inside the cell and exponentially increasing its affinity for Dihydrofolate Reductase (DHFR)[1]. The pteridine-2,4-diamine core anchors into the DHFR active site via a dense network of hydrogen bonds, specifically involving the sp3-hybridized N1 and exocyclic N2[1].

• Novel Anti-inflammatory Derivatives (e.g., Compound 18f): By stripping away the polar glutamate tail and introducing N-alkylation (e.g., thiophen-2-ylmethyl) or bulky piperazine groups, the molecule's clogP shifts from negative to highly positive[2]. This abolishes RFC dependency and DHFR affinity. Instead, these lipophilic derivatives passively diffuse across membranes and fit precisely into the hydrophobic pocket of lipoxygenase (LOX) enzymes. Concurrently, the electron-rich 2,4-diaminopteridine core acts as a potent radical scavenger, neutralizing reactive oxygen species (ROS) associated with lipid peroxidation[2].

Caption: Divergent pharmacological targeting of pteridine-2,4-diamines based on substitution patterns.

Head-to-Head Performance Data

The following table synthesizes the quantitative performance of classical versus novel pteridine-2,4-diamines. Note the inverse relationship between DHFR affinity and LOX inhibition as a function of lipophilicity.

Compound	Substitution Pattern	Primary Target	Target IC50	clogP	Transport Mechanism
Methotrexate (MTX)	6-substituted (p-aminobenzoyl glutamate)	DHFR	~13.2 nM	-1.85	Active (RFC)
Aminopterin (AMT)	6-substituted (unmethylated N10)	DHFR	~5.0 nM	-2.00	Active (RFC)
Compound 18f	2-(4-methylpiperazin-1-yl)-N-(thiophen-2-ylmethyl)	15-LOX / ROS	100 nM	3.10	Passive Diffusion
Compound 18g	2-(piperidin-1-yl)-N-(thiophen-2-ylmethyl)	ROS (Lipid Perox.)	100 nM	3.80	Passive Diffusion

Data aggregated from standardized in vitro kinetic assays[2],[3].

Self-Validating Experimental Methodologies

To objectively compare these compounds, we must utilize orthogonal, self-validating biochemical assays. The protocols below are designed with internal kinetic controls to prevent false positives caused by compound auto-fluorescence or non-specific redox cycling.

Protocol A: DHFR Enzyme Inhibition Kinetics (Microplate Assay)

This assay quantifies the classical antifolate activity by monitoring the DHFR-catalyzed reduction of dihydrofolate (DHF) to tetrahydrofolate (THF), which obligately consumes NADPH. The kinetic depletion of NADPH is measured at 340 nm[4],[5].

Self-Validation Mechanism: The inclusion of a Background Control (BC) without the DHF substrate ensures that any non-specific oxidation of NADPH by the test compound is subtracted from the final rate[4].

• Reagent Preparation: Prepare DHFR Assay Buffer (0.05 M Tris-HCl, pH 7.5). Reconstitute NADPH to a 0.5 mM working solution and DHF to a 10 mM stock[4],.

• Inhibitor Dilution: Prepare serial dilutions of the pteridine-2,4-diamine test compounds in DMSO. Keep final DMSO concentration below 1% to prevent enzyme denaturation[3].

• Plate Setup (96-well UV-transparent plate):

  • Enzyme Control (EC): 2 µL DMSO + 10 µL DHFR + 48 µL Buffer.

  • Test Sample (TS): 2 µL Inhibitor + 10 µL DHFR + 48 µL Buffer.

  • Background Control (BC): 2 µL DMSO + 58 µL Buffer (No enzyme).

• Incubation: Add 40 µL of 0.5 mM NADPH to all wells. Incubate at room temperature for 15 minutes in the dark to allow inhibitor-enzyme pre-equilibration[4].

• Reaction Initiation & Kinetic Read: Rapidly add 60 µL of diluted DHF substrate to all wells. Immediately read absorbance at 340 nm every 15 seconds for 15 minutes[4].

• Data Analysis: Calculate the linear slope (ΔA340/min). % Inhibition = [1−(RateTS​−RateBC​)/(RateEC​−RateBC​)]×100 .

Protocol B: Soybean 15-Lipoxygenase (sLOX) Inhibition Assay

This assay evaluates the novel anti-inflammatory derivatives by measuring the formation of conjugated dienes (which absorb strongly at 234 nm) during the LOX-catalyzed peroxidation of linoleic acid[6],[7].

Self-Validation Mechanism: 15-LOX requires trace amounts of pre-existing lipid hydroperoxides to oxidize its catalytic iron from the inactive Fe2+ state to the active Fe3+ state. The protocol mandates controlled pre-oxidation of the substrate; failure to do so results in an artificial "lag phase" that mimics enzyme inhibition[6].

• Substrate Activation: Break a sealed ampoule of linoleic acid and expose it to ambient air at room temperature overnight to generate trace hydroperoxides necessary for enzyme activation[6].

• Buffer & Substrate Preparation: Prepare 0.2 M Borate buffer (pH 9.0). Mix 10 µL of activated linoleic acid with 30 µL ethanol, then dilute into 120 mL of Borate buffer (final substrate concentration ~125 µM)[6].

• Enzyme Preparation: Dissolve soybean 15-LOX in Borate buffer to a working concentration of 400 U/mL. Keep strictly on ice[6].

• Reaction Setup (Quartz Cuvettes):

  • Control: 12.5 µL DMSO + 487.5 µL Enzyme solution.

  • Test Sample: 12.5 µL Inhibitor (in DMSO) + 487.5 µL Enzyme solution.

• Incubation & Initiation: Incubate the enzyme-inhibitor mixture for 5 minutes. Rapidly inject 500 µL of the linoleic acid substrate solution into the cuvette[6].

• Kinetic Read: Monitor the increase in absorbance at 234 nm every 30 seconds for 5 minutes. Calculate IC50 based on the suppression of the ΔA234/min slope compared to the control[6].

Caption: Parallel screening workflow for evaluating DHFR and 15-LOX inhibitory activity.

References

• [1] Structural basis of methotrexate and pemetrexed action on serine hydroxymethyltransferases revealed using plant models. National Institutes of Health (NIH) / PMC. Available at:[Link]

• [2] Pteridine-2,4-diamine derivatives as radical scavengers and inhibitors of lipoxygenase that can possess anti-inflammatory properties. National Institutes of Health (NIH) / PMC. Available at:[Link]

• [3] Dihydrofolate Reductase Inhibitor Screening Kit (Colorimetric). Assay Genie. Available at:[Link]

• [5] Dihydrofolate Reductase Enzyme Inhibition Assay for Plasma Methotrexate Determination Using a 96-Well Microplate Reader. Clinical Chemistry / Oxford Academic. Available at:[Link]

• [6] Procedure for assay of 15-lipoxygenase inhibition. ResearchGate. Available at:[Link]

• [7] Substrate Specificity Effects of Lipoxygenase Products and Inhibitors on Soybean Lipoxygenase-1. National Institutes of Health (NIH) / PMC. Available at:[Link]

Sources

• 1. Structural basis of methotrexate and pemetrexed action on serine hydroxymethyltransferases revealed using plant models - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pteridine-2,4-diamine derivatives as radical scavengers and inhibitors of lipoxygenase that can possess anti-inflammatory properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. assaygenie.com [assaygenie.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. academic.oup.com [academic.oup.com]
• 6. researchgate.net [researchgate.net]
• 7. SUBSTRATE SPECIFICITY EFFECTS OF LIPOXYGENASE PRODUCTS AND INHIBITORS ON SOYBEAN LIPOXYGENASE-1 - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Mechanistic Rationale: The Chemistry of Halogenated Disposal

As a Senior Application Scientist overseeing heterocyclic synthesis and drug development workflows, I frequently consult with research teams on the logistical bottlenecks of scaling up kinase inhibitor and antifolate precursors. When working with 6,7-Dichloropteridine-2,4-diamine (CAS: 17713-71-2) , the primary operational challenge is not just the synthesis, but the downstream waste management.

Because this compound features an electron-deficient pteridine ring substituted with two highly reactive chlorine atoms, it cannot be treated as standard organic waste. Improper disposal risks severe environmental contamination and laboratory safety violations. This guide provides a mechanistic, self-validating standard operating procedure (SOP) for the safe handling, segregation, and thermal destruction of dichloropteridine waste.

To understand the strict disposal protocols for 6,7-dichloropteridine-2,4-diamine, we must look at the causality behind the chemical's degradation pathway.

• The Dioxin Risk: Halogenated aromatic and heterocyclic compounds pose a unique thermal hazard. If incinerated at standard temperatures (800°C–900°C), the carbon-chlorine (C-Cl) bonds can rearrange rather than break, leading to the formation of highly toxic polychlorinated dibenzo-p-dioxins (PCDDs) and dibenzofurans (PCDFs)[1].

• Acid Gas Generation: Complete thermal oxidation of this diamine yields carbon dioxide, water, nitrogen gas, and hydrogen chloride (HCl) gas. Without specialized alkaline scrubbers in the exhaust stream, the generated HCl will cause rapid corrosion of facility infrastructure and contribute to environmental acidification[2].

Therefore, any waste stream containing even trace amounts of 6,7-dichloropteridine-2,4-diamine must be strictly classified as Halogenated Organic Waste and routed to an EPA-permitted high-temperature incinerator[3].

Operational Workflow: Step-by-Step Disposal Procedure

Do not simply dump reaction filtrates into a universal waste carboy. Every protocol in your lab should be a self-validating system to prevent cross-contamination.

Step 1: Source Segregation

• Action: Isolate all solid residues, TLC plates, and solvent filtrates (e.g., DMSO, DMF, or methanol) containing the dichloropteridine derivative into a dedicated container labeled "Halogenated Organic Waste."

• Self-Validation (The Beilstein Test): To ensure your non-halogenated waste carboys haven't been accidentally cross-contaminated with this chemical, perform a routine Beilstein test. Dip a clean copper wire into the questionable waste solvent and heat it in a Bunsen burner flame. A transient green flame confirms the presence of halogens, indicating the carboy must immediately be reclassified as halogenated waste.

Step 2: Containment & Compatibility

• Action: Store the waste in UN-rated High-Density Polyethylene (HDPE) drums. Do not use metal containers, as trace degradation of the compound can release free chloride ions, leading to pitting corrosion of the metal over time.

• Self-Validation: After sealing the drum, perform a visual and tactile pressure check. Ensure the vented cap is functioning, as residual solvent interactions can cause slow off-gassing.

Step 3: Regulatory Labeling

• Action: Apply hazardous waste labels immediately upon the first drop of waste entering the container. Depending on the solvent matrix, this waste typically falls under EPA F-series codes (e.g., F002 for spent halogenated solvents) or is managed as a generic characteristic halogenated waste[1].

Step 4: Licensed Transport & Thermal Destruction

• Action: Contract an EPA-licensed hazardous waste vendor capable of high-temperature incineration (>1100°C) with a minimum 2-second residence time in the secondary combustion chamber.

Spill Response & Decontamination Protocol

A spill involving 6,7-dichloropteridine-2,4-diamine requires immediate, specific actions depending on its physical state.

Protocol for Solid Spills (Powder/Crystals):

• Don PPE: Equip nitrile gloves, safety goggles, a lab coat, and an N95/P100 particulate respirator.

• Containment: Do not sweep dry. Dry sweeping aerosolizes the diamine dust, risking inhalation exposure.

• Cleanup: Dampen a disposable absorbent pad with a compatible solvent (e.g., a small amount of ethanol or water) and gently wipe up the powder. Place all pads into the halogenated waste container.

• Self-Validation (UV Fluorescence): Pteridine derivatives are highly fluorescent under ultraviolet light. After cleaning the benchtop, darken the room and sweep the area with a 365 nm UV lamp. Any remaining micro-dust will brightly fluoresce, indicating that further wet-wiping is required.

Protocol for Liquid Spills (Dissolved in Solvent):

• Absorption: Pour an inert, non-combustible absorbent—such as vermiculite or clean sand—over the spill[2]. Never use combustible materials like sawdust for halogenated oxidizable mixtures.

• Collection: Use non-sparking tools to scoop the saturated absorbent into a sealed, leak-proof HDPE container.

Quantitative Data: Waste Stream Comparison

To highlight the operational differences, the following table summarizes the distinct parameters required for processing dichloropteridine waste versus standard lab waste.

Parameter	Standard Non-Halogenated Waste	Dichloropteridine Waste (Halogenated)	Mechanistic Rationale
Incineration Temp	~800°C - 900°C	> 1100°C	Extreme heat prevents the formation of toxic PCDD/PCDF byproducts.
Residence Time	1 second	> 2 seconds	Ensures complete thermal cleavage of the highly stable pteridine ring.
Flue Gas Treatment	Standard particulate filters	Alkaline Scrubber (NaOH)	Neutralizes corrosive HCl gas generated from the cleaved C-Cl bonds.
Primary Container	Glass or standard plastic	UN-rated HDPE Drums	Prevents leaching and withstands potential residual chloride corrosion.

Visualizing the Disposal Pathway

The following diagram maps the logical flow of 6,7-dichloropteridine-2,4-diamine from waste generation through thermal destruction, illustrating the critical infrastructure required for safe disposal.

Figure 1: Halogenated waste management and thermal destruction pathway for dichloropteridine.

References

• Title: Hazardous Materials Disposal Guide Source: Nipissing University URL: [Link]

• Title: Guide to Evaluating Hazardous Wastes at a Superfund Site for Disposal Source: U.S. Environmental Protection Agency (EPA) URL: [Link]

Sources

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. nipissingu.ca [nipissingu.ca]